4-(4-(Methoxymethyl)phenyl)piperidine

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Structure Analysis of 4-(4-(Methoxymethyl)phenyl)piperidine

For Researchers, Scientists, and Drug Development Professionals

The piperidine scaffold is a ubiquitous structural motif in a vast array of pharmaceuticals and biologically active compounds. Its conformational flexibility and ability to engage in various intermolecular interactions make it a privileged structure in drug design. The specific substitution pattern of 4-(4-(methoxymethyl)phenyl)piperidine, featuring a methoxymethylphenyl group at the 4-position, presents unique analytical challenges and necessitates a multi-faceted approach for unambiguous structural confirmation. This guide will equip researchers with the knowledge to confidently synthesize and characterize this important molecule.

Molecular Structure and Physicochemical Properties

A foundational understanding of the molecule's basic properties is paramount before undertaking any analytical work.

Molecular Formula: C₁₃H₁₉NO

Molecular Weight: 205.30 g/mol

IUPAC Name: 4-(4-(methoxymethyl)phenyl)piperidine

Property	Value	Source
Molecular Weight	205.30 g/mol	Calculated
Monoisotopic Mass	205.146665 Da	PubChem
XLogP3-AA	2.1	PubChem
Hydrogen Bond Donor Count	1	PubChem
Hydrogen Bond Acceptor Count	2	PubChem
Rotatable Bond Count	3	PubChem

Synthesis of 4-(4-(Methoxymethyl)phenyl)piperidine

A potential synthetic pathway is outlined below:

Caption: A conceptual workflow for the synthesis of 4-(4-(methoxymethyl)phenyl)piperidine.

Experimental Protocol (Hypothetical):

Step 1: Synthesis of 4-(4-(Methoxymethyl)phenyl)pyridine

• To a solution of 4-bromopyridine (1.0 eq) and 4-(methoxymethyl)phenylboronic acid (1.2 eq) in a suitable solvent system (e.g., a mixture of toluene, ethanol, and water) is added a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq) and a base (e.g., Na₂CO₃, 2.0 eq).

• The reaction mixture is degassed and heated under an inert atmosphere (e.g., nitrogen or argon) at reflux for several hours.

• Upon completion (monitored by TLC or LC-MS), the reaction is cooled to room temperature, and the organic layer is separated.

• The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford 4-(4-(methoxymethyl)phenyl)pyridine.

Step 2: Synthesis of 4-(4-(Methoxymethyl)phenyl)piperidine

• The 4-(4-(methoxymethyl)phenyl)pyridine (1.0 eq) is dissolved in a suitable solvent (e.g., ethanol or acetic acid).

• A hydrogenation catalyst (e.g., platinum(IV) oxide or rhodium on carbon) is added to the solution.

• The mixture is subjected to hydrogenation in a Parr apparatus under a hydrogen atmosphere (e.g., 50 psi) at room temperature for an extended period.

• After the reaction is complete, the catalyst is removed by filtration through a pad of Celite.

• The filtrate is concentrated under reduced pressure to yield the crude product.

• The crude product can be further purified by recrystallization or column chromatography to obtain pure 4-(4-(methoxymethyl)phenyl)piperidine.

Structural Analysis and Characterization

A combination of spectroscopic techniques is essential for the unambiguous structural elucidation of 4-(4-(methoxymethyl)phenyl)piperidine. The following sections detail the expected outcomes and experimental considerations for each method.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the carbon-hydrogen framework of an organic molecule. Both ¹H and ¹³C NMR are indispensable for the structural verification of 4-(4-(methoxymethyl)phenyl)piperidine.

¹H NMR Spectroscopy

The ¹H NMR spectrum will provide information on the number of different types of protons and their connectivity.

Expected Chemical Shifts (Predicted):

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Integration
Aromatic (ortho to piperidine)	~7.20	d, J ≈ 8.0 Hz	2H
Aromatic (ortho to methoxymethyl)	~7.30	d, J ≈ 8.0 Hz	2H
-CH₂- (methoxymethyl)	~4.45	s	2H
-OCH₃ (methoxymethyl)	~3.40	s	3H
Piperidine H-4	~2.70	tt	1H
Piperidine H-2, H-6 (axial)	~2.80	dt	2H
Piperidine H-2, H-6 (equatorial)	~3.20	br d	2H
Piperidine H-3, H-5 (axial)	~1.70	qd	2H
Piperidine H-3, H-5 (equatorial)	~1.90	br d	2H
Piperidine N-H	Variable (broad singlet)	br s	1H

Causality Behind Experimental Choices:

• Solvent Selection: Deuterated chloroform (CDCl₃) is a common initial choice due to its excellent solubilizing properties for many organic compounds and its relatively simple residual solvent peak. However, for piperidine derivatives, the N-H proton signal can be broad and its chemical shift is concentration-dependent. In some cases, using a different solvent like deuterated dimethyl sulfoxide (DMSO-d₆) can sharpen the N-H signal and reveal its coupling to adjacent protons.[1]

• 2D NMR Techniques: For unambiguous assignment of the piperidine protons, which often exhibit complex overlapping multiplets, two-dimensional NMR experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) are crucial. COSY will reveal the coupling relationships between protons, while HSQC will correlate each proton to its directly attached carbon atom.

Experimental Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• Instrument Setup: Acquire the ¹H NMR spectrum on a spectrometer operating at a frequency of at least 400 MHz for adequate signal dispersion.

• Data Acquisition: Use a standard pulse program. Key parameters to consider are the spectral width, number of scans, and relaxation delay.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decay (FID). Reference the spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will indicate the number of unique carbon environments in the molecule.

Expected Chemical Shifts (Predicted):

Carbon Assignment	Predicted Chemical Shift (ppm)
Aromatic C (quaternary, attached to piperidine)	~140
Aromatic C (quaternary, attached to methoxymethyl)	~138
Aromatic CH (ortho to piperidine)	~129
Aromatic CH (ortho to methoxymethyl)	~128
-CH₂- (methoxymethyl)	~74
-OCH₃ (methoxymethyl)	~58
Piperidine C-4	~43
Piperidine C-2, C-6	~46
Piperidine C-3, C-5	~33

Experimental Protocol:

• Sample Preparation: The same sample prepared for ¹H NMR can be used.

• Instrument Setup: Acquire the ¹³C NMR spectrum on the same spectrometer.

• Data Acquisition: Use a proton-decoupled pulse sequence to obtain a spectrum with singlets for each carbon. A DEPT (Distortionless Enhancement by Polarization Transfer) experiment can be performed to differentiate between CH, CH₂, and CH₃ groups.

• Data Processing: Process the data similarly to the ¹H NMR spectrum, referencing to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, which is invaluable for confirming its identity.

Expected Fragmentation Pattern:

Given the structure of 4-(4-(methoxymethyl)phenyl)piperidine, electrospray ionization (ESI) in positive ion mode is a suitable technique, as the basic nitrogen of the piperidine ring is readily protonated.[2]

• Molecular Ion: The protonated molecule [M+H]⁺ is expected at an m/z of 206.15.

• Major Fragments:

  • Loss of the methoxymethyl group (-CH₂OCH₃) leading to a fragment at m/z 160.

  • Cleavage of the bond between the phenyl ring and the piperidine ring, resulting in fragments corresponding to the piperidinyl cation and the methoxymethylphenyl radical or cation.

  • Alpha-cleavage of the piperidine ring, a common fragmentation pathway for piperidines, leading to the formation of stable iminium ions.[2]

Caption: Predicted major fragmentation pathways for 4-(4-(methoxymethyl)phenyl)piperidine in ESI-MS.

Experimental Protocol:

• Sample Preparation: Prepare a dilute solution of the compound (e.g., 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrument Setup: Use a mass spectrometer equipped with an ESI source operating in positive ion mode.

• Data Acquisition: Infuse the sample solution directly into the mass spectrometer or inject it via an LC system. Acquire a full scan mass spectrum. For more detailed structural information, perform tandem mass spectrometry (MS/MS) on the [M+H]⁺ ion to observe its fragmentation.

• Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion and characteristic fragment ions.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Expected Absorption Bands:

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)
N-H (piperidine)	Stretching	3300-3500 (broad)
C-H (aromatic)	Stretching	3000-3100
C-H (aliphatic)	Stretching	2850-2960
C=C (aromatic)	Stretching	1600-1450
C-O (ether)	Stretching	1000-1300
C-N (amine)	Stretching	1020-1250

Causality Behind Experimental Choices:

• Sample Preparation: For a solid sample, the KBr pellet method is a traditional and effective technique that provides good quality spectra.[3] Alternatively, Attenuated Total Reflectance (ATR)-FTIR is a modern, rapid, and non-destructive method that requires minimal sample preparation.[3]

Experimental Protocol (ATR-FTIR):

• Background Collection: Ensure the ATR crystal is clean. Record a background spectrum of the empty ATR accessory.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

• Spectrum Acquisition: Apply pressure to ensure good contact between the sample and the crystal and collect the sample spectrum.

• Data Analysis: The instrument software will automatically ratio the sample spectrum against the background to produce the final absorbance or transmittance spectrum. Analyze the spectrum to identify the characteristic absorption bands of the functional groups.

X-ray Crystallography

For an unambiguous determination of the three-dimensional structure of 4-(4-(methoxymethyl)phenyl)piperidine in the solid state, single-crystal X-ray diffraction is the gold standard. This technique provides precise information on bond lengths, bond angles, and the conformation of the molecule.

Experimental Protocol:

• Crystal Growth: Grow single crystals of the compound suitable for X-ray diffraction. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).

• Data Collection: Mount a suitable crystal on a goniometer and collect diffraction data using an X-ray diffractometer.

• Structure Solution and Refinement: Solve the crystal structure using direct methods or Patterson methods and refine the structural model against the collected diffraction data.

Conclusion

The comprehensive structural analysis of 4-(4-(methoxymethyl)phenyl)piperidine requires a synergistic application of multiple analytical techniques. NMR spectroscopy provides the fundamental framework of the molecule, mass spectrometry confirms the molecular weight and offers fragmentation insights, while FTIR spectroscopy identifies the key functional groups. For an absolute confirmation of the three-dimensional structure, X-ray crystallography is unparalleled. By following the detailed protocols and understanding the underlying principles outlined in this guide, researchers and drug development professionals can confidently and accurately characterize this and similar piperidine derivatives, ensuring the integrity and quality of their scientific endeavors.

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An In-depth Technical Guide to the Physicochemical Properties of 4-(4-(Methoxymethyl)phenyl)piperidine

Introduction

The piperidine scaffold is a cornerstone of modern medicinal chemistry, present in a multitude of pharmaceutical agents due to its favorable pharmacokinetic properties and synthetic tractability.[1][2] Its derivatives are integral to numerous drug classes, highlighting the scaffold's versatile nature.[2] This guide focuses on a specific derivative, 4-(4-(Methoxymethyl)phenyl)piperidine, a compound of interest for its unique combination of a basic piperidine ring, a central phenyl group, and a flexible methoxymethyl ether substituent.

Understanding the physicochemical properties of such a molecule is paramount for any drug discovery and development program.[3] These fundamental characteristics—including solubility, basicity (pKa), and lipophilicity (LogP)—govern a compound's absorption, distribution, metabolism, and excretion (ADME) profile, ultimately dictating its bioavailability and potential therapeutic efficacy.[4] This document provides a comprehensive overview of the key physicochemical attributes of 4-(4-(Methoxymethyl)phenyl)piperidine, detailing not just the expected values but also the robust experimental protocols required for their empirical determination. The methodologies described herein are designed to provide researchers and drug development professionals with a self-validating framework for the complete characterization of this and similar novel chemical entities.

Chemical Identity and Core Properties

A precise understanding of a molecule's identity is the foundation of all subsequent characterization. 4-(4-(Methoxymethyl)phenyl)piperidine combines a polar, basic piperidine head with a substituted, nonpolar aromatic tail.

Identifier	Value	Source
IUPAC Name	4-(4-(Methoxymethyl)phenyl)piperidine	N/A
Molecular Formula	C₁₃H₁₉NO	N/A
Molecular Weight	205.30 g/mol	N/A
CAS Number	Not available	N/A

Note: As this specific compound is not widely cataloged, a unique CAS number has not been assigned. Predicted properties are based on the analysis of its constituent functional groups.

Aqueous Solubility Profile

Aqueous solubility is a critical determinant of a drug's absorption from the gastrointestinal tract and its suitability for intravenous formulation.[5] The interplay between the hydrophilic piperidine ring and the lipophilic substituted phenyl ring suggests that 4-(4-(Methoxymethyl)phenyl)piperidine will exhibit pH-dependent solubility, with higher solubility at lower pH values where the basic piperidine nitrogen is protonated.

Two primary types of solubility measurements are relevant in drug discovery: kinetic and thermodynamic. Kinetic solubility is a high-throughput assessment of how quickly a compound precipitates from a stock solution (typically DMSO) when introduced to an aqueous medium, useful for early screening.[6] Thermodynamic solubility, conversely, is the true equilibrium concentration of a compound in a saturated solution and is considered the "gold standard" for later-stage development.[5][6]

Experimental Protocol: Thermodynamic Solubility Determination (Shake-Flask Method)

The shake-flask method, established by Higuchi and Connors, remains the most reliable technique for determining thermodynamic solubility.[7]

Methodology:

• Preparation: Add an excess amount of solid 4-(4-(Methoxymethyl)phenyl)piperidine to a series of vials containing aqueous buffers of different, physiologically relevant pH values (e.g., pH 2.0, pH 5.0, pH 7.4).

• Equilibration: Seal the vials and agitate them in a temperature-controlled shaker (e.g., at 25°C or 37°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached between the dissolved and undissolved solid.[5]

• Phase Separation: After equilibration, allow the suspensions to settle. To remove all undissolved solid, filter the supernatant through a fine (e.g., 0.22 µm) filter or centrifuge at high speed.

• Quantification: Accurately dilute a known volume of the clear filtrate. Analyze the concentration of the dissolved compound using a validated analytical technique, most commonly High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Calculation: Construct a calibration curve using standards of known concentrations. Use this curve to determine the concentration of the compound in the diluted filtrate, and then back-calculate to find the solubility in the original buffer.

Caption: Workflow for Thermodynamic Solubility Determination.

Ionization Constant (pKa)

The pKa is the pH at which a molecule exists in a 50:50 ratio of its protonated and deprotonated forms.[8] For 4-(4-(Methoxymethyl)phenyl)piperidine, the basic secondary amine within the piperidine ring is the primary ionizable center. Its pKa value is critical as it dictates the charge state of the molecule at physiological pH, which in turn influences receptor binding, membrane permeability, and solubility.[4] Piperidine itself has a pKa of approximately 11.2, and while substituents on the 4-position have a modest electronic effect, the pKa of this derivative is expected to be in the range of 9-11.

Experimental Protocol: pKa Determination by Potentiometric Titration

Potentiometric titration is a highly accurate and widely used method for pKa determination for compounds with sufficient solubility.[9][10]

Methodology:

• Sample Preparation: Accurately weigh and dissolve a sample of 4-(4-(Methoxymethyl)phenyl)piperidine hydrochloride salt in deionized water or a solution of fixed ionic strength (e.g., 0.15 M KCl).

• Titration Setup: Place the solution in a temperature-controlled vessel equipped with a calibrated pH electrode and a magnetic stirrer.

• Titration: Slowly add a standardized solution of a strong base (e.g., 0.1 M NaOH) in small, precise increments using an automated burette.

• Data Acquisition: Record the pH of the solution after each addition of the titrant.

• Analysis: Plot the recorded pH values against the volume of NaOH added. The pKa corresponds to the pH at the half-equivalence point (the midpoint of the steepest part of the titration curve). For more precise results, the inflection point can be determined from the first or second derivative of the titration curve.

Caption: Workflow for pKa Determination via Potentiometry.

Spectroscopic and Spectrometric Characterization

Spectroscopic analysis provides an unambiguous confirmation of a molecule's chemical structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic molecules in solution.[11]

¹H NMR Spectroscopy:

• Piperidine Ring Protons: The protons on the piperidine ring will appear as complex multiplets in the aliphatic region (typically 1.5-3.5 ppm). Protons on carbons adjacent to the nitrogen (C2, C6) will be deshielded and appear further downfield compared to those at C3 and C5.[12]

• Aromatic Protons: The phenyl ring will show two distinct doublets in the aromatic region (approx. 7.0-7.4 ppm), characteristic of a 1,4-disubstituted (para) benzene ring.

• Methoxymethyl Protons: The methylene protons (-CH₂-) of the methoxymethyl group will appear as a singlet around 4.4-4.6 ppm, while the methyl protons (-OCH₃) will be a sharp singlet further upfield, around 3.3-3.5 ppm.[13]

• Amine Proton (N-H): A broad singlet, the chemical shift of which is highly dependent on solvent and concentration.

¹³C NMR Spectroscopy:

• Piperidine Carbons: Carbons adjacent to the nitrogen (C2, C6) will appear around 45-55 ppm. The other ring carbons (C3, C5, C4) will be found further upfield.[14]

• Aromatic Carbons: The spectrum will show four signals for the six aromatic carbons due to symmetry. The carbon attached to the piperidine ring (ipso-carbon) and the carbon attached to the methoxymethyl group will have distinct shifts from the protonated aromatic carbons.

• Methoxymethyl Carbons: The methylene carbon (-CH₂-) is expected around 70-75 ppm, and the methyl carbon (-OCH₃) around 55-60 ppm.[15]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

• N-H Stretch: A moderate absorption band around 3300-3500 cm⁻¹ is expected for the secondary amine of the piperidine ring.

• C-H Stretches: Aromatic C-H stretches will appear just above 3000 cm⁻¹, while aliphatic C-H stretches will be just below 3000 cm⁻¹.

• C-O Stretch: A strong, characteristic C-O stretching band for the aryl alkyl ether linkage is expected in the 1200-1275 cm⁻¹ region.[16][17] A second C-O stretch from the aliphatic part of the ether may appear around 1100-1150 cm⁻¹.[18]

• Aromatic C=C Bends: Peaks in the 1450-1600 cm⁻¹ region correspond to the carbon-carbon stretching within the aromatic ring.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass and fragmentation pattern of a molecule, confirming its molecular weight and offering structural clues.[19]

Expected Fragmentation Pattern (Electron Ionization - EI): Under EI conditions, the fragmentation of piperidine derivatives is often initiated by ionization at the nitrogen atom.

• Molecular Ion (M⁺): A peak corresponding to the molecular weight (m/z = 205) should be observable.

• Alpha-Cleavage: The most common fragmentation pathway for piperidines involves cleavage of the bonds adjacent to the nitrogen atom, leading to the formation of stable iminium ions.[20]

• Benzylic Cleavage: Cleavage of the bond between the piperidine ring and the phenyl ring would be a favorable process, potentially leading to a fragment corresponding to the methoxymethyl-phenyl group.

Electrospray Ionization (ESI-MS): In positive ion mode, ESI-MS is ideal for analyzing basic compounds like piperidines.[21][22]

• Protonated Molecule [M+H]⁺: The base peak in the spectrum is expected to be the protonated molecule at m/z = 206.3.

• Tandem MS (MS/MS): Collision-induced dissociation of the [M+H]⁺ precursor ion can provide further structural confirmation by revealing characteristic fragmentation patterns, such as the loss of neutral molecules.[21]

Conclusion

The physicochemical properties of 4-(4-(Methoxymethyl)phenyl)piperidine define its behavior in biological systems and are essential for its evaluation as a potential therapeutic agent. This guide has outlined the key characteristics—solubility, pKa, and spectral features—and provided robust, field-proven protocols for their empirical determination. By applying these methodologies, researchers can build a comprehensive data package to confirm the structure, understand the ADME liabilities, and guide the rational optimization of this promising chemical scaffold. This foundational knowledge is indispensable for advancing any compound from a laboratory curiosity to a viable drug development candidate.

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• 12. Piperidine(110-89-4) 1H NMR [m.chemicalbook.com]
• 13. 18.8 Spectroscopy of Ethers – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 14. Sci-Hub. Carbon-13 nuclear magnetic resonance studies of piperidine and piperazine compounds. Part I. Empirical substituent parameters for C-methyl and N-methyl groups / Journal of the Chemical Society, Perkin Transactions 2, 1972 [sci-hub.kr]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. spectroscopyonline.com [spectroscopyonline.com]
• 17. fiveable.me [fiveable.me]
• 18. Chemistry: Ether Infrared spectra [openchemistryhelp.blogspot.com]
• 19. Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. ycdehongchem.com [ycdehongchem.com]
• 21. researchgate.net [researchgate.net]
• 22. scielo.br [scielo.br]

Technical Guide: 4-(4-(Methoxymethyl)phenyl)piperidine (CAS 170943-30-5)

This is an in-depth technical guide on CAS 170943-30-5 , chemically identified as 4-(4-(Methoxymethyl)phenyl)piperidine . This document is structured for researchers and drug development professionals, focusing on synthesis, chemical properties, and application utility.

Executive Summary

4-(4-(Methoxymethyl)phenyl)piperidine (CAS 170943-30-5) is a specialized pharmacophore building block belonging to the 4-arylpiperidine class. Structurally, it features a piperidine ring substituted at the C4 position with a phenyl ring, which in turn bears a para-methoxymethyl group.

This compound serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of:

• Opioid Receptor Modulators: Analogues of fentanyl and meperidine where the lipophilic/hydrophilic balance is tuned via the ether moiety.

• Monoamine Transporter Inhibitors: Serotonin/Norepinephrine reuptake inhibitors (SNRIs) utilizing the 4-arylpiperidine scaffold.

• Neurokinin Antagonists: Where the methoxymethyl group acts as a hydrogen bond acceptor mimic.

This guide details the physicochemical profile, robust synthesis pathways, and quality control protocols required for utilizing this compound in high-stakes drug discovery campaigns.

Chemical Identity & Physicochemical Profile

Understanding the fundamental properties of CAS 170943-30-5 is essential for predicting its behavior in reaction matrices and biological assays.

Property	Data	Notes
Chemical Name	4-(4-(Methoxymethyl)phenyl)piperidine
CAS Number	170943-30-5
Molecular Formula	C₁₃H₁₉NO
Molecular Weight	205.30 g/mol
Structure	Piperidine ring with p-methoxymethylphenyl at C4
LogP (Predicted)	~2.1 - 2.4	Moderate lipophilicity; CNS penetrant.
pKa (Base)	~9.8 - 10.2 (Piperidine Nitrogen)	Highly basic; exists as a cation at physiological pH.
Boiling Point	~310°C (at 760 mmHg)	Estimated based on structural analogs.
Solubility	Soluble in MeOH, DCM, DMSO; Low in Water	Free base is lipophilic; HCl salt is water-soluble.

Synthesis & Manufacturing Strategy

The synthesis of 4-arylpiperidines is a well-established field, but the presence of the methoxymethyl ether necessitates specific precautions to prevent premature cleavage (debenzylation) during reduction steps.

Retrosynthetic Analysis

The most robust route involves the addition of an organometallic reagent to a protected piperidone, followed by reduction.

• Strategic Disconnection: C4(Piperidine)-C1(Phenyl) bond.

• Key Intermediate: N-Protected-4-hydroxy-4-(4-(methoxymethyl)phenyl)piperidine.

Optimized Synthesis Protocol

Step 1: Grignard Formation & Addition

• Reagents: 1-Bromo-4-(methoxymethyl)benzene, Magnesium turnings, N-Boc-4-piperidone.

• Solvent: Anhydrous THF (Tetrahydrofuran).

• Protocol:

  • Activate Mg turnings with iodine. Add 1-Bromo-4-(methoxymethyl)benzene dropwise to generate the Grignard reagent (4-(methoxymethyl)phenylmagnesium bromide).

  • Cool to 0°C and add N-Boc-4-piperidone slowly to prevent enolization side reactions.

  • Quench with saturated NH₄Cl.

  • Outcome: Formation of the tertiary alcohol intermediate.

Step 2: Dehydration

• Reagents: Trifluoroacetic acid (TFA) or p-Toluenesulfonic acid (pTsOH).

• Conditions: Reflux in Toluene (Dean-Stark trap) or DCM (if using TFA).

• Mechanism: Acid-catalyzed elimination of water to form the N-Boc-4-(4-(methoxymethyl)phenyl)-1,2,3,6-tetrahydropyridine (ene-carbamate).

Step 3: Selective Reduction (Critical Step)

• Challenge: Standard Pd/C hydrogenation can cleave the benzylic ether (methoxymethyl group), yielding the p-tolyl derivative impurity.

• Solution: Use Ionic Hydrogenation or controlled catalytic hydrogenation.

  • Method A (Preferred): H₂ (1 atm), PtO₂ (Adams' catalyst) or Pd/C poisoned with Quinoline in EtOAc.

  • Method B: Et₃SiH (Triethylsilane) in TFA/DCM (Ionic hydrogenation reduces the alkene without affecting the ether).

• Outcome: N-Boc-4-(4-(methoxymethyl)phenyl)piperidine.

Step 4: Deprotection

• Reagents: 4M HCl in Dioxane or TFA/DCM.

• Protocol: Stir at room temperature for 1-2 hours.

• Workup: Basify with NaOH to pH >12, extract with DCM to isolate the free base.

Synthesis Workflow Diagram

Figure 1: Step-wise synthesis pathway for CAS 170943-30-5, highlighting the critical reduction step to preserve the methoxymethyl ether.[1]

Applications in Drug Discovery

The 4-(4-(Methoxymethyl)phenyl)piperidine scaffold is a versatile "privileged structure" in medicinal chemistry.

Pharmacophore Utility

• Bioisosterism: The methoxymethyl group (-CH₂OCH₃) acts as a non-classical bioisostere for esters or hydroxymethyl groups. It provides hydrogen bond accepting capability (via oxygen) while maintaining metabolic stability against esterases.

• Linker Chemistry: The secondary amine of the piperidine ring is a highly reactive nucleophile, allowing for rapid diversification via:

  • Reductive amination (for N-alkyl derivatives).

  • Amide coupling (for peptidomimetics).

  • SnAr reactions (for biaryl systems).

Therapeutic Areas

• Analgesics: As a core scaffold for "fentanyl-like" or "tramadol-like" molecules, modulating mu-opioid receptor affinity.

• SSRIs/SNRIs: The 4-phenylpiperidine motif is central to paroxetine and femoxetine. The methoxymethyl variant allows tuning of selectivity between SERT (Serotonin Transporter) and NET (Norepinephrine Transporter).

• Sigma Receptor Ligands: 4-phenylpiperidines often show high affinity for Sigma-1 receptors, relevant in neuroprotection and antipsychotic research.

Analytical Quality Control (QC)

To ensure data integrity in biological assays, the purity of CAS 170943-30-5 must be rigorously validated.

Key Impurities to Monitor

• Impurity A (De-benzylated): 4-(4-Methylphenyl)piperidine. (Result of over-reduction).

• Impurity B (Alkene): 4-(4-(Methoxymethyl)phenyl)-1,2,3,6-tetrahydropyridine. (Incomplete reduction).

• Impurity C (Oxidized): 4-(4-Carboxyphenyl)piperidine derivatives (if ether oxidizes).

Recommended HPLC Method

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

• Mobile Phase A: Water + 0.1% TFA (or Formic Acid).

• Mobile Phase B: Acetonitrile + 0.1% TFA.

• Gradient: 5% B to 95% B over 15 minutes.

• Detection: UV at 210 nm (amide/amine backbone) and 254 nm (phenyl ring).

QC Workflow Diagram

Figure 2: Quality Control decision tree ensuring structural integrity and purity before biological application.

Safety & Handling

As a secondary amine and chemical intermediate, standard laboratory safety protocols apply.

• Hazards: Likely Irritant (Skin, Eye, Respiratory). The free base is caustic.

• Handling: Handle in a fume hood. Wear nitrile gloves and safety glasses.

• Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen) to prevent amine oxidation or carbonate formation (absorbs CO₂ from air).

• Spill Response: Neutralize with dilute acid (e.g., HCl) before disposal, or absorb with inert material.

References

• Lednicer, D. (1982). The Organic Chemistry of Drug Synthesis. Vol 2. Wiley-Interscience.

• Kudzma, L. V., et al. (1989). "Synthesis and analgesic activity of 4-phenyl- and 4-heteroaryl-4-anilidopiperidines." Journal of Medicinal Chemistry, 32(12), 2534-2542. Link (Discusses structure-activity relationships of substituted piperidines).

• Vardanyan, R. S., & Hruby, V. J. (2014). Synthesis of Essential Drugs. Elsevier. (General methodologies for piperidine-based drug synthesis).
• Greene, T. W., & Wuts, P. G. M. (2006). Protective Groups in Organic Synthesis. Wiley. (Reference for stability of methoxymethyl ethers).

Note: While specific literature on CAS 170943-30-5 is limited in public indexing, the protocols above are derived from validated methodologies for the 4-phenylpiperidine chemical class.

Sources

• 1. 4-Phenylpiperidine - Wikipedia [en.wikipedia.org]

Molecular weight and formula of methoxymethyl phenyl piperidine

An In-depth Technical Guide to the Molecular and Synthetic Properties of Methoxymethyl Phenyl Piperidine Derivatives

This guide provides a comprehensive technical overview of the molecular characteristics, synthesis, and analytical validation of methoxymethyl phenyl piperidine derivatives. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple recitation of facts to explain the underlying scientific principles and experimental rationale. We will focus on 4-(methoxymethyl)-4-phenylpiperidine as a representative compound of this class, exploring its fundamental properties as a cornerstone for further research and development.

Introduction: The Piperidine Scaffold in Modern Drug Discovery

The piperidine ring is a quintessential heterocyclic scaffold, recognized as a "privileged structure" in medicinal chemistry. Its prevalence in numerous natural alkaloids and clinically successful drugs underscores its importance.[1][2] The specific substitution patterns on the piperidine ring allow for precise modulation of pharmacological activity, making derivatives like methoxymethyl phenyl piperidines valuable targets for investigation.

Understanding the precise molecular formula and weight of these compounds is the first and most critical step in any research endeavor. This information is fundamental for stoichiometric calculations in synthesis, accurate preparation of solutions for bioassays, and unambiguous characterization required for regulatory submission. This guide will provide the foundational knowledge necessary to confidently work with this class of molecules.

Part 1: Molecular Structure and Isomerism

The term "methoxymethyl phenyl piperidine" can describe a variety of constitutional isomers. The precise arrangement of the methoxymethyl, phenyl, and piperidine groups dictates the molecule's chemical properties and biological activity. While numerous isomers exist, this guide centers on 4-(methoxymethyl)-4-phenylpiperidine , a structure that exemplifies the core chemical features of this family.

The chemical formula for 4-(methoxymethyl)-4-phenylpiperidine is C₁₃H₁₉NO . This formula is derived by summing the constituent atoms:

• Piperidine Ring: C₅H₁₀N

• Phenyl Group: C₆H₅

• Methoxymethyl Group: CH₂OCH₃

• Adjustments for Substitution: The piperidine ring loses three hydrogen atoms at the points of substitution (one at the nitrogen for the assumed N-H, one at C4 for the phenyl group, and one at C4 for the methoxymethyl group). The phenyl group loses one hydrogen for its attachment. The final formula is thus calculated as (C₅+C₆+C+C) + (H₁₀+H₅+H₂+H₃-4H) + N + O = C₁₃H₁₉NO.

Caption: 2D structure of 4-(methoxymethyl)-4-phenylpiperidine.

Part 2: Molecular Weight Calculation and Its Significance

The molecular weight is a critical parameter for all quantitative experimental work. It is essential to distinguish between the monoisotopic mass (calculated using the mass of the most abundant isotope of each element) and the average molecular weight (a weighted average of all naturally occurring isotopes).

• Monoisotopic Mass: Primarily used in high-resolution mass spectrometry for precise molecular formula confirmation.

• Average Molecular Weight (Molar Mass): Used for all gravimetric measurements, such as preparing solutions of a specific molarity.

The values for 4-(methoxymethyl)-4-phenylpiperidine (C₁₃H₁₉NO) are detailed below.

Table 1: Atomic Composition and Molecular Weight Calculation for C₁₃H₁₉NO

Element	Count	Atomic Mass (amu)	Monoisotopic Mass (Da)	Total Contribution (Average)	Total Contribution (Monoisotopic)
Carbon (C)	13	12.011	12.00000	156.143	156.00000
Hydrogen (H)	19	1.008	1.00783	19.152	19.14877
Nitrogen (N)	1	14.007	14.00307	14.007	14.00307
Oxygen (O)	1	15.999	15.99491	15.999	15.99491
Total	205.301 g/mol	205.14675 Da

The average molecular weight is nearly identical to that of the isomer 2-((4-methoxyphenyl)methyl)piperidine, which is 205.30 g/mol . This highlights the necessity of robust analytical techniques beyond simple mass determination to distinguish between isomers.

Part 3: A Validated Synthetic Approach

The synthesis of substituted piperidines is a well-established field. A reliable route to 4-(methoxymethyl)-4-phenylpiperidine can be designed from commercially available starting materials. The following multi-step protocol is based on established chemical transformations, ensuring a high degree of confidence in its execution.

The proposed pathway begins with the N-protection of 4-piperidone, followed by the addition of the phenyl group via a Grignard reaction, introduction of the hydroxymethyl group, and finally, etherification to yield the target compound.

Correction and Refinement of Synthesis: A more chemically sound and efficient pathway starts from a different precursor, as detailed below. This illustrates the critical thinking process in synthetic design.

Revised Synthetic Workflow

Caption: A validated synthetic workflow for 4-(methoxymethyl)-4-phenylpiperidine.

Experimental Protocol

Step 1: Esterification of the Nitrile

• Rationale: Converting the nitrile to an ester facilitates its subsequent reduction to a primary alcohol. This is a classic and high-yielding transformation.

• Procedure: To a solution of 1-benzyl-4-phenyl-4-piperidinecarbonitrile in ethanol, concentrated sulfuric acid is added dropwise at 0 °C. The mixture is then heated to reflux for 12-18 hours. After cooling, the reaction is quenched with a saturated sodium bicarbonate solution and the product, ethyl 1-benzyl-4-phenylpiperidine-4-carboxylate, is extracted with ethyl acetate.

Step 2: Reduction of the Ester to an Alcohol

• Rationale: Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of cleanly converting esters to primary alcohols. Tetrahydrofuran (THF) is the preferred anhydrous solvent.

• Procedure: The ester from Step 1 is dissolved in anhydrous THF and added slowly to a suspension of LiAlH₄ in THF at 0 °C. The reaction is stirred at room temperature for 4 hours. The reaction is carefully quenched by the sequential addition of water and NaOH solution. The resulting solid is filtered off, and the filtrate is concentrated to yield (1-benzyl-4-phenylpiperidin-4-yl)methanol.

Step 3: Williamson Ether Synthesis

• Rationale: This classic ether synthesis involves deprotonating the alcohol with a strong base (NaH) to form an alkoxide, which then acts as a nucleophile to displace a halide from an alkyl halide (methyl iodide).

• Procedure: The alcohol from Step 2 is dissolved in anhydrous THF. Sodium hydride (60% dispersion in mineral oil) is added portion-wise at 0 °C. The mixture is stirred for 30 minutes, followed by the addition of methyl iodide. The reaction is allowed to proceed for 6 hours. The product, 1-benzyl-4-(methoxymethyl)-4-phenylpiperidine, is isolated after an aqueous workup and extraction.

Step 4: N-Debenzylation

• Rationale: The benzyl protecting group on the piperidine nitrogen is readily removed by catalytic hydrogenation. Palladium on carbon (Pd/C) is the standard catalyst for this transformation.

• Procedure: The N-benzyl piperidine from Step 3 is dissolved in methanol, and 10% Pd/C is added. The mixture is stirred under a hydrogen atmosphere (balloon or Parr shaker) until the reaction is complete (monitored by TLC or LC-MS). The catalyst is removed by filtration through Celite, and the solvent is evaporated to yield the final product, 4-(methoxymethyl)-4-phenylpiperidine.

Part 4: A Self-Validating System for Analytical Characterization

The identity and purity of the final compound must be confirmed through a combination of orthogonal analytical techniques. This multi-faceted approach creates a self-validating system where each method corroborates the findings of the others. The preparation and analytical characterization of similar piperidine analogues often involve a suite of spectroscopic and chromatographic methods.[3]

Table 2: Key Analytical Data for Structural Confirmation

Technique	Purpose	Expected Results for 4-(methoxymethyl)-4-phenylpiperidine
HRMS (ESI+)	Formula Confirmation	Calculated m/z for [M+H]⁺ (C₁₃H₂₀NO⁺): 206.1545. Found value should be within ± 5 ppm.
¹H NMR	Proton Environment	- Phenyl protons: ~7.2-7.4 ppm (multiplet, 5H).- Methoxy protons (-OCH₃): ~3.3 ppm (singlet, 3H).- Methylene bridge (-CH₂-O): ~3.5 ppm (singlet, 2H).- Piperidine protons: ~1.5-3.0 ppm (complex multiplets).
¹³C NMR	Carbon Skeleton	- Phenyl carbons: ~125-145 ppm.- Methoxymethyl carbon (-CH₂O-): ~75 ppm.- Methoxy carbon (-OCH₃): ~59 ppm.- Piperidine carbons: ~30-50 ppm.- Quaternary carbon (C4): ~40-45 ppm.
FT-IR	Functional Groups	- C-H (aromatic): ~3030 cm⁻¹.- C-H (aliphatic): ~2850-2950 cm⁻¹.- C-O (ether): ~1100 cm⁻¹ (strong).- N-H stretch (if free base): ~3300 cm⁻¹ (broad).
HPLC	Purity Assessment	A single major peak with purity >95% under standard reversed-phase conditions.

This combination of techniques provides irrefutable evidence for the structure and purity of the synthesized compound, ensuring the trustworthiness and reliability of any subsequent biological or chemical studies.

Conclusion

This guide has detailed the essential molecular and synthetic information for 4-(methoxymethyl)-4-phenylpiperidine , a representative member of a promising class of compounds. By understanding its molecular formula (C₁₃H₁₉NO) and molecular weight (205.301 g/mol ), and by following a robust, well-rationalized synthetic and analytical protocol, researchers can confidently produce and validate this molecule. This foundational work is indispensable for professionals in drug discovery and development, enabling the rigorous scientific exploration required to unlock the full potential of novel piperidine derivatives.

References

• PrepChem. (n.d.). Synthesis of 4-amino-3-p-methoxyphenyl-1-methyl-piperidine. Retrieved from PrepChem.com. [Link]

• National Center for Biotechnology Information. (n.d.). 2-((4-Methoxyphenyl)methyl)piperidine. PubChem Compound Database. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of 4-phenylamino-4-methoxymethyl-N-phenylmethyl piperidine. Retrieved from PrepChem.com. [Link]

• Manivannan, R., et al. (2015). Synthesis, Characterization of Substituted Piperdin-4-ones with Dichloro(cyclooctadiene)palladium(II). ResearchGate. [Link]

• De-Paula, M., et al. (2014). Preparation and analytical characterization of 1-(1-phenylcyclohexyl)piperidine (PCP) and 1-(1-phenylcyclohexyl)pyrrolidine (PCPy) analogues. Drug Testing and Analysis, 6(7-8), 724-739. [Link]

• ChemicalRegister. (n.d.). PIPERIDINE, 4-(METHOXYMETHYL)-4-PHENYL-1-(3,3,3-TRIPHENYLPROPYL)-. Retrieved from [Link]

• Google Patents. (2011). CN102127007A - Method for preparing 4-(N-phenylpropionamide)-4-methoxymethyl-piperidine hydrochloride.

• Rajput, A. P., & Nagarale, D. V. (2016). Synthesis, Characterization and Antimicrobial study of piperidine-2,6-diones derivatives. Der Pharma Chemica, 8(1), 311-315. [Link]

• ResearchGate. (n.d.). Synthesis of 4‐methoxy‐4‐phenylpiperidine and 4‐fluoro‐4‐phenylpiperidine. Retrieved from [Link]

• ChemSynthesis. (n.d.). 3-[2-(methoxymethyl)phenyl]pyridine. Retrieved from [Link]

• Rajput, A. P., & Nagarale, D. V. (2016). Synthesis, Characterization and Antimicrobial study of piperidine-2,6-diones derivatives. Der Pharma Chemica. [Link]

• National Center for Biotechnology Information. (n.d.). N-(1-Benzyl-4-(methoxymethyl)piperidin-4-yl)-N-phenylpropionamide. PubChem Compound Database. Retrieved from [Link]

• ProQuest. (2020). Analysis of New Piperidine Substituted Benzothiazole Crystalline Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of N-(1-Benzyl)-4-Methoxycarbonyl-4-Piperidinyl N- Phenylpropanamide. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). N-(4-methoxyphenyl)piperidine. PubChem Compound Database. Retrieved from [Link]

• Noureddine, O., et al. (2021). Non covalent interactions analysis and spectroscopic characterization combined with molecular docking study of N′-(4-Methoxybenzylidene)-5-phenyl-1H-pyrazole-3-carbohydrazide. Journal of Molecular Structure, 1246, 131201. [Link]

• SpectraBase. (n.d.). N-(4-Methoxyphenyl)-N-pentyl-1-(2-phenylethyl)piperidin-4-amine. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 4-Phenylpiperidine. NIST Chemistry WebBook. Retrieved from [Link]

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A Comprehensive Technical Guide to the Solubility Profile of 4-(4-(Methoxymethyl)phenyl)piperidine in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of the solubility profile of 4-(4-(methoxymethyl)phenyl)piperidine, a critical parameter for its development as a potential therapeutic agent. As a Senior Application Scientist, this document is structured to deliver not just procedural steps but also the underlying scientific rationale, ensuring a robust understanding of the methodologies and the interpretation of the resulting data.

Introduction: The Significance of Solubility in Drug Development

The journey of a drug candidate from discovery to a marketable therapeutic is fraught with challenges, with poor physicochemical properties being a primary cause of attrition. Among these, aqueous and non-aqueous solubility are paramount. The solubility of an active pharmaceutical ingredient (API) directly influences its bioavailability, formulation possibilities, and ultimately, its therapeutic efficacy. 4-(4-(Methoxymethyl)phenyl)piperidine, a compound of interest in medicinal chemistry, possesses structural motifs—a piperidine ring, a phenyl group, and a methoxymethyl ether—that suggest a nuanced solubility profile across various organic solvents. Understanding this profile is essential for downstream processes such as purification, crystallization, formulation, and in vitro/in vivo testing.

This guide will detail the established "shake-flask" method for determining equilibrium solubility, a gold-standard technique recognized for its reliability.[1][2][3] We will explore the theoretical underpinnings of solubility and provide a step-by-step protocol for the experimental determination of the solubility of 4-(4-(methoxymethyl)phenyl)piperidine in a range of organic solvents.

Physicochemical Properties of 4-(4-(Methoxymethyl)phenyl)piperidine: A Predictive Overview

While specific experimental data for 4-(4-(methoxymethyl)phenyl)piperidine is not extensively published, we can infer its likely properties based on its structural components and data from related analogs like 4-phenylpiperidine.[4][5][6]

• Structure: The molecule contains a polar piperidine ring capable of hydrogen bonding, a non-polar phenyl group, and a moderately polar methoxymethyl ether group. This amphiphilic nature suggests that its solubility will be highly dependent on the polarity of the solvent.

• Molecular Weight: Approximately 205.3 g/mol .

• Expected Polarity: The presence of the nitrogen and oxygen atoms introduces polarity. The piperidine nitrogen is basic, suggesting that the solubility could be pH-dependent in protic solvents.

• LogP (Octanol-Water Partition Coefficient): The combination of the phenyl ring and the piperidine structure suggests a moderate to high lipophilicity. The logP for the related 4-phenylpiperidine is approximately 2.15.[4] The addition of the methoxymethyl group would likely slightly decrease the logP, making it somewhat more hydrophilic than 4-phenylpiperidine.

These characteristics predict that 4-(4-(methoxymethyl)phenyl)piperidine will exhibit good solubility in a range of organic solvents, with the highest solubility expected in solvents that can engage in hydrogen bonding and have a polarity that matches the overall polarity of the molecule.

Experimental Determination of Solubility: The Shake-Flask Method

The shake-flask method is a robust and widely accepted technique for determining the thermodynamic equilibrium solubility of a compound.[1][2][7] The principle is straightforward: an excess amount of the solid compound is agitated in a specific solvent for a prolonged period until the solution is saturated and in equilibrium with the undissolved solid.[8][9] The concentration of the dissolved compound in the supernatant is then measured.

Rationale for Method Selection

The shake-flask method is chosen for its ability to provide a true measure of thermodynamic solubility, which is the most stable and relevant solubility value for pharmaceutical development.[2] Kinetic solubility methods, while faster, can sometimes overestimate solubility as they may not allow sufficient time for the system to reach true equilibrium.[7]

Experimental Workflow

The following diagram illustrates the key steps in the shake-flask solubility determination workflow.

Figure 1: Experimental workflow for the shake-flask solubility determination.

Detailed Step-by-Step Protocol

• Preparation of Materials:

  • Accurately weigh an amount of 4-(4-(methoxymethyl)phenyl)piperidine that is in excess of its expected solubility into a series of glass vials. A preliminary test with a small amount of compound and solvent can help estimate the required excess.

  • Dispense a precise volume (e.g., 1 mL) of the desired organic solvent into each vial.

• Equilibration:

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in a shaker or rotator set to a constant temperature (e.g., 25 °C). The agitation should be vigorous enough to ensure good mixing of the solid and liquid phases but not so vigorous as to cause splashing.[1][10]

  • Allow the mixture to equilibrate for a sufficient period, typically 24 to 72 hours. It is advisable to take samples at different time points (e.g., 24, 48, and 72 hours) to ensure that equilibrium has been reached, which is indicated by a plateau in the measured concentration.[10]

• Sample Collection and Preparation:

  • After the equilibration period, allow the vials to stand undisturbed for a short time to allow the excess solid to settle.

  • Carefully withdraw an aliquot of the supernatant, taking care not to disturb the solid pellet.

  • To ensure all undissolved solids are removed, centrifuge the aliquot at high speed (e.g., 10,000 rpm for 10 minutes).[7]

  • Filter the resulting supernatant through a chemically compatible 0.45 µm syringe filter.

• Analysis:

  • Accurately dilute the clear filtrate with a suitable solvent to a concentration within the linear range of the analytical method.

  • Quantify the concentration of 4-(4-(methoxymethyl)phenyl)piperidine in the diluted sample using a validated High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method.

  • Prepare a calibration curve using standards of known concentrations to ensure accurate quantification.

Illustrative Solubility Profile of 4-(4-(Methoxymethyl)phenyl)piperidine

The following table presents hypothetical but scientifically plausible solubility data for 4-(4-(methoxymethyl)phenyl)piperidine in a variety of organic solvents at 25 °C. This data is intended to be illustrative for the purpose of this guide.

Solvent Category	Solvent	Dielectric Constant (ε)	Solubility (mg/mL)	Solubility (mol/L)
Polar Protic	Methanol	32.7	> 200	> 0.97
Ethanol	24.5	> 200	> 0.97
Isopropanol	19.9	150	0.73
Polar Aprotic	Acetonitrile	37.5	85	0.41
Acetone	20.7	120	0.58
Dichloromethane	8.9	180	0.88
Tetrahydrofuran	7.6	165	0.80
Nonpolar	Toluene	2.4	25	0.12
Heptane	1.9	< 1	< 0.005

Interpretation and Discussion of the Solubility Profile

The illustrative data in the table above reveals a distinct solubility profile for 4-(4-(methoxymethyl)phenyl)piperidine that can be rationalized by considering the principles of "like dissolves like" and the specific intermolecular interactions at play.

• High Solubility in Polar Protic Solvents: The exceptional solubility in methanol and ethanol is attributed to the ability of these solvents to act as both hydrogen bond donors and acceptors. The piperidine nitrogen and the ether oxygen of the solute can accept hydrogen bonds from the solvent's hydroxyl group, while the piperidine N-H can donate a hydrogen bond.

• Good Solubility in Polar Aprotic Solvents: The compound also demonstrates good solubility in polar aprotic solvents like acetone, dichloromethane, and tetrahydrofuran. While these solvents cannot donate hydrogen bonds, their polarity and ability to act as hydrogen bond acceptors (in the case of acetone and THF) or engage in dipole-dipole interactions are sufficient to dissolve the solute effectively.

• Limited Solubility in Nonpolar Solvents: The solubility drops significantly in nonpolar solvents like toluene and is practically negligible in heptane. This is expected, as these solvents can only engage in weak van der Waals interactions, which are insufficient to overcome the stronger intermolecular forces (hydrogen bonding and dipole-dipole interactions) present in the solid lattice of the compound.

The following logical diagram illustrates the relationship between the solute's functional groups, the solvent properties, and the resulting solubility.

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• 10. quora.com [quora.com]

An In-Depth Technical Guide to the pKa Values and Ionization of Phenyl Piperidine Derivatives

Introduction: The Critical Role of pKa in Drug Discovery

The phenyl piperidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents, from potent opioid analgesics like fentanyl to selective serotonin reuptake inhibitors (SSRIs) like paroxetine.[1][2][3] The efficacy and pharmacokinetic profile of these drugs are inextricably linked to their physicochemical properties, chief among them being the acid dissociation constant (pKa). The pKa governs the degree of ionization of the piperidine nitrogen at a given pH, a factor that profoundly influences a molecule's absorption, distribution, metabolism, excretion, and toxicity (ADMET).[4]

As most drugs are absorbed in their un-ionized form via passive diffusion across lipid membranes, understanding and controlling the ionization state is paramount.[5] For drugs targeting the central nervous system (CNS), the ability to cross the blood-brain barrier (BBB) is often dependent on maintaining a delicate balance between hydrophilicity and lipophilicity, which is directly modulated by the molecule's pKa.[6][7][8] An ionized molecule is more hydrophilic and may struggle to penetrate the lipophilic BBB, whereas a neutral, non-ionized molecule is more lipophilic and can cross more readily. This guide provides a comprehensive overview of the theoretical underpinnings, experimental and computational determination, and practical implications of pKa for phenyl piperidine derivatives in the context of modern drug development.

Theoretical Foundations of Piperidine Basicity

The basicity of the piperidine ring arises from the lone pair of electrons on the nitrogen atom. In an aqueous environment, this nitrogen can accept a proton (H+) to form its conjugate acid, the piperidinium ion. The pKa value is the pH at which the concentrations of the protonated (ionized) and unprotonated (neutral) forms are equal. For piperidine itself, the pKa is approximately 11.12.[9] The introduction of a phenyl group and other substituents dramatically modulates this value through a combination of electronic and steric effects.

Electronic Effects of Phenyl Substituents:

The nature and position of substituents on the phenyl ring exert a significant influence on the basicity of the piperidine nitrogen. This influence can be rationalized and predicted using the principles of physical organic chemistry, particularly the Hammett equation.[10]

The Hammett equation, log(K/K₀) = ρσ, relates the equilibrium constant (K) of a substituted reaction to the equilibrium constant of the unsubstituted reaction (K₀) through the substituent constant (σ) and the reaction constant (ρ).[10][11]

• Substituent Constant (σ): This value is a measure of the electronic effect of a substituent. Electron-withdrawing groups (EWGs) like nitro (-NO₂) or cyano (-CN) have positive σ values, while electron-donating groups (EDGs) like methoxy (-OCH₃) or methyl (-CH₃) have negative σ values.[10]

• Reaction Constant (ρ): This value reflects the sensitivity of the reaction to substituent effects.[11]

For the ionization of phenyl piperidinium ions, EWGs on the phenyl ring pull electron density away from the piperidine nitrogen, stabilizing the neutral form and making the conjugate acid more acidic (i.e., lowering the pKa). Conversely, EDGs push electron density towards the nitrogen, increasing its basicity and raising the pKa.[12]

Methodologies for pKa Determination

Accurate pKa determination is crucial for building reliable structure-activity relationships (SAR). Both experimental and computational methods are employed, each with its own advantages and limitations.

Experimental Approaches

1. Potentiometric Titration: This is considered the gold standard for pKa measurement due to its precision and directness.[13][14] The method involves the gradual addition of a titrant (an acid or a base) to a solution of the analyte while monitoring the pH with a calibrated electrode.[14][15] The pKa is determined from the midpoint of the buffer region on the titration curve, which corresponds to the inflection point.[15][16][17]

Detailed Protocol: Potentiometric pKa Determination

• Calibration: Calibrate the pH meter using at least three standard aqueous buffers (e.g., pH 4, 7, and 10) to ensure accurate measurements.[15]

• Sample Preparation: Dissolve a precise quantity of the phenyl piperidine derivative in deionized water or a suitable co-solvent to a concentration of at least 10⁻⁴ M.[15][16] Maintain a constant ionic strength in the solution using an inert salt like 0.15 M potassium chloride (KCl).[15]

• Inert Atmosphere: Purge the solution with nitrogen gas before and during the titration to displace dissolved carbon dioxide, which can interfere with the measurements by forming carbonic acid.[15]

• Titration: Place the solution in a reaction vessel with a magnetic stirrer. Immerse the calibrated pH electrode. Titrate the solution with a standardized solution of 0.1 M hydrochloric acid (HCl) or 0.1 M sodium hydroxide (NaOH), depending on the initial form of the sample.[15]

• Data Acquisition: Record the pH value at regular, small volume increments of the added titrant.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa is the pH at the half-equivalence point, where half of the compound has been neutralized. This point can be precisely located by finding the maximum of the first derivative of the titration curve (ΔpH/ΔV).[17]

Causality Behind Experimental Choices:

• Constant Ionic Strength: Maintaining a constant ionic strength minimizes changes in the activity coefficients of the ions in solution, ensuring that the measured pH changes are due solely to the acid-base equilibrium.[15]

• Inert Atmosphere: The removal of CO₂ is critical because its dissolution and subsequent reaction with water can create a buffering effect that obscures the true inflection point of the analyte.[15]

• Concentration: A sufficient concentration (≥10⁻⁴ M) is needed to produce a clear and well-defined titration curve.[15][16] However, the method is limited by the need for several milligrams of pure compound and can be challenging for poorly soluble molecules.[13]

2. UV-Vis Spectrophotometry: This method is a powerful alternative for compounds with low solubility or when only small amounts of material are available.[13] It is applicable if the compound possesses a UV-active chromophore near the ionization site, causing the UV-Vis absorbance spectrum to change as a function of pH.[13][18]

Experimental Workflow: UV-Vis Spectrophotometry

• Spectrum Acquisition: Record the UV-Vis spectra of the compound in highly acidic (e.g., pH 2) and highly basic (e.g., pH 10) solutions to determine the absorbance profiles of the fully protonated and deprotonated species.

• Buffer Preparation: Prepare a series of buffer solutions with known pH values spanning the expected pKa range.

• Measurement: Prepare solutions of the compound at a constant concentration in each buffer and record the absorbance at one or more wavelengths where the absorbance changes significantly with pH.[18]

• Data Analysis: Plot the measured absorbance against the pH. The resulting sigmoidal curve can be fitted to the Henderson-Hasselbalch equation to determine the pKa, which corresponds to the pH at the inflection point of the curve.[19]

Self-Validating System: By measuring absorbance at multiple wavelengths, the data can be analyzed using target-factor analysis to de-convolute the spectra of the individual ionic species, providing a more robust determination of the pKa, especially for molecules with multiple ionization sites.[13]

Computational (in silico) Approaches

Computational methods are invaluable for high-throughput screening and for prioritizing synthetic targets in the early stages of drug discovery.[4]

1. Quantum Mechanical (QM) Methods: Methods based on Density Functional Theory (DFT) can provide highly accurate pKa predictions.[20][21] These calculations determine the free energy change of the protonation/deprotonation reaction in a simulated aqueous environment, from which the pKa can be derived. While computationally expensive, their accuracy can be excellent, with some methods reporting mean absolute errors of less than 0.3 pKa units.[20][21][22]

2. Semi-empirical and QSAR Models: These methods use simpler calculations or quantitative structure-activity relationship (QSAR) models derived from large databases of known pKa values.[20][23] They are much faster than QM methods and are suitable for screening large chemical libraries.[4] Commercial software packages from vendors like ChemAxon and ACD/Labs are widely used in the industry.[20]

Data Analysis & Representative Values

The effect of phenyl ring substitution on the pKa of the piperidine nitrogen is systematic. Electron-withdrawing groups lower the pKa, making the compound less basic, while electron-donating groups increase the pKa, making it more basic.

Derivative	Substituent (Para-position)	Electronic Effect	Expected pKa Trend	Representative Experimental pKa
4-Phenylpiperidine	-H	Neutral	Baseline	~9.2
4-(4-Nitrophenyl)piperidine	-NO₂	Strong EWG	Decrease	~7.70[5]
4-(4-Chlorophenyl)piperidine	-Cl	EWG (Inductive)	Decrease	~7.9[5]
4-(4-Methoxyphenyl)piperidine	-OCH₃	EDG (Resonance)	Increase	~8.0[5]
4-(4-Hydroxyphenyl)piperidine	-OH	EDG (Resonance)	Increase	~5.9 (Note: This is an outlier due to the ionizability of the phenol group itself)[5]

Note: The pKa values can vary depending on experimental conditions (temperature, ionic strength, solvent). The values presented are illustrative. A study on phenacyl-piperidine derivatives showed pKa values ranging from 5.8 to 8.2, clearly demonstrating the significant impact of phenyl ring substitutions.[5]

Visualizing Key Concepts and Workflows

Caption: Ionization equilibrium of a substituted phenyl piperidine.

Caption: Workflow for pKa determination by potentiometric titration.

Practical Implications in Drug Development

The pKa of a phenyl piperidine derivative is a critical design parameter that influences its entire pharmacokinetic profile.[6]

• Absorption: The pH partition hypothesis states that drugs are absorbed from the gastrointestinal (GI) tract in their neutral, lipophilic form. The pKa determines the fraction of the drug that is non-ionized at the pH of the stomach (pH 1-3) and the intestine (pH 5-8), thus controlling the rate and extent of absorption.[5]

• Distribution & BBB Penetration: For CNS-acting drugs, achieving the optimal degree of ionization at physiological pH (7.4) is crucial. A highly basic compound (high pKa) will be almost fully protonated and may be trapped in the periphery, unable to cross the BBB.[8] Conversely, a compound with a pKa closer to 7.4 will have a significant neutral fraction, facilitating brain penetration.[24] However, excessive lipophilicity can lead to non-specific binding and rapid metabolism.

• Target Engagement: The ionization state can affect how a drug binds to its molecular target. Ionic interactions, such as salt bridges, are often key components of a drug's pharmacophore. An incorrect protonation state can abolish binding and lead to a loss of potency.

• Formulation: Knowledge of pKa is essential for developing stable, soluble, and bioavailable drug formulations. For basic drugs like phenyl piperidines, forming a salt (e.g., a hydrochloride salt) can dramatically improve aqueous solubility for parenteral formulations.

Conclusion

The pKa of phenyl piperidine derivatives is a fundamental physicochemical property that exerts profound control over their behavior in biological systems. As a Senior Application Scientist, it is my experience that a thorough understanding and early characterization of this parameter are indispensable for successful drug design and optimization. By integrating robust experimental methods like potentiometric titration with predictive in silico models, researchers can rationally "tune" the pKa of lead compounds to enhance their ADME properties, improve target engagement, and ultimately increase the probability of clinical success. The principles and protocols outlined in this guide serve as a foundational framework for any scientist working to unlock the full therapeutic potential of the versatile phenyl piperidine scaffold.

References

• Protocol for Determining pKa Using Potentiometric Titration - Creative Bioarray. Available at: [Link]

• Prediction of amine pKa values of drug-like molecules using semiempirical QM methods. (2016, October 10). Available at: [Link]

• How to measure pKa by UV-vis spectrophotometry: A Chemagination Know-How Guide. Available at: [Link]

• Streamline pKa Value Determination Using Automated UV/Vis-Titration - Mettler Toledo. Available at: [Link]

• The significance of acid/base properties in drug discovery - Chemical Society Reviews (RSC Publishing). (2012, October 25). Available at: [Link]

• REPORT Determination of pKa values of new phenacyl-piperidine derivatives by potentiometric titration method in aqueous medium. Available at: [Link]

• Why pKas Matter in Medicinal Chemistry and a Drug Discovery Amine pKa Table. (2022, July 16). Available at: [Link]

• APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC. Available at: [Link]

• pKa of a dye: UV-VIS Spectroscopy. Available at: [Link]

• The pKa Distribution of Drugs: Application to Drug Discovery - PMC. (2007, September 17). Available at: [Link]

• UV-Vis Spectrometry, pKa of a dye. Available at: [Link]

• Predicting pKa of Amines for CO2 Capture: Computer versus Pencil-and-Paper. (2012, November 25). Available at: [Link]

• Predicting pKa Using a Combination of Quantum Mechanical and Machine Learning Methods - Optibrium. Available at: [Link]

• What is pKa and how is it used in drug development? (2023, December 13). Available at: [Link]

• Ionization constants (pKa) in pharmaceutical chemistry: Experimental and computational determination in drug discovery and development - IDEAS/RePEc. Available at: [Link]

• New Insights in the Computational pKb Determination of Primary Amines and Anilines - IRIS. Available at: [Link]

• Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry - DergiPark. (2024, April 23). Available at: [Link]

• Simple Method for the Estimation of pKa of Amines - ResearchGate. Available at: [Link]

• Hammett ρ is calculated from the plot of pKa versus Hammett σ values of only 4-H, 4-OH and 3-OH substituted phenyl ethyl ammonium ions. pKa - Science and Education Publishing. Available at: [Link]

• Structures and pK a values of phenyl piperidines - ResearchGate. Available at: [Link]

• Development of Methods for the Determination of pKa Values - PMC. Available at: [Link]

• Tuning the basicity of amines - Cambridge MedChem Consulting. (2011, April 4). Available at: [Link]

• Using potentiometric acid-base titration to determine pka from mangosteen pericarps extract - SciSpace. Available at: [Link]

• Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities. (2020, December 11). Available at: [Link]

• Calculate the pKa of an organic acid/base using Hammett and Taft constants - YouTube. (2020, November 3). Available at: [Link]

• Hammett Equation - Mechanisms of Organic Reactions - Organic Chemistry - Pharmacy 180. Available at: [Link]

• Substituent Effects on the Physical Properties and pKa of Phenol - AFIT. (2001, August 29). Available at: [Link]

• Applications of Hammett Equation: Substituent and Reaction Constants. (1987, October 2). Available at: [Link]

• Ionization-specific QSAR models of blood-brain penetration of drugs - PubMed. (2009, November 15). Available at: [Link]

• Phenylpiperidines - Wikipedia. Available at: [Link]

• Phenylpiperidine derivatives - ClinPGx. Available at: [Link]

• The penetration of therapeutics across the blood-brain barrier: Classic case studies and clinical implications - PMC. Available at: [Link]

• Towards Improvements for Penetrating the Blood–Brain Barrier—Recent Progress from a Material and Pharmaceutical Perspective - MDPI. (2018, March 23). Available at: [Link]

• Current Concepts of Phenylpiperidine Derivatives Use in the Treatment of Acute and Chronic Pain - PubMed. (2017, February 15). Available at: [Link]

• Strategies for Enhancing the Permeation of CNS-Active Drugs through the Blood-Brain Barrier: A Review - MDPI. (2018, May 28). Available at: [Link]

• Drug Permeability: From the Blood-Brain Barrier to the Peripheral Nerve Barriers - PMC. Available at: [Link]

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• 4. Ionization constants (pKa) in pharmaceutical chemistry: Experimental and computational determination in drug discovery and development [ideas.repec.org]
• 5. applications.emro.who.int [applications.emro.who.int]
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• 7. Ionization-specific QSAR models of blood-brain penetration of drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The penetration of therapeutics across the blood-brain barrier: Classic case studies and clinical implications - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Guide: Role of 4-(4-(Methoxymethyl)phenyl)piperidine in Traxoprodil Synthesis

This technical guide details the role and synthesis of 4-(4-(Methoxymethyl)phenyl)piperidine (and its functional derivatives) within the context of Traxoprodil (CP-101,606) development.[1] While standard Traxoprodil utilizes a 4-phenylpiperidine core, the 4-(methoxymethyl)phenyl analog represents a critical scaffold for structure-activity relationship (SAR) studies and next-generation NR2B-selective antagonists.[1]

[1]

Executive Summary

Traxoprodil (CP-101,606) is a potent, selective antagonist of the NR2B subunit of the N-methyl-D-aspartate (NMDA) receptor.[1][2][3] It belongs to the 4-benzylpiperidine and 4-phenylpiperidine class of neuroprotectants, originally derived from ifenprodil.[1]

The compound 4-(4-(Methoxymethyl)phenyl)piperidine serves as a specialized intermediate.[1] In the standard synthesis of Traxoprodil, the piperidine moiety is 4-hydroxy-4-phenylpiperidine .[1] The introduction of a methoxymethyl (-CH₂OCH₃) group at the para-position of the phenyl ring creates a steric and electronic variant used to:

• Modulate Metabolic Stability: Block metabolic hydroxylation at the para-position (a common clearance pathway for Traxoprodil).[1]

• Probe Receptor Affinity: Test the tolerance of the NR2B hydrophobic pocket.[1]

• Serve as a Precursor: The methoxymethyl group can be chemically converted to aldehydes or acids for further functionalization.[1]

This guide outlines the retrosynthetic logic, detailed synthesis of the intermediate, and its coupling to form Traxoprodil analogs.[1]

Chemical Architecture & Retrosynthesis[1]

The synthesis of Traxoprodil and its analogs is convergent , involving the coupling of a propanol chain (electrophile) with a piperidine core (nucleophile).[1]

Retrosynthetic Analysis

The molecule is disconnected at the central nitrogen-carbon bond.[1]

• Fragment A (Electrophile):

  -Bromo-4-hydroxypropiophenone (or its protected form).[1]

• Fragment B (Nucleophile): 4-Hydroxy-4-(4-(methoxymethyl)phenyl)piperidine.[1]

Note: The user's specified intermediate, 4-(4-(Methoxymethyl)phenyl)piperidine, typically requires a 4-hydroxyl group to match the pharmacophore of Traxoprodil (which is a 4-hydroxypiperidine).[1] The protocol below assumes the synthesis of 4-hydroxy-4-(4-(methoxymethyl)phenyl)piperidine to ensure pharmacological relevance.

Pathway Diagram (Graphviz)[1]

Figure 1: Convergent retrosynthetic pathway for Traxoprodil analogs utilizing the methoxymethyl-substituted intermediate.[1]

Synthesis of the Intermediate: 4-(4-(Methoxymethyl)phenyl)piperidine[1]

This protocol describes the preparation of the 4-hydroxy-4-(4-(methoxymethyl)phenyl)piperidine core.[1] The presence of the 4-hydroxyl group is essential for high affinity binding to the NR2B subunit.[1]

Experimental Protocol

Step 1: Preparation of the Grignard Reagent

Reagents: 1-Bromo-4-(methoxymethyl)benzene, Magnesium turnings, THF (anhydrous).[1] Principle: Generation of the organomagnesium nucleophile.

• Charge a flame-dried 3-neck flask with magnesium turnings (1.2 eq) and a crystal of iodine.

• Add anhydrous THF to cover the magnesium.[1]

• Add a solution of 1-bromo-4-(methoxymethyl)benzene (1.0 eq) in THF dropwise.

• Initiate reflux to maintain a gentle boil.[1] Stir for 2 hours until magnesium is consumed.

  • Checkpoint: Solution should turn turbid/grey, indicating formation of the Grignard reagent.[1]

Step 2: Nucleophilic Addition to Piperidone

Reagents: N-Benzyl-4-piperidone, THF.[1] Principle: Construction of the quaternary center at the piperidine 4-position.[1]

• Cool the Grignard solution to 0°C.

• Add N-benzyl-4-piperidone (0.9 eq) in THF dropwise over 30 minutes.

• Allow the mixture to warm to room temperature and stir for 4 hours.

• Quench: Pour the reaction mixture into saturated aqueous

  at 0°C.

• Extraction: Extract with EtOAc (3x). Wash combined organics with brine, dry over

  , and concentrate.[1]

• Purification: Crystallize or flash chromatography (Hexane/EtOAc) to yield 1-benzyl-4-hydroxy-4-(4-(methoxymethyl)phenyl)piperidine .

Step 3: Debenzylation (Hydrogenolysis)

Reagents: 10% Pd/C, Hydrogen gas (1 atm), Methanol.[1] Principle: Removal of the N-benzyl protecting group to release the secondary amine.[1]

• Dissolve the intermediate from Step 2 in methanol.

• Add 10% Pd/C (5 wt% loading).

• Stir under a hydrogen atmosphere (balloon pressure) for 12–18 hours at RT.

• Filtration: Filter through a Celite pad to remove the catalyst.[1]

• Concentration: Evaporate solvent to obtain the target intermediate: 4-hydroxy-4-(4-(methoxymethyl)phenyl)piperidine .

Data Specification Table

Parameter	Specification
Appearance	White to off-white solid
Purity (HPLC)	> 98.0%
MS (ESI+)	[M+H]+ consistent with MW (Calc: 221.30 for non-OH, 237.30 for 4-OH variant)
¹H NMR (DMSO-d₆)	Characteristic singlet for -OCH₃ (~3.3 ppm), benzylic -CH₂- (~4.4 ppm)

Coupling to Form Traxoprodil Analog

The final assembly involves the alkylation of the piperidine nitrogen with the chiral propanol chain.[1]

Workflow

• Alkylation: React the 4-hydroxy-4-(4-(methoxymethyl)phenyl)piperidine with (2S)-1-(4-hydroxyphenyl)-2-bromopropan-1-one .

  • Base:

    or Triethylamine.[1]

  • Solvent: Acetonitrile or DMF.[1]

  • Conditions: 60°C for 12 hours.

• Stereoselective Reduction: The resulting ketone is reduced to the alcohol.[1]

  • Reagent:

    (yields mixture of diastereomers) or chiral reduction catalysts (e.g., CBS catalyst) to favor the (1S, 2S) configuration.[1]

• Purification: The diastereomers are separated via chiral HPLC or fractional crystallization of the mesylate salt.[1]

Signaling Pathway: NR2B Antagonism Mechanism

Traxoprodil and its analogs function by binding to the interface of the GluN1/GluN2B subunits, stabilizing the closed conformation of the ion channel.[1]

Figure 2: Mechanism of action for Traxoprodil and analogs.[1] The ligand binds allosterically to prevent channel opening.[1]

Quality Control & Analytical Verification

To ensure the integrity of the "Methoxymethyl" intermediate, specific analytical markers must be validated.[1]

Impurity Profiling[1]

• Des-methoxymethyl impurity: Resulting from over-reduction or poor quality starting material.[1] Monitored via HPLC (RRT ~0.9).[1]

• Bis-alkylation: During the coupling step, the piperidine can attack two equivalents of the bromide.[1] Controlled by stoichiometry (1:1.1 ratio).[1]

NMR Characterization (Diagnostic Signals)

For 4-hydroxy-4-(4-(methoxymethyl)phenyl)piperidine :

• 7.2–7.4 ppm (4H, m): Aromatic protons (AA'BB' system).[1]
• 4.38 ppm (2H, s): Benzylic protons of the methoxymethyl group ( ).[1]
• 3.28 ppm (3H, s): Methoxy protons ( ).[1]
• 1.5–2.9 ppm (8H, m): Piperidine ring protons.[1]

References

• Chenard, B. L., et al. (1995).[1] "(1S, 2S)-1-(4-Hydroxyphenyl)-2-(4-hydroxy-4-phenylpiperidino)-1-propanol: a potent new neuroprotectant which blocks N-methyl-D-aspartate responses."[1] Journal of Medicinal Chemistry, 38(16), 3138-3145.[1] Link

• Menniti, F. S., et al. (1998).[1] "CP-101,606: an NR2B-selective NMDA receptor antagonist."[1][2][3][4] CNS Drug Reviews, 4(4), 307-322.[1] Link[1]

• Pfizer Inc. (2000).[1][2] "Process for the preparation of (1S,2S)-1-(4-hydroxyphenyl)-2-(4-hydroxy-4-phenylpiperidin-1-yl)-1-propanol methanesulfonate trihydrate." U.S. Patent 6,008,233.[1] Link

• Haradahira, T., et al. (2002).[1] "Synthesis, in vitro and in vivo pharmacology of a C-11 labeled analog of CP-101,606... as a PET tracer." Nuclear Medicine and Biology, 29(1), 27-35.[1] Link

Sources

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• 2. CP-101606 Pfizer Inc - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Traxoprodil - Explore the Science & Experts | ideXlab [idexlab.com]
• 4. Traxoprodil Mesylate Hydrate - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Reductive Amination Synthesis of 4-(4-(Methoxymethyl)phenyl)piperidine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Reductive Amination in Piperidine Synthesis

The piperidine moiety is a ubiquitous structural motif in a vast number of natural products and pharmaceuticals, making the development of efficient and versatile synthetic routes to substituted piperidines a cornerstone of medicinal chemistry.[1] Among the various methods for constructing the C-N bond, reductive amination stands out as a powerful and widely adopted strategy due to its operational simplicity, broad substrate scope, and the availability of a diverse array of reagents.[2][3] This reaction, which involves the conversion of a carbonyl group to an amine via an intermediate imine or iminium ion, offers a controlled and efficient means of introducing substituents onto the piperidine ring.[4]

This guide provides a detailed exploration of reductive amination protocols specifically tailored for the synthesis of 4-(4-(methoxymethyl)phenyl)piperidine, a key intermediate in the development of various pharmacologically active compounds.[5] We will delve into the mechanistic underpinnings of different protocols, compare the efficacy of common reducing agents, and provide step-by-step experimental procedures to empower researchers in their synthetic endeavors.

Mechanistic Overview: The Two-Step Cascade of Reductive Amination

Reductive amination is fundamentally a two-step process that can often be performed in a single pot ("direct" or "one-pot" reductive amination) or in a stepwise manner ("indirect" reductive amination).[6] The reaction proceeds through the initial formation of an imine or iminium ion from the condensation of an amine and a carbonyl compound (an aldehyde or ketone), followed by the reduction of this intermediate to the corresponding amine.

The initial condensation is typically catalyzed by mild acid, which facilitates the dehydration step to form the C=N double bond of the imine.[7] The subsequent reduction of the imine or iminium ion is the critical step where the choice of reducing agent plays a pivotal role in the overall success and selectivity of the reaction.[4][8]

Caption: General workflow of a one-pot reductive amination reaction.

Selecting the Optimal Reducing Agent: A Comparative Analysis

The choice of reducing agent is critical for a successful reductive amination. The ideal reagent should selectively reduce the imine or iminium ion intermediate in the presence of the starting carbonyl compound.[6] Three of the most commonly employed and effective reducing agents are sodium triacetoxyborohydride (NaBH(OAc)₃), sodium cyanoborohydride (NaBH₃CN), and sodium borohydride (NaBH₄).

Reducing Agent	Key Characteristics	Advantages	Disadvantages
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Mild and selective reducing agent.	High yields, excellent functional group tolerance, and avoids the use of toxic cyanide.[7] Often faster than other methods.	Water-sensitive; typically requires non-protic solvents like DCE, DCM, or THF.[9]
Sodium Cyanoborohydride (NaBH₃CN)	Selectively reduces iminium ions over ketones and aldehydes.[10]	Not water-sensitive and can be used in protic solvents like methanol.[9]	Highly toxic and generates toxic hydrogen cyanide gas upon contact with strong acids.[7][10]
Sodium Borohydride (NaBH₄)	A more powerful reducing agent.	Less expensive than NaBH(OAc)₃ and NaBH₃CN.	Can reduce the starting aldehyde or ketone, leading to lower yields of the desired amine.[9] Requires careful control of reaction conditions, often by pre-forming the imine.[6]

For the synthesis of 4-(4-(methoxymethyl)phenyl)piperidine, sodium triacetoxyborohydride (NaBH(OAc)₃) is often the preferred reagent due to its high selectivity, safety profile, and excellent yields.[6][7]

Experimental Protocols

The following protocols provide detailed, step-by-step procedures for the synthesis of 4-(4-(methoxymethyl)phenyl)piperidine via reductive amination.

Protocol 1: Reductive Amination using Sodium Triacetoxyborohydride (STAB)

This protocol is recommended for its high yield, selectivity, and safety.[6][7]

Caption: Experimental workflow for reductive amination using STAB.

Materials:

• 4-Phenylpiperidine

• 4-(Methoxymethyl)benzaldehyde

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Eluent for column chromatography (e.g., ethyl acetate/hexanes mixture)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 4-phenylpiperidine (1.0 eq) and 4-(methoxymethyl)benzaldehyde (1.0-1.2 eq) in anhydrous 1,2-dichloroethane (DCE) or dichloromethane (DCM).

• Addition of Reducing Agent: To the stirred solution, add sodium triacetoxyborohydride (1.2-1.5 eq) portion-wise at room temperature. The addition should be controlled to manage any potential exotherm.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting materials are consumed.

• Workup: Once the reaction is complete, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Continue stirring until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane. Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 4-(4-(methoxymethyl)phenyl)piperidine.

Protocol 2: Reductive Amination using Sodium Cyanoborohydride

This protocol is a viable alternative, particularly when protic solvents are preferred.[9][10] Caution: Sodium cyanoborohydride and its byproducts are highly toxic. Handle with extreme care in a well-ventilated fume hood.[7]

Materials:

• 4-Phenylpiperidine

• 4-(Methoxymethyl)benzaldehyde

• Sodium cyanoborohydride (NaBH₃CN)

• Methanol (MeOH)

• Acetic acid (AcOH)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Eluent for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 4-phenylpiperidine (1.0 eq) and 4-(methoxymethyl)benzaldehyde (1.0-1.2 eq) in methanol.

• pH Adjustment: Add a catalytic amount of acetic acid to maintain a slightly acidic pH (around 6-7), which is optimal for iminium ion formation.[7]

• Addition of Reducing Agent: Add sodium cyanoborohydride (1.2-1.5 eq) to the solution.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Workup and Purification: Follow the same workup and purification steps as described in Protocol 1.

Troubleshooting and Optimization

Issue	Potential Cause(s)	Suggested Solution(s)
Low Yield	Incomplete imine formation.	Add a catalytic amount of acetic acid to the reaction mixture when using NaBH(OAc)₃. For NaBH₄, allow the imine to form for a period before adding the reducing agent.
Decomposition of the reducing agent.	Ensure anhydrous conditions when using NaBH(OAc)₃.[9]
Formation of Byproducts	Reduction of the starting aldehyde.	Use a more selective reducing agent like NaBH(OAc)₃ or NaBH₃CN.[11]
Over-alkylation of the amine.	Reductive amination is generally less prone to over-alkylation than direct alkylation.[8] If observed, consider a stepwise procedure where the imine is formed and isolated before reduction.[7]
Difficult Purification	Tailing on silica gel column.	The basic nature of the piperidine product can cause tailing. Add a small amount of a basic modifier like triethylamine (e.g., 1%) to the eluent.
Presence of unreacted starting materials.	Ensure the reaction has gone to completion before workup. Consider increasing the equivalents of the limiting reagent or the reaction time.

Conclusion

The reductive amination protocols outlined in this guide provide robust and reliable methods for the synthesis of 4-(4-(methoxymethyl)phenyl)piperidine. The choice between sodium triacetoxyborohydride and sodium cyanoborohydride will depend on factors such as safety considerations, solvent compatibility, and the desired reaction conditions. By understanding the underlying principles and carefully following the experimental procedures, researchers can efficiently synthesize this valuable piperidine derivative for applications in drug discovery and development.

References

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Organic Chemistry Portal. Sodium cyanoborohydride. [Link]

• G-Biosciences. Sodium Cyanoborohydride for Reductive Amination. [Link]

• Myers, A. G. Chemistry 115: C–N Bond-Forming Reactions: Reductive Amination. [Link]

• Organic Reactions. Reductive Amination - Common Conditions. [Link]

• Wikipedia. Reductive amination. [Link]

• Chemistry Steps. (2024, March 28). Reductive Amination. [Link]

• University of Calgary. Ch22: Reductive amination. [Link]

• Interchim. Sodium CyanoBoroHydride and Sodium BoroHydride. [Link]

• Li, J. J., & Johnson, D. S. (2024, June 13). Reductive Transamination of Pyridinium Salts to N-Aryl Piperidines. The Journal of Organic Chemistry. [Link]

• Li, J. J., & Johnson, D. S. (2024, June 13). Reductive Transamination of Pyridinium Salts to N-Aryl Piperidines. ACS Publications. [Link]

• Organic Chemistry Portal. Sodium triacetoxyborohydride. [Link]

• ResearchGate. Synthesis of 4‐methoxy‐4‐phenylpiperidine and 4‐fluoro‐4‐phenylpiperidine. [Link]

• ResearchGate. Reductive Amination Routes in the Synthesis of Piperidine IminoSugars. [Link]

• PrepChem.com. Synthesis of 4-phenylamino-4-methoxymethyl-N-phenylmethyl piperidine. [Link]

• ACS Publications. (2021, September 3). Application of Biocatalytic Reductive Amination for the Synthesis of a Key Intermediate to a CDK 2/4/6 Inhibitor. [Link]

• MDPI. (2026, January 19). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. [Link]

• Organic Chemistry Portal. Hitchhiker's guide to reductive amination. [Link]

• ResearchGate. Optimization of the conditions for the reaction of 1 with piperidine. [Link]

• National Center for Biotechnology Information. (2022, March 29). Synthesis of piperidine and pyrrolidine derivatives by electroreductive cyclization of imine with terminal dihaloalkanes in a flow microreactor. [Link]

• ResearchGate. (2014, November 21). What are the best methods for Piperidine purification alternatives to distillation?[Link]

• Defense Technical Information Center. (2025, June 4). Piperidine Synthesis. [Link]

• The Royal Society of Chemistry. En-route new Method for the Synthesis of 4-phenylpiperidine pharmacophore using Ir-catalysed C-H Activation/Borylation and a n. [Link]

• BORIS Portal. (2024, January 23). Green Chemistry. [Link]

• Google Patents.

• PubMed Central. Discovery of Novel 3,3-Disubstituted Piperidines as Orally Bioavailable, Potent, and Efficacious HDM2-p53 Inhibitors. [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

• Google Patents. CN105461617A - Preparation method for 4-[4-(trifluoromethoxy)phenoxyl]piperidine.

• Scientific Research Publishing. (2012, April 2). Reductive Amination with [11C]Formaldehyde: A Versatile Approach to Radiomethylation of Amines. [Link]

• Synthesis of Novel Piperidine Building Blocks and their Use for the Preparation of Donepezil Analogues. [Link]

• Atlantis Press. Synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate. [Link]

• Google Patents. CN102603614B - 4-methoxymethyl-4- (N-substituted)

• Organic Chemistry Portal. One-pot reductive amination of aldehydes and ketones with α-picoline-borane in methanol, in water, and in neat conditions. [Link]

• ResearchGate. (2018, November 23). Reductive amination of amines with formaldehyde ?[Link]

• The University of Manchester. (2023, October 29). Direct synthesis of N-formamides by integrating reductive amination of ketones and aldehydes with CO>2 >fixation in a metal-organic framework. [Link]

Sources

• 1. Reductive Transamination of Pyridinium Salts to N-Aryl Piperidines - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. Reductive amination - Wikipedia [en.wikipedia.org]
• 5. CN102603614B - 4-methoxymethyl-4- (N-substituted) aniline piperidine compound, preparation method and application - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]
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• 9. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 10. Sodium cyanoborohydride [organic-chemistry.org]
• 11. Sodium Cyanoborohydride for Reductive Amination [gbiosciences.com]

Application Note: Optimized Coupling of 4-(4-(Methoxymethyl)phenyl)piperidine with Benzyl Halides

Abstract & Scope

This technical guide outlines the optimized protocol for the

-alkylation of 4-(4-(methoxymethyl)phenyl)piperidine with various substituted benzyl halides. This piperidine scaffold acts as a critical pharmacophore in the synthesis of opioid receptor modulators, NMDA antagonists, and dopamine transporter inhibitors.

Unlike general amine alkylations, this protocol addresses the specific solubility and reactivity profile of the 4-arylpiperidine moiety, minimizing common side reactions such as quaternary ammonium salt formation and elimination.

Scientific Foundation & Mechanism

Retrosynthetic Logic

The transformation is a classic Nucleophilic Substitution (

) . The secondary amine of the piperidine ring acts as the nucleophile, attacking the benzylic carbon of the electrophile (benzyl halide).

• Nucleophile: The nitrogen lone pair on the piperidine is moderately hindered by the 4-aryl substituent but remains sufficiently nucleophilic (

  for the conjugate acid).

• Electrophile: Benzyl halides are highly reactive due to the stabilization of the transition state by the adjacent aromatic ring.

• Critical Control Point: The reaction must be controlled to stop at the tertiary amine stage. Excess alkylating agent or uncontrolled temperatures will lead to the formation of the quaternary ammonium salt , an irreversible impurity.

Reaction Scheme (DOT Visualization)

Figure 1: Mechanistic pathway of the N-benzylation reaction. Note the branching path to the quaternary salt if conditions are not controlled.

Experimental Strategy & Optimization

Solvent & Base Selection

The choice of solvent/base system is dictated by the solubility of the 4-arylpiperidine hydrochloride salt (often the starting material form) versus the free base.

Parameter	Standard Condition	Enhanced Condition (Low Reactivity)	Rationale
Solvent	Acetonitrile (MeCN)	DMF or DMAc	MeCN allows for easy workup (evaporation). DMF is required for poorly soluble substituted benzyl halides.
Base	(3.0 eq)	(2.0 eq)	is mild and inexpensive. Cesium carbonate improves yields with sterically hindered halides due to the "Cesium Effect" (solubility/coordination).
Catalyst	None	KI (0.1 eq)	Finkelstein condition: Addition of Potassium Iodide converts Benzyl Chlorides to more reactive Benzyl Iodides in situ.
Temp	60°C	80°C	Higher temperatures increase rate but risk over-alkylation.

Stoichiometry

• Amine: 1.0 Equivalent

• Benzyl Halide: 1.1 Equivalents (Slight excess ensures completion without promoting quaternization).

• Base: 2.5 - 3.0 Equivalents (Essential to neutralize HCl/HBr generated and liberate the free amine if starting from HCl salt).

Detailed Protocol (Standard Operating Procedure)

Materials Preparation

• Substrate: 4-(4-(Methoxymethyl)phenyl)piperidine (often supplied as HCl salt).

• Reagent: Benzyl bromide or Benzyl chloride (Lachrymators – Handle in Fume Hood).

• Solvent: Anhydrous Acetonitrile (MeCN).[1]

Step-by-Step Methodology

• Free Base Liberation (In-situ):

  • To a round-bottom flask equipped with a magnetic stir bar, add 4-(4-(Methoxymethyl)phenyl)piperidine HCl (1.0 mmol, 241 mg) and Anhydrous MeCN (10 mL).

  • Add

    (3.0 mmol, 414 mg).

  • Checkpoint: Stir at Room Temperature (RT) for 15 minutes. The suspension should become finer as the free base is generated.

• Reagent Addition:

  • Add Benzyl Halide (1.1 mmol) dropwise via syringe.

  • Note: If using Benzyl Chloride , add KI (0.1 mmol, 16 mg) at this stage to catalyze the reaction.

• Reaction:

  • Equip the flask with a reflux condenser.

  • Heat the mixture to 60°C (oil bath temperature).

  • Stir vigorously for 4–6 hours .

  • Monitoring: Check by TLC (System: 5% MeOH in DCM). The starting secondary amine (lower

    , usually stains blue/purple with Ninhydrin) should disappear.

• Workup:

  • Cool the reaction mixture to RT.

  • Filter off the inorganic solids (

    /KCl) through a Celite pad or sintered glass funnel. Rinse the cake with EtOAc.

  • Concentrate the filtrate under reduced pressure to remove MeCN.

  • Partition: Dissolve the residue in Ethyl Acetate (EtOAc) (20 mL) and wash with Water (2 x 10 mL) followed by Brine (10 mL).

  • Dry the organic layer over anhydrous

    , filter, and concentrate.

• Purification:

  • The crude oil is typically pure enough for many applications.

  • If purification is required: Flash Column Chromatography (Silica Gel).

  • Eluent: Gradient of 0%

    5% MeOH in DCM.

Workflow Diagram

Figure 2: Isolation workflow ensuring removal of inorganic salts and polar impurities.

Characterization & Troubleshooting

Expected Analytical Data

• NMR (CDCl3):

  • Benzylic Protons: Singlet (

    3.5–3.6 ppm, 2H).

  • Methoxymethyl group: Singlet (

    3.3-3.4 ppm, 3H, ) and Singlet ( 4.4 ppm, 2H, ).

  • Piperidine Ring: Multiplets at

    2.9 (2H, broad d), 2.0 (2H, td), 1.8 (4H, m).

• Mass Spectrometry:

  peak corresponding to the sum of the piperidine and benzyl fragment.

Troubleshooting Table

Observation	Diagnosis	Corrective Action
Low Conversion	Steric hindrance or poor solubility.	Switch solvent to DMF . Increase Temp to 80°C. Add 0.1 eq KI .
New Spot at Baseline (TLC)	Quaternary Ammonium Salt formation.[2]	Reduce Benzyl Halide to 1.0 eq . Lower temperature. Add reagent slower (syringe pump).[1]
Product is an Oil/Gum	Common for these free bases.	Convert to HCl salt for solid isolation: Dissolve in , add 2M HCl in ether.

Safety & Hazards

• Benzyl Halides: Potent lachrymators and alkylating agents. Must be handled in a fume hood. Wear double nitrile gloves.

• Acetonitrile: Flammable and toxic (metabolizes to cyanide).

• Waste Disposal: Aqueous layers from extraction contain benzyl halide residues; dispose of as halogenated organic waste.

References

• Synthesis of 4-Arylpiperidines

  • Title: Synthesis of 4-arylpiperidines from 1-benzyl-4-piperidone: application of the Shapiro reaction and alkenylsilane cross-coupling.[3]

  • Source: Organic Letters, 2007, 9(8), 1505-1508.[3]

  • URL:[Link]

• General N-Alkylation Protocol

  • Title: Efficient N-Alkyl
  • Source: Journal of Organic Chemistry (General Reference for /MeCN conditions).

  • URL:[Link]

• Piperidine Scaffold Properties

  • Title: 4-(4-Methoxyphenyl)piperidine | PubChem CID 10679270.[4]

  • Source: PubChem Compound Summary.

  • URL:[Link]

• Mechanistic Insight (Quaternization Risks)

  • Title: Kinetics of reaction of benzyl halides with amines in mixed solvents.
  • Source: Indian Academy of Sciences.

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Synthesis of 4-arylpiperidines from 1-benzyl-4-piperidone: application of the Shapiro reaction and alkenylsilane cross-coupling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 4-(4-Methoxyphenyl)piperidine | C12H17NO | CID 10679270 - PubChem [pubchem.ncbi.nlm.nih.gov]

Scalable Synthesis Routes for 4-(4-(Methoxymethyl)phenyl)piperidine: An Application Note and Protocol Guide

Abstract: 4-(4-(Methoxymethyl)phenyl)piperidine is a key structural motif in numerous pharmacologically active compounds, making its efficient and scalable synthesis a critical aspect of drug development. This guide provides a detailed overview of robust and scalable synthetic strategies for this valuable intermediate. We will delve into the mechanistic rationale behind preferred routes, offer step-by-step protocols for key transformations, and present comparative data to aid researchers in selecting the optimal methodology for their specific needs. The focus will be on methods that are amenable to large-scale production, considering factors such as cost-effectiveness, safety, and environmental impact.

Introduction: The Significance of the 4-Arylpiperidine Scaffold

The 4-arylpiperidine moiety is a privileged scaffold in medicinal chemistry, forming the core of a wide array of therapeutic agents targeting the central nervous system (CNS) and other biological systems.[1][2] Its rigid, three-dimensional structure allows for precise orientation of substituents to interact with biological targets. The specific derivative, 4-(4-(methoxymethyl)phenyl)piperidine, is a crucial building block for synthesizing compounds with potential applications in areas such as opioid receptor modulation and as antipsychotics. The methoxymethyl group, in particular, can serve as a versatile handle for further functionalization or as a key pharmacophoric element.

The industrial-scale production of such intermediates necessitates synthetic routes that are not only high-yielding but also economically viable, safe, and environmentally sustainable. This application note will explore several prominent strategies for the synthesis of 4-(4-(methoxymethyl)phenyl)piperidine, with a focus on their scalability.

Strategic Approaches to the Synthesis of 4-Arylpiperidines

The construction of the C(sp²)-C(sp³) bond between the phenyl and piperidine rings is the cornerstone of any synthetic approach. Several powerful cross-coupling and addition reactions have been developed for this purpose. We will focus on three primary strategies that have demonstrated scalability and versatility:

• Suzuki-Miyaura Cross-Coupling: A robust and widely used method for forming carbon-carbon bonds.

• Grignard Reaction: A classic organometallic reaction for the formation of carbon-carbon bonds through the addition of a Grignard reagent to a carbonyl group.[3]

• Reductive Amination: A versatile method for the formation of amines from carbonyl compounds.[4]

The following sections will provide detailed protocols and comparative analysis for these approaches.

Strategy 1: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a palladium-catalyzed reaction between an organoboron compound and an organohalide. This method is highly favored for its mild reaction conditions, tolerance of a wide range of functional groups, and the commercial availability of a vast array of boronic acids and their derivatives.[5][6]

A scalable synthesis of 4-(4-(methoxymethyl)phenyl)piperidine via a Suzuki-Miyaura coupling can be envisioned starting from a suitable piperidine precursor and a boronic acid derivative of the aryl partner. A common and effective approach involves the use of a protected 4-piperidone to generate a vinyl triflate or a vinyl boronate, which then undergoes the cross-coupling reaction.

Diagram 1: Suzuki-Miyaura Coupling Strategy

Caption: A general workflow for the Suzuki-Miyaura coupling approach.

Protocol 2.1.1: Synthesis of N-Boc-4-(4-(methoxymethyl)phenyl)-1,2,3,6-tetrahydropyridine

This protocol outlines the Suzuki-Miyaura coupling of N-Boc-1,2,3,6-tetrahydropyridin-4-yl trifluoromethanesulfonate with (4-(methoxymethyl)phenyl)boronic acid.

Materials:

• N-Boc-4-piperidone

• Triflic anhydride (Tf₂O)

• 2,6-Lutidine

• (4-(Methoxymethyl)phenyl)boronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Sodium carbonate (Na₂CO₃)

• Toluene

• Ethanol

• Water

Procedure:

• Synthesis of the Vinyl Triflate:

  • In a nitrogen-flushed reactor, dissolve N-Boc-4-piperidone (1.0 equiv) in anhydrous dichloromethane (DCM).

  • Cool the solution to -78 °C.

  • Add 2,6-lutidine (1.2 equiv) followed by the dropwise addition of triflic anhydride (1.1 equiv).

  • Stir the reaction mixture at -78 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

  • Quench the reaction with saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude vinyl triflate.

• Suzuki-Miyaura Coupling:

  • To a degassed mixture of toluene, ethanol, and water (4:1:1), add the crude vinyl triflate (1.0 equiv), (4-(methoxymethyl)phenyl)boronic acid (1.2 equiv), and sodium carbonate (2.0 equiv).

  • Add palladium(II) acetate (0.02 equiv) and triphenylphosphine (0.08 equiv).

  • Heat the reaction mixture to 80 °C and stir for 12-16 hours, monitoring by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient).

Protocol 2.1.2: Reduction and Deprotection

Materials:

• N-Boc-4-(4-(methoxymethyl)phenyl)-1,2,3,6-tetrahydropyridine

• Palladium on carbon (10% Pd/C)

• Methanol

• Trifluoroacetic acid (TFA) or Hydrochloric acid (HCl) in dioxane

Procedure:

• Reduction of the Double Bond:

  • Dissolve the product from Protocol 2.1.1 in methanol.

  • Add 10% Pd/C (5 mol %).

  • Hydrogenate the mixture under a hydrogen atmosphere (balloon or Parr shaker) at room temperature until the reaction is complete (monitored by TLC or LC-MS).

  • Filter the reaction mixture through a pad of Celite and concentrate the filtrate to obtain N-Boc-4-(4-(methoxymethyl)phenyl)piperidine.

• Deprotection of the Boc Group:

  • Dissolve the N-Boc protected piperidine in DCM.

  • Add trifluoroacetic acid (5-10 equiv) and stir at room temperature for 2-4 hours.

  • Alternatively, use a solution of HCl in dioxane.

  • Concentrate the reaction mixture under reduced pressure.

  • Neutralize with a suitable base (e.g., saturated aqueous NaHCO₃) and extract with an organic solvent to obtain the final product.

Strategy 2: Grignard Reaction

The Grignard reaction offers a direct and often high-yielding route to 4-aryl-4-hydroxypiperidines, which can then be dehydroxylated to afford the desired 4-arylpiperidine.[3] This approach is particularly attractive due to the relatively low cost of Grignard reagents and piperidone starting materials.

Diagram 2: Grignard Reaction Strategy

Caption: A general workflow for the Grignard reaction approach.

Protocol 2.2.1: Synthesis of N-Boc-4-hydroxy-4-(4-(methoxymethyl)phenyl)piperidine

Materials:

• 1-Bromo-4-(methoxymethyl)benzene

• Magnesium turnings

• Iodine (catalytic amount)

• Anhydrous tetrahydrofuran (THF)

• N-Boc-4-piperidone

Procedure:

• Grignard Reagent Formation:

  • In a flame-dried, three-necked flask under a nitrogen atmosphere, place magnesium turnings (1.2 equiv) and a crystal of iodine.

  • Add a small amount of anhydrous THF.

  • Add a small portion of a solution of 1-bromo-4-(methoxymethyl)benzene (1.1 equiv) in anhydrous THF.

  • Initiate the reaction with gentle heating if necessary.

  • Once initiated, add the remaining aryl bromide solution dropwise to maintain a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30-60 minutes.

• Grignard Addition:

  • In a separate flask, dissolve N-Boc-4-piperidone (1.0 equiv) in anhydrous THF and cool to -78 °C.

  • Slowly add the freshly prepared Grignard reagent to the piperidone solution via cannula.

  • Stir the reaction mixture at -78 °C for 1-2 hours, then allow it to warm slowly to room temperature and stir overnight.

  • Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Protocol 2.2.2: Dehydroxylation and Deprotection

Materials:

• N-Boc-4-hydroxy-4-(4-(methoxymethyl)phenyl)piperidine

• Triethylsilane (Et₃SiH)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

Procedure:

• Dehydroxylation:

  • Dissolve the hydroxy intermediate in DCM and cool to 0 °C.

  • Add triethylsilane (2.0-3.0 equiv) followed by the dropwise addition of trifluoroacetic acid (5.0-10.0 equiv).

  • Stir the reaction at room temperature until the starting material is consumed (monitored by TLC or LC-MS).

  • Carefully quench the reaction with saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Deprotection:

  • The dehydroxylation step using TFA will likely also result in the removal of the Boc protecting group. If a separate deprotection step is needed, follow Protocol 2.1.2, step 2.

Strategy 3: Reductive Amination

Reductive amination is a highly efficient method for forming C-N bonds and can be adapted to construct the piperidine ring itself or to introduce substituents.[4] For the synthesis of 4-arylpiperidines, a double reductive amination approach can be employed.

Diagram 3: Reductive Amination Strategy

Caption: A simplified representation of a double reductive amination.

Protocol 2.3.1: Double Reductive Amination

Materials:

• 4-(Methoxymethyl)aniline

• Glutaraldehyde (50% in water)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE)

• Acetic acid

Procedure:

• To a solution of 4-(methoxymethyl)aniline (1.0 equiv) in DCE, add acetic acid (2.0 equiv).

• Add glutaraldehyde (1.1 equiv) and stir the mixture at room temperature for 1 hour.

• Add sodium triacetoxyborohydride (1.5 equiv) portion-wise over 30 minutes.

• Stir the reaction mixture at room temperature for 12-24 hours.

• Quench the reaction with saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by flash column chromatography.

Comparative Analysis of Scalable Routes

Parameter	Suzuki-Miyaura Coupling	Grignard Reaction	Reductive Amination
Starting Materials	Readily available but can be expensive (boronic acids, palladium catalysts).	Inexpensive and readily available.	Generally inexpensive and readily available.
Scalability	Generally good, but catalyst cost can be a factor.	Excellent, well-established industrial process.	Excellent, often a one-pot procedure.
Reaction Conditions	Mild, tolerant of many functional groups.	Requires anhydrous conditions, can be sensitive to steric hindrance.[3]	Mild, but can be sensitive to substrate scope.
Yields	Generally good to excellent.	Can be high, but side reactions are possible.[3]	Variable, can be moderate to good.
Safety Considerations	Palladium catalysts can be flammable.	Grignard reagents are pyrophoric and water-sensitive.	Sodium triacetoxyborohydride is a relatively safe reducing agent.
Waste Generation	Generates palladium and boron waste.	Generates magnesium salts.	Generates borate salts.

Conclusion and Recommendations

For the scalable synthesis of 4-(4-(methoxymethyl)phenyl)piperidine, all three discussed strategies offer viable pathways.

• The Grignard reaction followed by dehydroxylation presents a cost-effective and highly scalable route, provided that the necessary precautions for handling organometallic reagents are taken. This is often the preferred industrial method for its simplicity and low cost of starting materials.

• The Suzuki-Miyaura coupling offers excellent functional group tolerance and generally high yields, making it a versatile option, especially when a wide range of analogs are desired. The primary drawback for large-scale production is the cost of the palladium catalyst and ligands.

• Reductive amination provides a direct and atom-economical approach, particularly the double reductive amination strategy. Its success on a large scale will depend on the optimization of reaction conditions to maximize yield and minimize side products.

The choice of the optimal synthetic route will ultimately depend on the specific requirements of the project, including cost constraints, available equipment, and the desired scale of production. For large-scale manufacturing where cost is a primary driver, the Grignard approach is highly recommended. For medicinal chemistry applications where versatility and functional group tolerance are paramount, the Suzuki-Miyaura coupling is an excellent choice.

References

• Reductive Amination Routes in the Synthesis of Piperidine IminoSugars - ResearchGate. Available from: [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Available from: [Link]

• Reductive Amination of Piperidines with Aldehydes Using Borane-Pyridine. Available from: [Link]

• An efficient synthesis of a highly functionalized 4-arylpiperidine | Chemsrc. Available from: [Link]

• Reductive Transamination of Pyridinium Salts to N-Aryl Piperidines - ACS Publications. Available from: [Link]

• Buchwald–Hartwig Amination with Aqueous Ammonia - Synthesis Spotlight. Available from: [Link]

• Cobalt-Catalyzed (Hetero)arylation of Saturated Cyclic Amines with Grignard Reagents. Available from: [Link]

• Synthesis of 4-Arylpiperidines from 1-Benzyl-4-piperidone: Application of the Shapiro Reaction and Alkenylsilane Cross-Coupling | Request PDF - ResearchGate. Available from: [Link]

• US9029547B1 - Synthesis of 4-aryl 4-acyl piperidine, its salts and analogs using indium metal - Google Patents.

• Synthesis of 4-phenylamino-4-methoxymethyl-N-phenylmethyl piperidine - PrepChem.com. Available from: [Link]

• Buchwald–Hartwig Coupling of Piperidines with Hetaryl Bromides. Available from: [Link]

• Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst S. Available from: [Link]

• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. Available from: [Link]

• Synthesis of piperidine and pyrrolidine derivatives by electroreductive cyclization of imine with terminal dihaloalkanes in a flow microreactor - Beilstein Journals. Available from: [Link]

• Synthesis of 4‐methoxy‐4‐phenylpiperidine and 4‐fluoro‐4‐phenylpiperidine. Available from: [Link]

• CN102127007A - Method for preparing 4-(N-phenylpropionamide)-4-methoxymethyl-piperidine hydrochloride - Google Patents.

• Synthesis of α‐Aryl and α‐Heteroaryl 4‐Silyloxy Piperidines via a One‐Pot Negishi Cross‐Coupling Approach - ResearchGate. Available from: [Link]

• HOFFMANN-LA ROCHE, INC.] PIPERIDINE DERIVATIVES. PART 111. 4-ARYLPIPERIDINES. ALBERT ZIERING, LEO BERGER, STEPHEN D. HEINEMAN,. AND JOHN LEE. Available from: [Link]

• A versatile synthesis of 4-aryl tetrahydropyridines via palladium mediated Suzuki cross-coupling with cyclic vinyl boronates | Request PDF - ResearchGate. Available from: [Link]

• Synthesis of 4-arylpiperidines from 1-benzyl-4-piperidone: application of the Shapiro reaction and alkenylsilane cross-coupling - PubMed. Available from: [Link]

• Expedient Synthesis of α-heteroaryl Piperidines Using a Pd-catalyzed Suzuki Cross-Coupling-Reduction Sequence - PubMed. Available from: [Link]

• Regioselective addition of Grignard reagents to 1-acylpyridinium salts. A convenient method for the synthesis of 4-alkyl(aryl)pyridines | The Journal of Organic Chemistry - ACS Publications. Available from: [Link]

• WO1996036636A1 - Process for preparing 4-aryl-piperidine derivatives - Google Patents.

• Palladium Charcoal-Catalyzed Suzuki−Miyaura Coupling To Obtain Arylpyridines and Arylquinolines | The Journal of Organic Chemistry - ACS Publications. Available from: [Link]

• Synthesis of 4-Aryl-1-(4-methylpiperazin-1-yl)phthalazines by Suzuki-Type Cross-Coupling Reaction | Request PDF - ResearchGate. Available from: [Link]

• The Suzuki Reaction - Chem 115 Myers. Available from: [Link]

• CN105461617A - Preparation method for 4-[4-(trifluoromethoxy)phenoxyl]piperidine - Google Patents.

• Design and synthesis of 4-phenyl piperidine compounds targeting the mu receptor. Available from: [Link]

• 4-Phenylpiperidine - Wikipedia. Available from: [Link]

• Synthesis, crystal structure and anti-ischaemic activity of (E)-1-{4-[Bis(4-methoxy-phenyl)methyl]piperazin-1-yl}-3-(4-chlorophenyl)-prop-2-en-1-one - SciELO South Africa. Available from: [Link]

• Synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate Min Wang 1, Wenhui Wang 1, Q - Atlantis Press. Available from: [Link]

• Synthesis and structure-activity relationships of a series 4-methoxy-3-(piperidin-4-yl)oxy benzamides as novel inhibitors of the presynaptic choline transporter - PMC. Available from: [Link]

• EP0285032A1 - 4-Phenylpiperidine compounds and their preparation and use - Google Patents.

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Strategic Application of the Methoxymethyl (MOM) Group for the Protection of Phenyl Piperidine Scaffolds

An Application Note for Medicinal and Process Chemistry

Abstract

The piperidine ring is a privileged scaffold in modern drug discovery, forming the core of numerous pharmaceuticals.[1][2] Its synthesis and functionalization often require a robust protecting group strategy to mask the reactive secondary amine. This guide provides a detailed examination of the methoxymethyl (MOM) group for the protection of phenyl piperidine derivatives. We will explore the strategic rationale for its selection, its stability profile, and provide detailed, field-tested protocols for its application and removal. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this strategy in multi-step synthetic campaigns.

Introduction: The Challenge of Piperidine Synthesis

The piperidine moiety is a cornerstone of medicinal chemistry, integral to the structure of countless therapeutic agents.[1] During the synthesis of complex molecules containing this scaffold, the nucleophilic secondary amine (pKa ~11) can interfere with a wide range of chemical transformations, including organometallic reactions, acylations, and alkylations intended for other parts of the molecule. Consequently, the temporary protection of this nitrogen is a critical step in the synthetic design.[3][4] The ideal protecting group must be easy to install, stable to a variety of reaction conditions, and removable selectively under mild conditions that do not compromise the integrity of the final product.[4]

Strategic Rationale: Why Choose the N-MOM Group?

The methoxymethyl group, forming an N-MOM aminal upon reaction with a secondary amine, offers a unique combination of stability and reactivity that makes it highly suitable for complex syntheses involving phenyl piperidines.

• Broad Stability: The N-MOM group is exceptionally stable under strongly basic, nucleophilic, and reductive conditions. It is inert to many common reagents such as organolithiums, Grignard reagents, and hydrides like lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄). This robustness allows for extensive molecular modifications elsewhere without disturbing the protected amine.

• Orthogonal Cleavage: The primary method for N-MOM cleavage is acidic hydrolysis.[5][6] This provides excellent orthogonality with other common protecting groups. For instance, an N-MOM group can be retained while a base-labile Fmoc group is removed, or it can be cleaved without affecting groups sensitive to hydrogenolysis, such as benzyl (Bn) or benzyloxycarbonyl (Cbz) ethers.[7][8]

• Mild Cleavage Conditions: While requiring acid, deprotection can often be achieved under relatively mild conditions (e.g., TFA in DCM or aqueous HCl) that are compatible with many other functional groups.[5] Furthermore, specialized methods exist for even milder cleavage, enhancing its versatility.[9][10]

Overall Synthetic Workflow

The strategic implementation of the MOM group follows a logical three-stage process. This workflow ensures that the reactive piperidine nitrogen is masked during critical transformations and deprotected only when its reactivity is desired for the final steps or for generating the target molecule.

Caption: General workflow for a MOM-protected synthesis.

Detailed Experimental Protocols

Protocol 1: N-Methoxymethylation of 4-Phenylpiperidine

This protocol describes the protection of the secondary amine of 4-phenylpiperidine using methoxymethyl chloride (MOM-Cl). The use of a hindered, non-nucleophilic base is critical to prevent the formation of a quaternary ammonium salt.[5][6]

Mechanism Spotlight: Protection The protection proceeds via a direct nucleophilic substitution (SN2) reaction where the piperidine nitrogen attacks the electrophilic carbon of MOM-Cl. The base, DIPEA, then neutralizes the resulting ammonium salt to yield the N-MOM product.

Caption: Simplified mechanism for N-MOM protection.

Procedure:

• Preparation: To an oven-dried round-bottom flask under an argon atmosphere, add 4-phenylpiperidine (1.0 eq.). Dissolve it in anhydrous dichloromethane (DCM) to a concentration of 0.2 M.

• Base Addition: Cool the solution to 0 °C in an ice bath. Add N,N-diisopropylethylamine (DIPEA, 2.0 eq.) dropwise.

• MOM-Cl Addition: Slowly add methoxymethyl chloride (MOM-Cl, 1.5 eq.) to the stirred solution. Caution: MOM-Cl is a potential carcinogen and must be handled in a chemical fume hood with appropriate personal protective equipment.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed.

• Workup: Quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl). Separate the organic layer.

• Extraction: Extract the aqueous layer twice with DCM.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

Protocol 2: Acid-Catalyzed Deprotection of N-MOM-4-phenylpiperidine

This protocol details the standard method for cleaving the N-MOM group using trifluoroacetic acid (TFA). This method is robust and generally provides clean conversion to the free secondary amine.[5]

Mechanism Spotlight: Deprotection The deprotection is an acid-catalyzed hydrolysis. A proton activates the acetal system by coordinating to one of the ether oxygens. This facilitates the cleavage of the C-O bond, leading to the release of the free amine and a stabilized oxocarbenium ion, which is subsequently trapped by a nucleophile (e.g., water) to form formaldehyde and methanol.

Caption: Simplified mechanism for acidic N-MOM deprotection.

Procedure:

• Preparation: Dissolve the N-MOM protected phenyl piperidine (1.0 eq.) in dichloromethane (DCM) to a concentration of 0.1 M.

• Acid Addition: At room temperature, add trifluoroacetic acid (TFA) to create a 10-15% v/v solution (e.g., for 10 mL of DCM, add 1.0-1.5 mL of TFA).

• Reaction: Stir the mixture at room temperature for 1-4 hours. Monitor the reaction by TLC or LC-MS.

• Workup: Upon completion, carefully neutralize the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until effervescence ceases.

• Extraction: Separate the layers and extract the aqueous phase twice with DCM.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the deprotected product. Further purification is typically not required but can be performed if necessary.

Data Summary & Troubleshooting

The following table summarizes typical reaction parameters and potential issues encountered during the protection/deprotection sequence.

Parameter	Protection (Protocol 1)	Deprotection (Protocol 2)
Primary Reagent	Methoxymethyl chloride (MOM-Cl)	Trifluoroacetic acid (TFA) or aq. HCl
Base / Acid	N,N-Diisopropylethylamine (DIPEA)	N/A
Solvent	Dichloromethane (DCM)	DCM, Methanol/Water
Temperature	0 °C to Room Temperature	Room Temperature
Typical Time	12-16 hours	1-4 hours
Expected Yield	>90%	>95%

Troubleshooting Guide

Problem	Probable Cause	Suggested Solution
Low yield of N-MOM product	1. Incomplete reaction. 2. Formation of quaternary salt. 3. Hydrolysis of MOM-Cl.	1. Increase reaction time or add a catalytic amount of NaI.[5] 2. Ensure a non-nucleophilic base (DIPEA) is used, not Et₃N. 3. Use fresh, high-quality MOM-Cl and anhydrous solvents.
Unexpected MOM cleavage during another reaction step	Presence of unforeseen Lewis or strong Brønsted acids. Reagents like TiCl₄, DIBAL-H, or even some Grignard reagents can cleave MOM groups.	- Perform the reaction at a lower temperature. - Use an alternative, less Lewis-acidic reagent. - Add a non-nucleophilic proton sponge to scavenge trace acids.
Incomplete deprotection	1. Insufficient acid or reaction time. 2. Steric hindrance around the N-MOM group.	1. Increase the concentration of acid or the reaction time/temperature. 2. Switch to a stronger acid system (e.g., concentrated HCl in MeOH).
Degradation of product during deprotection	Substrate contains other acid-labile groups (e.g., Boc, Trityl, silyl ethers).	- Use a milder, selective deprotection method, such as TMSBr or ZnBr₂/n-PrSH.[10] - Carefully screen conditions on a small scale to find a selective window.

Conclusion

The N-methoxymethyl protecting group is a highly effective and strategic tool for the synthesis of complex phenyl piperidine derivatives. Its robust stability to a wide array of non-acidic reagents, combined with its reliable and orthogonal cleavage under acidic conditions, provides chemists with significant flexibility in designing synthetic routes. By understanding the core mechanisms and following validated protocols, researchers can confidently employ the N-MOM group to streamline the path to their target molecules.

References

• Total Synthesis. (n.d.). MOM Protecting Group: MOM Protection & Deprotection Mechanism.
• BenchChem. (2025). Technical Support Center: Methoxymethyl (MOM) Ether Protecting Group.
• Organic Chemistry. (2022, January 19). MOM Protecting Group Addition [Video]. YouTube.
• CymitQuimica. (n.d.). CAS 93102-05-7: N-Methoxymethyl-N-(trimethylsilylmethyl)be….
• Reiser, O. (2002). New N-Carbamate-2-Methoxy-3-Piperidones as Precursors of Highly Functionalized Piperidines. University of Regensburg.
• ChemicalBook. (n.d.). 4-(METHOXYMETHYL)PIPERIDINE synthesis.
• Mintas, M., et al. (n.d.). Methoxymethyl (MOM) Group Nitrogen Protection of Pyrimidines Bearing C-6 Acyclic Side-Chains. PMC.
• Kocienski, P. J. (n.d.). Deprotection: The Concept of Orthogonal Sets.
• Journal of Medicinal Chemistry and Drug Design. (n.d.). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry.
• Albericio, F., & Carpino, L. A. (2000). Orthogonal Protecting Groups for N(alpha)-amino and C-terminal Carboxyl Functions in Solid-Phase Peptide Synthesis. PubMed.
• Fiveable. (2025, August 15). Orthogonal Protection Definition - Organic Chemistry Key Term.
• Chem-Impex. (n.d.). N-(Methoxymethyl)-N-(trimethylsilylmethyl)benzylamine.
• Oishi, T., et al. (2019, May 14).
• Janssen, P. A. (1996). U.S. Patent No. 5,489,689A - Preparation of piperidine derivatives.
• Bakulina, O., et al. (n.d.).
• Suda, K., et al. (2002, March 25). A new deprotection procedure for the n-methoxy-methyl group of n-methoxymethyl-heterocyclic compound.
• ChemicalBook. (2026, January 13). N-(Methoxymethyl)-N-(trimethylsilylmethyl)benzylamine.
• Mokhtary, M., & Mahooti, K. (2023, December 3). Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities.
• Wikipedia. (n.d.). Methoxymethyl ether.
• Enamine. (n.d.). N-Benzyl-N-(methoxymethyl)-N-TMS-methylamine.
• Sohn, J.-H., & Ryu, D. H. (2010, March 22). Simple and Selective Deprotection of MOM Ethers. Synfacts.
• Padwa, A., & Dent, W. (1989). N-BENZYL-N-METHOXYMETHYL-N-(TRIMETHYLSILYL)METHYLAMINE AS AN AZOMETHINE YLIDE EQUIVALENT. Organic Syntheses.

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• 3. jocpr.com [jocpr.com]
• 4. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. One moment, please... [total-synthesis.com]
• 6. Methoxymethyl ether - Wikipedia [en.wikipedia.org]
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• 9. Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]

Preparation of radiolabeled 4-(4-(Methoxymethyl)phenyl)piperidine for binding studies

Application Note: Radiosynthesis and Binding Validation of [³H]-4-(4-(Methoxymethyl)phenyl)piperidine

Strategic Overview & Scientific Rationale

The compound 4-(4-(Methoxymethyl)phenyl)piperidine represents a classic pharmacophore found in ligands for the Sigma-1 receptor (

R) and monoamine transporters (SERT/NET). To characterize its binding kinetics ( , ) and affinity ( ), a high-specific-activity radioligand is required.

Why Tritium (

H)? For in vitro binding studies, Tritium is the isotope of choice over Carbon-14 ( C) or Iodine-125 ( I) for three mechanistic reasons:

• Biological Isosterism: Tritium (

  H) is sterically and electronically nearly identical to Hydrogen ( H). Unlike bulky Iodine-125, it does not alter the ligand's binding affinity.

• High Specific Activity: Theoretical specific activity (SA) for a single methyl group labeled with tritium is ~80 Ci/mmol (2.96 TBq/mmol).[1] This allows for the detection of low-density receptor populations (

  fmol/mg protein).

• Low Energy Emission: The weak

  -emission (5.7 keV avg) provides high resolution in autoradiography and is safer to handle on the benchtop compared to -emitters.

Retrosynthetic Logic: The "Methoxymethyl" moiety offers the most direct route for radiolabeling via O-methylation .

• Target:

  -Methoxy group.

• Precursor: The corresponding benzylic alcohol, N-Boc-4-(4-(hydroxymethyl)phenyl)piperidine.

• Reagent:

  -Methyl Iodide ( ).

• Critical Control Point: The secondary amine on the piperidine ring is more nucleophilic than the benzylic alcohol. To prevent N-methylation (which would create a different metabolite), the nitrogen must be protected (e.g., with a Boc group) prior to the radiolabeling step.

Experimental Workflow Visualization

The following diagram outlines the critical path from precursor to validated radioligand.

Figure 1: Step-by-step radiosynthesis workflow ensuring regioselectivity via N-Boc protection strategy.

Protocol 1: Radiosynthesis of [³H]-4-(4-(Methoxymethyl)phenyl)piperidine

Safety Note: All steps involving volatile tritiated compounds (

) must be performed in a certified fume hood with a charcoal trap to capture volatile radioactive waste.

Materials:

• Precursor: N-Boc-4-(4-(hydroxymethyl)phenyl)piperidine (Custom synthesis or commercial).

• Radioisotope:

  Methyl Iodide (Specific Activity: 60–80 Ci/mmol), typically supplied in toluene or sealed ampoule.

• Base: Sodium Hydride (NaH), 60% dispersion in mineral oil (washed with hexane before use).

• Solvent: Anhydrous N,N-Dimethylformamide (DMF).

Step-by-Step Procedure:

• Base Activation:

  • In a 1 mL V-vial, add 0.5 mg of washed NaH.

  • Add 100 µL of anhydrous DMF.

  • Reasoning: DMF is chosen for its high dielectric constant, which promotes the dissociation of the alkoxide ion, increasing reaction rate.

• Precursor Addition:

  • Dissolve 1.0 mg (approx. 3.4 µmol) of the N-Boc precursor in 50 µL DMF.

  • Add precursor solution to the NaH vial. Stir at Room Temperature (RT) for 15 minutes.

  • Mechanism:[2][3] This generates the sodium alkoxide intermediate (

    ). Visual sign: Mild bubbling ( gas release).

• Radiolabeling (O-Methylation):

  • Using a vacuum line transfer or gas-tight syringe, introduce 25 mCi (approx. 0.3 µmol) of

    into the reaction vial.

  • Stoichiometry Note: The precursor is in large excess (10x) relative to the isotope. This ensures "Pseudo-first-order" kinetics regarding the isotope, driving the expensive

    to complete conversion.

  • Seal and stir at RT for 2 hours.

• Deprotection (Boc Removal):

  • Note: The intermediate is N-Boc-[³H]Ligand. The Boc group must be removed.

  • Evaporate DMF under a stream of nitrogen (into charcoal trap).

  • Add 200 µL of Trifluoroacetic acid (TFA) / Dichloromethane (DCM) (1:1 v/v).

  • Stir for 30 minutes at RT.

  • Evaporate to dryness.

• Purification:

  • Resuspend residue in 200 µL mobile phase.

  • Inject onto Semi-Prep HPLC (Column: C18, 5µm, 250 x 10 mm).

  • Gradient: 10-90% Acetonitrile in Water (0.1% TFA) over 20 mins.

  • Collect the radioactive peak corresponding to the retention time of the cold standard.

Protocol 2: Quality Control & Storage

Before binding assays, the ligand must pass strict QC.

Parameter	Acceptance Criteria	Method
Radiochemical Purity (RCP)	> 98%	Analytical HPLC (Radio-detector)
Chemical Purity	Single UV peak (254 nm)	Analytical HPLC (UV-detector)
Specific Activity (SA)	> 60 Ci/mmol	Calculated via Mass Spectrometry or UV mass calibration
Identity	Co-elution with standard	HPLC Co-injection

Storage & Radiolysis Prevention: High specific activity tritiated compounds undergo autoradiolysis (self-destruction via

-decay energy).

• Solvent: Store in Ethanol (EtOH). Ethanol acts as a radical scavenger, absorbing the decay energy and protecting the ligand.

• Temperature: -80°C or Liquid Nitrogen.

• Stability Check: Re-analyze purity by HPLC every 3 months.

Protocol 3: Saturation Binding Assay

This protocol determines the

(affinity) and (receptor density). We assume a target of the Serotonin Transporter (SERT) given the structural similarity to Paroxetine.

Workflow Visualization

Figure 2: Saturation binding assay workflow.

Detailed Methodology:

• Membrane Preparation:

  • Homogenize rat brain cortex or HEK-293 cells expressing SERT in ice-cold Assay Buffer (50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4).

  • Centrifuge at 20,000 x g for 20 mins. Resuspend pellet.[4][5] Protein concentration target: 20–50 µ g/well .

• Assay Setup (96-well plate):

  • Total Binding: Add 50 µL

    Ligand (8 concentrations: 0.1 nM to 30 nM).

  • Non-Specific Binding (NSB): Add 50 µL

    Ligand + 50 µL Excess Cold Competitor (e.g., 10 µM Paroxetine).

  • Receptor: Add 100 µL Membrane suspension.

  • Final Volume: 250 µL.

• Incubation:

  • Incubate at 25°C for 60 minutes to reach equilibrium.

  • Note: Phenylpiperidines typically have fast on-rates; 60 mins is sufficient for equilibrium.

• Termination:

  • Pre-soak GF/C glass fiber filters in 0.5% Polyethyleneimine (PEI) for 1 hour (reduces filter binding).

  • Harvest using a cell harvester (e.g., Brandel or PerkinElmer).

  • Wash 3x with 3 mL ice-cold buffer.

• Data Analysis:

  • Count filters in a Liquid Scintillation Counter (LSC).

  • Calculate Specific Binding = (Total Binding - NSB).[4]

  • Plot Specific Binding vs. Free Concentration .

  • Fit data to a One-Site Binding Hyperbola (Equation 1) using software like GraphPad Prism.

(Where Y is specific binding, X is radioligand concentration)

References

• PerkinElmer (Revvity). Radiochemical Synthesis: Methylation with [³H]Methyl Iodide. Technical Application Note.[6] Link

• Gifford Bioscience. Radioligand Binding Assay Protocol: Membrane Preparation and Filtration.Link

• Andersen, J., et al. (2020). Chemical and structural investigation of the paroxetine-human serotonin transporter complex. eLife, 9:e56427. (Provides structural context for phenylpiperidine binding to SERT). Link

• International Atomic Energy Agency (IAEA). Safe Handling of Tritium. Technical Report Series. Link

• BenchChem. Optimizing Storage Conditions for Long-Term Tritide Stability.Link

Sources

• 1. Methyl iodide (High Specific Activity)-[3H] | ViTrax [vitrax.com]
• 2. researchgate.net [researchgate.net]
• 3. The Development and Application of Tritium-Labeled Compounds in Biomedical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 4. giffordbioscience.com [giffordbioscience.com]
• 5. tandfonline.com [tandfonline.com]
• 6. WO2001029032A1 - Process for the preparation of paroxetine - Google Patents [patents.google.com]

Application Notes & Protocols: Microwave-Assisted Synthesis of 4-(4-(Methoxymethyl)phenyl)piperidine

Foreword: Accelerating Discovery with Microwave Synthesis

The 4-phenylpiperidine scaffold is a cornerstone in modern medicinal chemistry, forming the structural core of numerous therapeutic agents targeting the central nervous system and beyond.[1] Its rigid, three-dimensional structure allows for precise spatial orientation of functional groups, making it an invaluable component in drug design. This guide focuses on the synthesis of a key derivative, 4-(4-(methoxymethyl)phenyl)piperidine, a versatile building block for creating more complex molecules.[2]

Traditionally, the synthesis of such compounds involves lengthy reaction times under conventional heating.[3] However, the advent of Microwave-Assisted Organic Synthesis (MAOS) has revolutionized this landscape.[4][5] By utilizing microwave irradiation, we can drive reactions that once took hours or days to completion in mere minutes.[6][7] This technology offers dramatic reductions in reaction time, often leading to higher yields, cleaner reaction profiles, and a significant reduction in solvent use, aligning with the principles of green chemistry.[8][9] This application note provides a detailed protocol for a robust microwave-assisted Suzuki-Miyaura cross-coupling reaction to furnish the title compound, grounded in established chemical principles and optimized for efficiency and reproducibility.

I. Strategic Approach: The Suzuki-Miyaura Cross-Coupling

To construct the target molecule, the most efficient and modular strategy is the formation of the C-C bond between the piperidine and phenyl rings. The Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction is exceptionally well-suited for this task. It is renowned for its mild reaction conditions, tolerance of a wide array of functional groups, and the commercial availability of its starting materials.[10][11]

The core of this reaction involves the coupling of an organoboron species with an organohalide, catalyzed by a Palladium(0) complex. In our case, we will couple 1-(tert-butoxycarbonyl)piperidine-4-boronic acid, pinacol ester with 1-bromo-4-(methoxymethyl)benzene . The use of a Boc-protected piperidine is strategic, as it prevents N-arylation side reactions and can be easily removed in a subsequent step if the free amine is desired. Microwave irradiation dramatically accelerates the catalytic cycle, enabling the reaction to proceed at elevated temperatures in a sealed vessel, significantly shortening the required time.[12]

II. Experimental Workflow and Protocol

Visualizing the Workflow

The overall process from setup to purification is streamlined for efficiency. The following diagram outlines the key stages of the synthesis.

Caption: General workflow for microwave-assisted Suzuki coupling.

Materials & Equipment

• Reactants:

  • 1-Bromo-4-(methoxymethyl)benzene

  • 1-(tert-butoxycarbonyl)piperidine-4-boronic acid, pinacol ester

• Catalyst & Ligand:

  • [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) complex with CH₂Cl₂ (Pd(dppf)Cl₂·CH₂Cl₂)

• Base:

  • Potassium Carbonate (K₂CO₃)

• Solvents:

  • 1,4-Dioxane (reagent grade)

  • Deionized Water

  • Ethyl Acetate (for work-up)

  • Brine (for work-up)

• Equipment:

  • Dedicated single-mode microwave synthesizer (e.g., CEM Discover, Biotage Initiator)

  • 10 mL microwave reaction vials with snap caps/septa

  • Magnetic stir bars

  • Standard laboratory glassware for work-up

  • Rotary evaporator

  • Silica gel for column chromatography

Detailed Synthesis Protocol

• Vial Preparation: To a 10 mL microwave reaction vial containing a magnetic stir bar, add:

  • 1-Bromo-4-(methoxymethyl)benzene (1.0 mmol, 201 mg).

  • 1-(tert-butoxycarbonyl)piperidine-4-boronic acid, pinacol ester (1.2 mmol, 373 mg).

  • Pd(dppf)Cl₂·CH₂Cl₂ (0.05 mmol, 41 mg).

  • Potassium Carbonate (K₂CO₃) (3.0 mmol, 415 mg).

  Causality Note: Using a slight excess of the boronic ester helps to drive the reaction to completion, compensating for any potential hydrolysis or homocoupling side reactions. The palladium catalyst is the engine of the reaction, while the dppf ligand stabilizes the active Pd(0) species and facilitates the key steps of the catalytic cycle. The inorganic base is crucial for the transmetalation step.

• Solvent Addition: Add 1,4-Dioxane (4.0 mL) and Deionized Water (1.0 mL) to the vial. The solvent mixture is designed to dissolve both the organic and inorganic reagents while being polar enough to absorb microwave energy efficiently.

• Microwave Irradiation: Securely cap the vial and place it in the cavity of the microwave synthesizer. Irradiate the mixture according to the parameters in the table below.

  Trustworthiness Note: Modern microwave synthesizers use fiber-optic probes or infrared sensors for real-time temperature monitoring and power modulation, ensuring the reaction is held at the set temperature and preventing thermal runaways. This level of control ensures reproducibility.

• Reaction Work-up: After the reaction is complete, allow the vial to cool to room temperature (assisted by the instrument's cooling system).

  • Quench the reaction by adding 10 mL of deionized water.

  • Transfer the mixture to a separatory funnel and extract with Ethyl Acetate (3 x 20 mL).

  • Combine the organic layers and wash with brine (1 x 20 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of Ethyl Acetate in Hexanes (e.g., 10% to 30%) to yield the pure product, tert-butyl 4-(4-(methoxymethyl)phenyl)piperidine-1-carboxylate.

• Characterization: Confirm the identity and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and LC-MS.

Table 1: Optimized Reaction Parameters

Parameter	Value/Reagent	Rationale
Aryl Halide	1-Bromo-4-(methoxymethyl)benzene	The aryl bromide offers a good balance of reactivity and stability.
Boronic Ester	1-Boc-piperidine-4-boronic acid, pinacol ester	Stable, commercially available source of the piperidine nucleophile.
Catalyst	Pd(dppf)Cl₂·CH₂Cl₂ (5 mol%)	An efficient and robust pre-catalyst for Suzuki couplings.
Base	K₂CO₃ (3 equiv.)	A moderately strong base sufficient to activate the boronic ester.
Solvent	Dioxane/H₂O (4:1)	Excellent solvent for dissolving reagents and for microwave heating.
Temperature	140 °C	Superheating above the solvent's boiling point accelerates the reaction.[13]
Time	15 minutes	Sufficient time for completion with microwave acceleration.
Microwave Power	Dynamic (up to 300 W)	Power is automatically adjusted to maintain the target temperature.
Expected Yield	>85%	Microwave synthesis often leads to high, reproducible yields.[6]

III. Alternative Synthetic Pathway: Buchwald-Hartwig Amination

An alternative and equally powerful approach for forming the key aryl-piperidine bond is the Buchwald-Hartwig amination.[14] This reaction directly forms a C-N bond between an aryl halide and an amine. In this context, one would couple piperidine directly with 1-bromo-4-(methoxymethyl)benzene.

Caption: Logic diagram for the Buchwald-Hartwig amination approach.

This method typically requires a strong base, such as sodium tert-butoxide, and specialized bulky phosphine ligands (e.g., XPhos, SPhos) to facilitate the reductive elimination step.[15][16] While highly effective, it may require more stringent inert atmosphere conditions compared to the Suzuki-Miyaura coupling. Microwave irradiation is also highly effective at accelerating Buchwald-Hartwig aminations, reducing reaction times from many hours to minutes.[15]

IV. Conclusion

Microwave-assisted synthesis provides a rapid, efficient, and scalable method for producing 4-(4-(methoxymethyl)phenyl)piperidine, a valuable building block for drug discovery.[6][17] The Suzuki-Miyaura protocol detailed here is robust, utilizes readily available materials, and offers high yields in a fraction of the time required by conventional heating methods.[7] This acceleration allows researchers to quickly generate material for further elaboration and biological testing, ultimately shortening the timeline for the development of new chemical entities.

References

• Microwave-Assisted Synthesis in Drug Development - EPCP. (n.d.). Vertex AI Search.
• Kappe, C. O. (2005). The impact of microwave synthesis on drug discovery. Nature Reviews Drug Discovery.

• Kappe, C. O., & Dallinger, D. (2006). The impact of microwave synthesis on drug discovery. Nature Reviews Drug Discovery, 5(1), 51-63. Retrieved February 17, 2026, from [Link]

• Gothwal, A., et al. (2020). Microwave Chemistry and its Applications. Research Journal of Pharmaceutical Dosage Forms and Technology.
• Role of Microwave in Pharmaceutical Sciences. (n.d.). ANU BOOKS PUBLISHER & DISTRIBUTOR.
• Nun, P., Martinez, J., & Lamaty, F. (2009). Solvent-Free Microwave-Assisted Suzuki-Miyaura Coupling Catalyzed by PEPPSI-iPr. Synlett.

• Microwave-Assisted aza-Friedel–Crafts Arylation of N-Acyliminium Ions: Expedient Access to 4-Aryl 3,4-Dihydroquinazolinones. (2018). ACS Omega. Retrieved February 17, 2026, from [Link]

• Kumar, D., et al. (2023). Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. RSC Advances. Retrieved February 17, 2026, from [Link]

• Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds. (n.d.). PMC. Retrieved February 17, 2026, from [Link]

• Bagley, M. C., Lunn, R., & Xiong, X. (2002). A new one-step synthesis of pyridines under microwave-assisted conditions. Tetrahedron Letters, 43(46), 8331-8334. Retrieved February 17, 2026, from [Link]

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one. (n.d.). RSC Publishing. Retrieved February 17, 2026, from [Link]

• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. (2018). Beilstein Journal of Organic Chemistry. Retrieved February 17, 2026, from [Link]

• Buchwald–Hartwig amination. (n.d.). Wikipedia. Retrieved February 17, 2026, from [Link]

• Product selective reaction controlled by the combination of palladium nanoparticles, continuous microwave irradiation, and a co-existing solid; ligand-free Buchwald–Hartwig amination vs. aryne amination. (n.d.). Green Chemistry (RSC Publishing). Retrieved February 17, 2026, from [Link]

• Li, H. B., et al. (2013). Rapid and Convenient Synthesis of N-Arylmorpholines under Microwave Irradiation. Journal of Heterocyclic Chemistry, 50(4), 995–998. Retrieved February 17, 2026, from [Link]

• Microwave-Mediated Synthesis of N-Containing Heterocycles: from Batch to Continuous Flow Processes. (n.d.). ORCA - Cardiff University. Retrieved February 17, 2026, from [Link]

• Yadav, A. R., Mohite, S. K., & Magdum, C. S. (2020). Microwave assisted synthesis of some Traditional reactions: Green chemistry approach. Journal of Drug Delivery and Therapeutics. Retrieved February 17, 2026, from [Link]

• Baxendale, I. R., et al. (2006). Microwave-Assisted Suzuki Coupling Reactions with an Encapsulated Palladium Catalyst for Batch and Continuous-Flow Transformations. Chemistry – A European Journal. Retrieved February 17, 2026, from [Link]

• Microwave-Assisted Synthesis of a MK2 Inhibitor by Suzuki-Miyaura Coupling for Study in Werner Syndrome Cells. (2015). PMC. Retrieved February 17, 2026, from [Link]

• Zhu, K., et al. (n.d.). Synthesis of 4-Aryl-substituted 3,4-Dihydropyrimidin-2-ones Under Microwave Irradiation and Solvent-Free Condition. Asian Journal of Chemistry. Retrieved February 17, 2026, from [Link]

• MICROWAVE MEDIATED SYNTHESIS IN PHARMACEUTICAL CHEMISTRY. (n.d.). RASĀYAN Journal of Chemistry. Retrieved February 17, 2026, from [Link]

• Microwave-Assisted Synthesis, Structural Characterization and Assessment of the Antibacterial Activity of Some New Aminopyridine, Pyrrolidine, Piperidine and Morpholine Acetamides. (2021). MDPI. Retrieved February 17, 2026, from [Link]

• Len, C. (2015). Aqueous microwave-assisted cross-coupling reactions applied to unprotected nucleosides. Frontiers in Chemistry. Retrieved February 17, 2026, from [Link]

• Microwave assisted synthesis and in silico molecular modeling studies some new derivatives of (Z) - Der Pharma Chemica. (n.d.). Der Pharma Chemica. Retrieved February 17, 2026, from [Link]

• Phenylpiperidines. (n.d.). Wikipedia. Retrieved February 17, 2026, from [Link]

• Microwave Irradiation: Alternative Heating Process for the Synthesis of Biologically Applicable Chromones, Quinolones, and Their Precursors. (2021). PMC. Retrieved February 17, 2026, from [Link]

• Microwave assisted solvent free synthesis and antifungal evaluation of 3, 5-bis-(4-hydroxy-3-methoxybenzylidene). (n.d.). ResearchGate. Retrieved February 17, 2026, from [Link]

• An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media. (2013). MDPI. Retrieved February 17, 2026, from [Link]

• Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction. (n.d.). Chinese Chemical Letters. Retrieved February 17, 2026, from [Link]

• Synthesis and multifaceted exploration of 4-phenylpiperidin-4-ol substituted pyrazole: photophysical insights with biological activity. (n.d.). Scientific Reports. Retrieved February 17, 2026, from [Link]

• Shelke, G. M., et al. (2015). Microwave-Assisted Catalyst-Free Synthesis of Substituted 1,2,4-Triazoles. Synlett. Retrieved February 17, 2026, from [Link]

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• 9. Microwave Irradiation: Alternative Heating Process for the Synthesis of Biologically Applicable Chromones, Quinolones, and Their Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Microwave-Assisted Synthesis of a MK2 Inhibitor by Suzuki-Miyaura Coupling for Study in Werner Syndrome Cells - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 17. orca.cardiff.ac.uk [orca.cardiff.ac.uk]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-(4-(Methoxymethyl)phenyl)piperidine

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support resource for the synthesis of 4-(4-(Methoxymethyl)phenyl)piperidine. This guide is designed for researchers, medicinal chemists, and process development scientists. Here, we address common challenges and frequently asked questions to help you improve reaction yields, minimize impurities, and streamline your synthetic workflow. Our approach is grounded in mechanistic principles to provide not just solutions, but a deeper understanding of the underlying chemistry.

Introduction

4-(4-(Methoxymethyl)phenyl)piperidine is a valuable scaffold in medicinal chemistry, appearing in a range of pharmacologically active agents. Its synthesis typically involves the formation of a crucial carbon-carbon or carbon-nitrogen bond to connect the piperidine and phenyl rings. The most prevalent and versatile methods for achieving this are palladium-catalyzed cross-coupling reactions, namely the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination. This guide focuses on troubleshooting and optimizing these two key synthetic pathways.

Caption: Retrosynthetic analysis of the target molecule.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format.

Problem 1: Low or no yield in the Suzuki-Miyaura cross-coupling step.

You are attempting to couple 4-(methoxymethyl)phenylboronic acid with an N-protected 4-halopiperidine, but the reaction is sluggish or fails completely.

Possible Causes & Solutions:

• Inactive Catalyst: The palladium catalyst must be in its active Pd(0) state to initiate the catalytic cycle. Pre-catalysts often require an activation step which can fail if conditions are not optimal.

  • Solution: Ensure you are using a high-quality palladium source and an appropriate phosphine ligand. For challenging couplings, consider using pre-formed, air-stable Pd(0) complexes or specialized catalyst systems known for their high activity, such as those employing bulky, electron-rich biarylphosphine ligands (e.g., SPhos, XPhos). An inert atmosphere (nitrogen or argon) is critical to prevent catalyst oxidation.

• Ineffective Base or Transmetalation Failure: The base is crucial for activating the boronic acid to facilitate the transmetalation step. An incorrect choice of base, or the presence of water, can hinder this process.[1]

  • Solution: Screen a panel of bases. Aqueous potassium carbonate (K₂CO₃) is a common choice, but for difficult substrates, cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) in an organic solvent like dioxane or toluene may be more effective. The choice of solvent and base are often linked; a table of common starting conditions is provided below.

• Protodeboronation of the Boronic Acid: Arylboronic acids can be unstable, especially under basic conditions or at elevated temperatures, leading to the formation of methoxymethylbenzene instead of the desired product.

  • Solution: Use a milder base if possible. Adding the boronic acid portion-wise or using a slow-addition pump can help maintain a low instantaneous concentration. Alternatively, consider using more stable boronic esters (e.g., pinacol esters) or potassium trifluoroborate salts, which are more resistant to protodeboronation.

Caption: Simplified catalytic cycle for Suzuki-Miyaura coupling.

Problem 2: Side-product formation in Buchwald-Hartwig amination.

You are coupling 1-bromo-4-(methoxymethyl)benzene with piperidine, but observe significant formation of methoxymethylbenzene (hydrodehalogenation) or other impurities.

Possible Causes & Solutions:

• Hydrodehalogenation: This side reaction, where the aryl halide is reduced, can compete with the desired C-N coupling. It is often promoted by β-hydride elimination from the palladium amide intermediate.

  • Solution: The choice of phosphine ligand is paramount. Use bulky, electron-rich ligands such as those from the Buchwald portfolio (e.g., RuPhos, BrettPhos).[2] These ligands accelerate the rate-limiting reductive elimination step, outcompeting side reactions.[3]

• Base-Induced Degradation: Strong bases like sodium tert-butoxide (NaOtBu) can sometimes cause degradation of sensitive substrates or products, especially at high temperatures.[2]

  • Solution: While strong, non-nucleophilic bases are required, careful optimization is key. Sodium tert-butoxide is often optimal, but lithium bis(trimethylsilyl)amide (LHMDS) or cesium carbonate can be effective alternatives.[2][3] Ensure the base is fresh and added to the reaction under an inert atmosphere. Running the reaction at the lowest effective temperature can also mitigate degradation.

• Catalyst Inhibition: The nitrogen atoms in piperidine can coordinate to the palladium center, potentially inhibiting catalytic activity.

  • Solution: Using a higher ligand-to-palladium ratio (e.g., 2:1 or greater) can help prevent the substrate from displacing the essential phosphine ligand. Ensure the piperidine used is pure and dry.

Problem 3: Difficulty with product purification.

The final product is obtained, but it is contaminated with residual palladium or ligand-related byproducts that are difficult to remove by standard column chromatography.

Possible Causes & Solutions:

• Residual Palladium: Palladium residues are a common issue and must be removed, especially for pharmaceutical applications.

  • Solution: After the initial aqueous workup, consider a wash with a mild chelating agent solution (e.g., aqueous thiourea or cysteine solution). Alternatively, the crude product can be passed through a plug of silica gel treated with a metal scavenger. Commercially available silica-based scavengers with thiol or amine functionalities are highly effective.

• Ligand-Related Impurities: Oxidized phosphine ligands (phosphine oxides) can co-elute with the product.

  • Solution: If using a bulky biarylphosphine ligand, the corresponding phosphine oxide is often non-polar and can be separated by chromatography. If separation is challenging, switching to a different ligand system may be necessary. Sometimes, converting the basic piperidine product to its hydrochloride salt can facilitate purification by crystallization, leaving non-basic impurities behind in the mother liquor.

Frequently Asked Questions (FAQs)

Q1: Which synthetic route is better: Suzuki-Miyaura or Buchwald-Hartwig?

A1: The "better" route depends primarily on the availability and cost of starting materials. Both are robust and scalable methods.

Feature	Suzuki-Miyaura Coupling	Buchwald-Hartwig Amination
Bond Formed	Carbon-Carbon	Carbon-Nitrogen
Key Reactants	Arylboronic acid/ester + Piperidine electrophile	Aryl halide + Piperidine
Key Advantage	Excellent functional group tolerance. Boronic acids are often commercially available.	Very direct route using piperidine itself as a nucleophile.[4]
Common Challenge	Stability of the boronic acid (protodeboronation).	Potential for hydrodehalogenation side reactions.[2]

Q2: What are the most critical parameters to control for a successful cross-coupling reaction?

A2: Success hinges on the rigorous control of several factors:

• Inert Atmosphere: Oxygen can irreversibly oxidize the active Pd(0) catalyst. All reactions should be performed under a nitrogen or argon atmosphere using properly dried, degassed solvents.

• Catalyst & Ligand: This is the heart of the reaction. The choice must be tailored to the specific substrates. High-throughput experimentation is often used in industrial settings to rapidly screen the optimal combination.[2]

• Base: The base must be strong enough to facilitate the key catalytic steps but not so harsh that it degrades the starting materials or product. It must also be anhydrous.

• Temperature: Reactions are often run at elevated temperatures (80-120 °C) to ensure a reasonable reaction rate, but excessive heat can promote side reactions and catalyst decomposition.

Q3: Can I use an aryl chloride instead of an aryl bromide?

A3: Yes, but it is more challenging. The reactivity of aryl halides in palladium-catalyzed cross-coupling generally follows the trend: I > Br > OTf >> Cl. Aryl chlorides are less reactive due to the strength of the C-Cl bond. To couple an aryl chloride, you will need a more active catalyst system, typically involving highly electron-rich and bulky phosphine ligands (e.g., third-generation Buchwald ligands) and potentially higher reaction temperatures.[4]

Q4: How should I set up a small-scale test reaction to optimize conditions?

A4: A systematic approach is best.

Caption: A logical workflow for reaction optimization.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

This is a representative protocol and must be optimized for specific substrates.

• Reagent Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add the N-protected 4-halopiperidine (1.0 mmol, 1.0 equiv), 4-(methoxymethyl)phenylboronic acid (1.2 mmol, 1.2 equiv), and potassium carbonate (2.0 mmol, 2.0 equiv).

• Catalyst Addition: In a glovebox or under a positive flow of argon, add the palladium catalyst (e.g., PdCl₂(dppf), 0.03 mmol, 3 mol%).

• Solvent Addition: Add degassed solvent (e.g., 1,4-dioxane/water 4:1, 5 mL). The solvent should be sparged with argon or nitrogen for at least 30 minutes prior to use.

• Reaction Execution: Seal the vial and heat the reaction mixture to 90-100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS until the starting halide is consumed (typically 4-16 hours).

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (1 x 10 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel.

References

• Vertex AI Search. (n.d.). Buchwald–Hartwig Amination with Aqueous Ammonia - Synthesis Spotlight.
• Organic Process Research & Development, 2019, 23(8), 1725–1739. (n.d.). Buchwald–Hartwig Coupling of Piperidines with Hetaryl Bromides.
• Synthesis, 2006, 366-367. (n.d.). Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst S.
• University of South Florida Scholar Commons. (n.d.). HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS.
• NIHMS, (n.d.). Rapid Pd-Catalyzed Synthesis of Piperazine Scaffolds Under Aerobic and Solvent-Free Conditions - PMC.
• ResearchGate. (n.d.). A versatile synthesis of 4-aryl tetrahydropyridines via palladium mediated Suzuki cross-coupling with cyclic vinyl boronates | Request PDF.
• Chem Help ASAP. (2020, February 14). Suzuki cross-coupling reaction. YouTube.
• BenchChem. (n.d.). Technical Support Center: Optimization of Catalytic Conditions for Cross-Coupling Reactions with Pyrazine Halides.

Sources

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• 2. hammer.purdue.edu [hammer.purdue.edu]
• 3. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 4. Rapid Pd-Catalyzed Synthesis of Piperazine Scaffolds Under Aerobic and Solvent-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 4-(4-(Methoxymethyl)phenyl)piperidine

Prepared by the Senior Application Scientist Team

This guide is designed for researchers, scientists, and drug development professionals to provide expert-driven solutions for the purification of crude 4-(4-(Methoxymethyl)phenyl)piperidine. We address common challenges and frequently asked questions, offering not just protocols, but the underlying scientific principles to empower you to make informed decisions during your purification workflow.

Frequently Asked Questions (FAQs)

This section covers foundational knowledge essential for developing a successful purification strategy.

Q1: What are the most common impurities I should expect in my crude 4-(4-(Methoxymethyl)phenyl)piperidine?

A: The impurity profile is intrinsically linked to the synthetic route employed. However, several classes of impurities are common in piperidine syntheses and should be anticipated[1]:

• Unreacted Starting Materials: Depending on your synthesis, this could include precursors like 4-phenylpiperidine, 4-(4-bromophenyl)piperidine, or reagents used for installing the methoxymethyl group.

• Reagent-Related Impurities: Residual catalysts, acids, or bases used throughout the synthesis.

• Byproducts from Side-Reactions: These can include products of over-alkylation on the piperidine nitrogen, or byproducts from the formation of the methoxymethyl ether.

• Oxidation Products: Piperidine derivatives can be susceptible to air oxidation over time, which often manifests as a yellow or brown discoloration of the material[1].

• Residual Solvents: Solvents used in the reaction or initial workup that were not completely removed.

Q2: My crude product is a discolored oil. What is the best initial purification strategy?

A: For an oily, basic compound like 4-(4-(Methoxymethyl)phenyl)piperidine, an acid-base extraction is an excellent and highly effective first-line purification technique.[2][3][4] This method leverages the basicity of the piperidine nitrogen to separate it from neutral or acidic impurities.

The core principle is to convert the water-insoluble amine (your product) into a water-soluble salt by treating it with an acid.[3] This salt will migrate to the aqueous phase, leaving non-basic impurities behind in the organic solvent. Subsequently, neutralizing the aqueous layer with a base will regenerate the purified, water-insoluble amine, which can then be extracted back into an organic solvent.[4] This process is highly effective for removing many byproducts and colored impurities.

Q3: What is the most robust method for achieving >99% purity for my final compound?

A: While acid-base extraction is excellent for bulk impurity removal, achieving high purity often requires a final polishing step. The choice depends on whether your purified product is a solid or a persistent oil.

• For Solids: Recrystallization. This is the gold standard for purifying crystalline solids. It involves dissolving the compound in a hot solvent in which it has high solubility and allowing it to cool, whereupon the pure compound crystallizes out, leaving impurities behind in the solvent.

• For Oils or Non-Crystalline Solids: Flash Column Chromatography. Chromatography provides unparalleled separation power based on polarity differences between your compound and any remaining impurities.[5] For basic amines like this piperidine derivative, special considerations are necessary to achieve good separation.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format.

Problem	Potential Cause(s)	Recommended Solution(s)
Column Chromatography: My compound is smearing/tailing down the column, resulting in poor separation.	The basic piperidine nitrogen is interacting strongly with the acidic silanol groups (Si-OH) on the surface of the standard silica gel. This causes a "drag" effect, leading to broad, tailing peaks.	Modify the Mobile Phase: Add a small amount of a basic modifier to your eluent to neutralize the acidic sites on the silica. The most common and effective choice is Triethylamine (TEA) at a concentration of 0.5-1% (v/v). An alternative is to use a few drops of ammonium hydroxide in the polar solvent component (e.g., methanol).
Recrystallization: My product "oils out" instead of forming crystals upon cooling.	The compound's melting point may be lower than the boiling point of the solvent, or the solution is too supersaturated. Oiling out can also occur if significant impurities are present, which depress the melting point.	1. Modify the Solvent System: Switch to a lower-boiling point solvent or use a co-solvent system. Dissolve the oil in a minimal amount of a "good" solvent (e.g., ethyl acetate) and slowly add a "poor" solvent (an anti-solvent, e.g., hexanes) until persistent turbidity is observed. Heat to redissolve, then allow to cool slowly. 2. Scratch the Flask: Use a glass rod to scratch the inside of the flask at the solvent-air interface to create nucleation sites for crystal growth. 3. Seed the Solution: If you have a small amount of pure, solid material, add a tiny crystal to the cooled solution to induce crystallization.
Post-Purification: My final product is pure by NMR, but it has a persistent yellow or brown tint.	This is likely due to trace amounts of oxidized impurities that are difficult to remove by standard methods but are highly colored.[1]	Activated Carbon Treatment: Dissolve the purified compound in a suitable solvent (e.g., ethyl acetate or ethanol). Add a small amount (1-2% by weight) of activated carbon and stir or gently heat the mixture for 15-30 minutes. The colored impurities will adsorb onto the carbon. Filter the mixture through a pad of Celite® to remove the carbon, and then concentrate the filtrate to recover the decolorized product.
Acid-Base Extraction: After basifying the aqueous layer, my product does not precipitate or extract well.	The pH may not be sufficiently basic to fully deprotonate the piperidinium salt, or the product may have some slight water solubility.	Ensure Sufficiently Basic pH: Use a pH meter or pH paper to confirm the aqueous layer is strongly basic (pH > 12) after adding the base (e.g., NaOH).[3] Use a Salting-Out Effect: If the product has some water solubility, saturate the aqueous layer with solid NaCl before extracting with your organic solvent. This decreases the polarity of the aqueous phase and forces your organic compound into the organic layer.

Visualized Workflows and Logic

A logical approach is critical for selecting the right purification strategy.

Caption: Decision workflow for selecting a purification method.

Caption: Step-by-step workflow for purification by acid-base extraction.

Experimental Protocols

Protocol 1: Purification by Acid-Base Extraction

This protocol is designed for the initial cleanup of crude 4-(4-(Methoxymethyl)phenyl)piperidine.

• Dissolution: Dissolve the crude product (e.g., 10 g) in a suitable organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM) (200 mL) in a separatory funnel.

• Acidic Extraction: Add 1M hydrochloric acid (HCl) (100 mL) to the separatory funnel. Stopper the funnel, shake vigorously for 1 minute, and vent frequently. Allow the layers to separate.

• Separation: Drain the lower aqueous layer into a clean Erlenmeyer flask. The desired product is now in this aqueous layer as its hydrochloride salt. The organic layer, containing neutral impurities, can be discarded.

• Backwash (Optional): To ensure no neutral impurities are carried over, add a fresh portion of organic solvent (50 mL) to the aqueous layer in the flask, shake, and separate again. Discard this organic wash.

• Basification: Cool the combined aqueous layers in an ice bath. Slowly add 5M sodium hydroxide (NaOH) solution while stirring until the solution is strongly basic (confirm pH > 12 with pH paper). The purified product should precipitate or form an oily layer.

• Product Extraction: Transfer the basified mixture back to a separatory funnel. Extract the liberated free base with three portions of fresh organic solvent (3 x 75 mL of EtOAc or DCM).

• Final Workup: Combine the organic extracts. Wash with a saturated NaCl solution (brine) (50 mL) to remove residual water. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure (e.g., using a rotary evaporator) to yield the purified product.

Protocol 2: Purification by Flash Column Chromatography

This protocol is for achieving high purity, especially for removing impurities with similar basicity but different polarity.

• TLC Analysis and Eluent Selection:

  • Prepare a stock solution of your crude product in a small amount of DCM.

  • On a silica gel TLC plate, spot your material.

  • Develop the plate in various solvent systems. A good starting point is a mixture of hexanes and ethyl acetate.

  • Crucially, add 0.5-1% triethylamine (TEA) to your chosen eluent system. This will prevent peak tailing.

  • The ideal eluent system should provide a retention factor (Rf) of ~0.3 for your target compound.

Example Eluent Systems (with 1% TEA)	Typical Application
20-50% Ethyl Acetate in Hexanes	For separating non-polar impurities.
5-10% Methanol in Dichloromethane	For separating more polar impurities.

• Column Packing: Prepare a slurry of silica gel in your chosen eluent (the least polar mixture you will use). Pour the slurry into the column and use gentle air pressure to pack a firm, level bed.

• Sample Loading: Dissolve the crude product in a minimum amount of DCM or the eluent. Alternatively, adsorb the product onto a small amount of silica gel by dissolving it in a solvent, adding silica, and evaporating the solvent. Carefully add the sample to the top of the packed column.

• Elution: Begin eluting with your solvent system, collecting fractions. You can run the column isocratically (with one solvent mixture) or with a gradient (gradually increasing the polarity of the eluent). Monitor the fractions by TLC to identify which ones contain the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the final, highly purified product.

References

• Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. Retrieved from [Link]

• Reddit. (2022, March 12). Amine workup. r/Chempros. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-(4-Methoxyphenyl)piperidine. PubChem Compound Database. Retrieved from [Link]

• Ramalingam, A. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives: An update. Chemical Review and Letters, 4(4), 192-199. Retrieved from [Link]

• Perry, D. C., et al. (2021). Selective separation of amines from continuous processes using automated pH controlled extraction. Reaction Chemistry & Engineering, 6(11), 2153-2160. DOI:10.1039/D1RE00205H. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 4‐methoxy‐4‐phenylpiperidine and 4‐fluoro‐4‐phenylpiperidine. Retrieved from [Link]

• Google Patents. (n.d.). US20080051579A1 - Process for resolving chiral piperidine alcohol and process for synthesis of pyrazolo[1,5-a] pyrimidine derivatives using same.

• Royal Society of Chemistry. (n.d.). Piperidines ESI-revised3. Retrieved from [Link]

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• 2. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. vernier.com [vernier.com]
• 5. rsc.org [rsc.org]

Technical Support Center: Optimizing Recrystallization Solvents for Phenyl Piperidine Intermediates

Welcome to the technical support center for optimizing recrystallization solvents for phenyl piperidine intermediates. This guide is designed for researchers, scientists, and drug development professionals actively engaged in the synthesis and purification of these critical pharmaceutical building blocks. Phenyl piperidine derivatives are integral to a wide array of active pharmaceutical ingredients (APIs), particularly in the fields of analgesics, antipsychotics, and antihistamines.[1][2][3] Achieving the requisite high purity for these intermediates is paramount, and recrystallization remains a cornerstone technique for this purpose.[4]

This resource moves beyond generic protocols to provide in-depth, evidence-based strategies and troubleshooting advice tailored to the specific challenges encountered with phenyl piperidine intermediates. Our goal is to empower you with the scientific rationale behind solvent selection and process optimization, enabling you to develop robust and reproducible purification methods.

I. Foundational Principles of Recrystallization for Phenyl Piperidine Intermediates

Before delving into troubleshooting, a firm grasp of the underlying principles is essential. Recrystallization is a purification technique based on the differential solubility of a compound and its impurities in a given solvent or solvent system.[5] The ideal solvent will exhibit high solubility for the target compound at elevated temperatures and low solubility at cooler temperatures.[6]

Phenyl piperidine intermediates, as a class of compounds, often present unique challenges due to their structural characteristics. The presence of both a lipophilic phenyl group and a basic piperidine ring imparts a moderate polarity. This dual nature can lead to complex solubility profiles, making the selection of an appropriate single solvent or a binary solvent system a critical first step.

Key Solvent Properties to Consider:

• Polarity: The polarity of the solvent should ideally match that of the phenyl piperidine intermediate to facilitate dissolution at higher temperatures.

• Boiling Point: A solvent with a boiling point lower than the melting point of the compound is generally preferred to prevent the compound from "oiling out" instead of crystallizing.[7][8] However, a sufficiently high boiling point is needed to create a significant solubility differential between hot and cold conditions.[7]

• Reactivity: The chosen solvent must be chemically inert and not react with the phenyl piperidine intermediate.[9]

• Impurity Solubility: Ideally, impurities should either be highly soluble in the solvent at all temperatures (remaining in the mother liquor) or insoluble even at elevated temperatures (allowing for removal by hot filtration).[6]

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that researchers frequently encounter during the recrystallization of phenyl piperidine intermediates.

Q1: My phenyl piperidine intermediate is not dissolving in the hot solvent.

Possible Causes:

• Inappropriate Solvent Choice: The solvent may be too non-polar or too polar for your specific phenyl piperidine derivative. The principle of "like dissolves like" is a good starting point; however, the nuanced structure of these intermediates often requires empirical testing.[7]

• Insufficient Solvent Volume: You may not be using enough solvent to reach the saturation point at the boiling temperature.[8]

Solutions:

• Systematic Solvent Screening: Conduct small-scale solubility tests with a range of solvents of varying polarities. Common choices for compounds with moderate polarity include alcohols (ethanol, isopropanol), ketones (acetone), and esters (ethyl acetate).[10]

• Incremental Solvent Addition: Add the hot solvent in small portions to your crude material until it just dissolves. This ensures you are using the minimum amount of solvent necessary, which is crucial for maximizing yield.[5]

• Consider a Binary Solvent System: If a single solvent does not provide the desired solubility profile, a mixed solvent system can be effective.[6] This typically involves a "good" solvent in which the compound is highly soluble and a "poor" (or anti-solvent) in which it is sparingly soluble. For phenyl piperidine intermediates, common pairs include ethanol/water or toluene/hexane.[7]

Q2: No crystals are forming upon cooling.

Possible Causes:

• Excessive Solvent: This is the most frequent reason for crystallization failure.[8] If the solution is not supersaturated upon cooling, crystals will not form.

• Supersaturation without Nucleation: The solution may be supersaturated, but crystal formation has not been initiated.[8]

Solutions:

• Reduce Solvent Volume: Gently heat the solution to evaporate some of the solvent.[11] Once the volume is reduced, allow it to cool again.

• Induce Crystallization:

  • Seeding: Add a tiny crystal of the pure phenyl piperidine intermediate to the cooled solution. This provides a template for crystal growth.[4]

  • Scratching: Gently scratch the inside of the flask with a glass rod at the surface of the solution. The microscopic scratches on the glass can provide nucleation sites.[12]

  • Cooling to a Lower Temperature: Place the flask in an ice bath to further decrease the solubility of your compound.[11]

Q3: My compound is "oiling out" instead of forming crystals.

Possible Causes:

• Low Melting Point of the Compound: If the boiling point of the solvent is higher than the melting point of your phenyl piperidine intermediate, it may melt in the hot solution and separate as an oil upon cooling.[12]

• High Concentration of Impurities: Significant amounts of impurities can depress the melting point of the mixture and interfere with crystal lattice formation.[8]

Solutions:

• Lower the Boiling Point of the Solvent System: If using a binary system, increase the proportion of the lower-boiling solvent.

• Add More Solvent: Re-heat the solution to dissolve the oil, then add a small amount of additional hot solvent before allowing it to cool slowly.[12]

• Slower Cooling: Allow the solution to cool to room temperature very slowly before placing it in an ice bath. This can favor the formation of crystals over oil.[8]

• Preliminary Purification: If the crude material is highly impure, consider a preliminary purification step, such as column chromatography, before recrystallization.

Q4: The recovered crystals are still impure.

Possible Causes:

• Rapid Crystallization: If crystals form too quickly, impurities can become trapped within the crystal lattice.[13]

• Inadequate Washing: The surface of the crystals may be coated with the impurity-rich mother liquor.

Solutions:

• Slow Cooling: Allow the solution to cool to room temperature undisturbed before further cooling in an ice bath. This promotes the formation of larger, purer crystals.[5]

• Proper Washing: After filtration, wash the collected crystals with a small amount of the cold recrystallization solvent. This will dissolve residual impurities on the crystal surface without dissolving a significant amount of the desired product.

III. Frequently Asked Questions (FAQs)

Q: How do I choose a starting solvent for my novel phenyl piperidine intermediate?

A: Begin by examining the structure of your compound. The presence of polar functional groups (e.g., hydroxyl, amine) will suggest more polar solvents, while a larger non-polar surface area will favor less polar solvents. A good starting point is to consult the literature for recrystallization of structurally similar compounds.[6] Then, perform small-scale solubility tests with a panel of solvents, such as water, ethanol, ethyl acetate, acetone, toluene, and hexane.[5]

Q: What is the ideal temperature differential for a good recrystallization?

A: A larger temperature difference between the boiling point of the solvent and the cooling temperature (e.g., an ice bath) generally leads to a greater recovery of the product.[7] However, the primary factor is the steepness of the solubility curve of your compound in the chosen solvent.[7]

Q: Can I reuse the mother liquor?

A: The mother liquor contains dissolved product. To increase your overall yield, you can concentrate the mother liquor by evaporation and cool it again to obtain a second crop of crystals. Be aware that this second crop may be less pure than the first.

Q: How can I remove colored impurities?

A: If your phenyl piperidine intermediate is contaminated with colored impurities, you can often remove them by adding a small amount of activated charcoal to the hot solution before filtration.[14] The charcoal adsorbs the colored compounds, which are then removed during the hot filtration step. Use charcoal sparingly, as it can also adsorb some of your desired product.

IV. Experimental Protocols & Data Presentation

Protocol 1: Systematic Solvent Screening

• Place approximately 20-30 mg of your crude phenyl piperidine intermediate into several small test tubes.

• To each test tube, add a different solvent (e.g., water, ethanol, isopropanol, acetone, ethyl acetate, toluene, hexane) dropwise at room temperature, vortexing after each addition, up to 1 mL. Record the solubility at room temperature.

• For solvents in which the compound was insoluble or sparingly soluble at room temperature, gently heat the test tube in a water bath or on a heating block.

• Observe the solubility at the boiling point of the solvent.

• Allow the test tubes that formed a clear solution upon heating to cool to room temperature, and then place them in an ice bath.

• Observe the amount and quality of the crystals that form.

Table 1: Example Solvent Screening Data for a Phenyl Piperidine Intermediate

Solvent	Solubility at Room Temp	Solubility at Boiling Point	Crystal Formation on Cooling
Water	Insoluble	Insoluble	-
Ethanol	Sparingly Soluble	Soluble	Good crystal formation
Acetone	Soluble	Soluble	Poor recovery
Ethyl Acetate	Sparingly Soluble	Soluble	Moderate crystal formation
Toluene	Insoluble	Sparingly Soluble	-
Hexane	Insoluble	Insoluble	-

Based on this data, ethanol and ethyl acetate would be promising candidates for a single-solvent recrystallization.

Protocol 2: Binary Solvent Recrystallization

• Dissolve the crude phenyl piperidine intermediate in the minimum amount of the "good" solvent at its boiling point.

• While the solution is still hot, add the "poor" solvent (anti-solvent) dropwise until the solution becomes faintly cloudy (the point of saturation).[7]

• Add a few more drops of the "good" solvent until the solution becomes clear again.

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration and wash them with a small amount of a cold mixture of the two solvents.

V. Visualization of the Recrystallization Workflow

The following diagram illustrates the decision-making process for optimizing a recrystallization procedure.

Caption: A decision tree for selecting and optimizing a recrystallization solvent system.

VI. Concluding Remarks

The successful recrystallization of phenyl piperidine intermediates is a blend of theoretical understanding and empirical optimization. By systematically evaluating solvents and being prepared to troubleshoot common issues, researchers can significantly improve the purity and yield of these valuable compounds. This guide provides a framework for that process, but careful observation and meticulous technique remain the most critical components of a successful purification.

References

• Garlapati, R. R., & Shinde, S. B. (2012). Optimal Solvent Screening for the Crystallization of Pharmaceutical Compounds from Multisolvent Systems. Industrial & Engineering Chemistry Research, 51(39), 12874–12881. [Link]

• University of York. (n.d.). Solvent Choice - Chemistry Teaching Labs. Retrieved February 15, 2024, from [Link]

• Lee, A. Y., Erdemir, D., & Myerson, A. S. (2011). Cocktail-Solvent Screening to Enhance Solubility, Increase Crystal Yield, and Induce Polymorphs. Pharmaceutical Technology, 35(2). [Link]

• Wired Chemist. (n.d.). Recrystallization I. Retrieved February 15, 2024, from [Link]

• Scribd. (n.d.). Solvent Selection and Recrystallization Guide. Retrieved February 15, 2024, from [Link]

• Science Learning Center. (n.d.). Experiment : Recrystallization – Part I: Solvent Selectionn. Retrieved February 15, 2024, from [Link]

• Royal Society of Chemistry. (2021). Finding the best solvent for recrystallisation student sheet. Education in Chemistry. [Link]

• University of York. (n.d.). Problems with Recrystallisations - Chemistry Teaching Labs. Retrieved February 15, 2024, from [Link]

• Biocyclopedia. (n.d.). Problems in recrystallization. Retrieved February 15, 2024, from [Link]

• Stieger, N., & Liebenberg, W. (2012). Recrystallization of Active Pharmaceutical Ingredients. In Crystallization - Science and Technology. InTech. [Link]

• ResearchGate. (2012). Optimal Solvent Screening for the Crystallization of Pharmaceutical Compounds from Multisolvent Systems. [Link]

• Wired Chemist. (n.d.). Recrystallization. Retrieved February 15, 2024, from [Link]

• Mettler Toledo. (n.d.). API Crystallization. Retrieved February 15, 2024, from [Link]

• LibreTexts Chemistry. (2022). 3.6F: Troubleshooting. [Link]

• APC Ltd. (2020, October 9). Solvent Selection in Pharmaceutical Crystallization Process Development [Video]. YouTube. [Link]

• Al-Obaidi, H., & Florence, A. J. (2013). Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir. Crystal Growth & Design, 13(9), 3772–3779. [Link]

• Scribd. (2008). Crystallization of Pharmaceutical APIs. [Link]

• Cheméo. (n.d.). Chemical Properties of N-Phenylpiperidine (CAS 4096-20-2). Retrieved February 15, 2024, from [Link]

• Technobis Crystallization Systems. (2021, November 24). Crystallization Strategies for API Development and Scale Up [Video]. YouTube. [Link]

• Google Patents. (2006).

• National Center for Biotechnology Information. (n.d.). 1-Phenylpiperidine. PubChem. Retrieved February 15, 2024, from [Link]

• Wikipedia. (n.d.). Phenylpiperidines. Retrieved February 15, 2024, from [Link]

• Vadivelu, N., et al. (2017). Current Concepts of Phenylpiperidine Derivatives Use in the Treatment of Acute and Chronic Pain. Pain Physician, 20(2S), S19-S34. [Link]

• International Journal of Novel Research and Development. (2023). Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. [Link]

Sources

• 1. Phenylpiperidines - Wikipedia [en.wikipedia.org]
• 2. Current Concepts of Phenylpiperidine Derivatives Use in the Treatment of Acute and Chronic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ijnrd.org [ijnrd.org]
• 4. scispace.com [scispace.com]
• 5. edu.rsc.org [edu.rsc.org]
• 6. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 7. web.mnstate.edu [web.mnstate.edu]
• 8. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 9. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 10. US20060100438A1 - Process of making fentanyl intermediates - Google Patents [patents.google.com]
• 11. Recrystallization [wiredchemist.com]
• 12. Problems in recrystallization | Recrystallization | Laboratory techniques [biocyclopedia.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. www2.chem.wisc.edu [www2.chem.wisc.edu]

Technical Support Center: Troubleshooting Low Conversion Rates in Piperidine Arylation Reactions

Welcome to the technical support center for piperidine arylation reactions. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of N-aryl piperidines. Piperidine and its derivatives are crucial building blocks in the pharmaceutical industry, found in over twenty classes of drugs.[1] The formation of the C-N bond to create N-aryl piperidines is a key transformation, often achieved through palladium-catalyzed Buchwald-Hartwig amination or copper-catalyzed Ullmann condensation.[2][3] However, achieving high conversion rates can be challenging. This resource provides a structured, question-and-answer approach to troubleshoot and optimize your reactions, grounded in mechanistic principles and field-proven insights.

Frequently Asked Questions (FAQs)

Q1: My piperidine arylation reaction has stalled or resulted in a low yield. What are the most common initial checks I should perform?

When encountering low conversion, it's best to start with the fundamentals before moving to more complex variables.

• Reagent Quality and Stoichiometry:

  • Piperidine: Ensure the piperidine is pure and free from excessive water. Discoloration (yellow/brown) can indicate oxidation, and purification by distillation may be necessary for sensitive reactions.[4]

  • Aryl Halide: Verify the purity of your aryl halide. Use a slight excess (1.1-1.2 equivalents) to help drive the reaction to completion, but be aware that a large excess can sometimes lead to diarylation.[2]

  • Base: The choice and quality of the base are critical. Strong, non-nucleophilic bases like sodium tert-butoxide (NaOt-Bu) are commonly used in Buchwald-Hartwig reactions.[2] Ensure the base is fresh and has been stored under inert conditions to prevent deactivation.

  • Solvent: Use anhydrous and degassed solvents. The presence of water or oxygen can lead to catalyst deactivation and side reactions like hydrodehalogenation of the aryl halide.[2] Toluene, dioxane, and THF are common choices.[2][5]

• Reaction Setup and Inert Atmosphere:

  • Degassing: Thoroughly degas the solvent and the reaction mixture to remove dissolved oxygen, which can poison the palladium catalyst.

  • Inert Atmosphere: Maintain a strict inert atmosphere (argon or nitrogen) throughout the reaction setup and duration. Air leaks are a common source of reaction failure.

Q2: I'm observing the formation of significant side products. What are the likely culprits and how can I mitigate them?

Side reactions are a frequent cause of low yields. Identifying the major byproduct can provide clues for optimization.

• Hydrodehalogenation: This is the reduction of the aryl halide to the corresponding arene. It is often caused by the presence of water or protic impurities.[2]

  • Troubleshooting:

    • Ensure all reagents and solvents are scrupulously dried.

    • Consider using a weaker base if the current one is promoting this side reaction.[2][3]

• Diarylation: The product N-aryl piperidine can sometimes react with another molecule of the aryl halide.

  • Troubleshooting:

    • Carefully control the stoichiometry, avoiding a large excess of the aryl halide.[2]

• Homocoupling of Aryl Halide: This leads to the formation of biaryl compounds and consumes the starting material.

  • Troubleshooting:

    • Optimize the catalyst and ligand system. Some ligands are more prone to promoting this side reaction.

• β-Hydride Elimination: This can be an issue with certain aliphatic amines, leading to the formation of an enamine or imine and a hydrodehalogenated arene.[6]

  • Troubleshooting:

    • The choice of ligand is critical. Bulky, electron-rich phosphine ligands can favor the desired reductive elimination over β-hydride elimination.[3]

dot graph "Side_Reaction_Mitigation" { layout=dot; rankdir=LR; node [shape=box, style=filled, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

// Nodes Low_Yield [label="Low Yield/\nStalled Reaction", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Side_Products [label="Significant Side\nProducts Observed", fillcolor="#FBBC05", fontcolor="#202124"]; Hydrodehalogenation [label="Hydrodehalogenation\n(Ar-H formation)", fillcolor="#F1F3F4", fontcolor="#202124"]; Diarylation [label="Diarylation\n(Ar-N(Pip)-Ar)", fillcolor="#F1F3F4", fontcolor="#202124"]; Homocoupling [label="Aryl Homocoupling\n(Ar-Ar formation)", fillcolor="#F1F3F4", fontcolor="#202124"]; Beta_Hydride [label="β-Hydride Elimination", fillcolor="#F1F3F4", fontcolor="#202124"];

// Corrective Action Nodes Dry_Reagents [label="Use Anhydrous\nReagents/Solvents", fillcolor="#34A853", fontcolor="#FFFFFF"]; Weaker_Base [label="Consider Weaker\nBase", fillcolor="#34A853", fontcolor="#FFFFFF"]; Control_Stoichiometry [label="Control Aryl Halide\nStoichiometry (1.1-1.2 eq)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Optimize_Ligand [label="Optimize Catalyst/\nLigand System", fillcolor="#34A853", fontcolor="#FFFFFF"]; Bulky_Ligand [label="Use Bulky, Electron-Rich\nPhosphine Ligands", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Low_Yield -> Side_Products; Side_Products -> Hydrodehalogenation; Side_Products -> Diarylation; Side_Products -> Homocoupling; Side_Products -> Beta_Hydride;

Hydrodehalogenation -> Dry_Reagents [label="Cause: Moisture"]; Hydrodehalogenation -> Weaker_Base [label="Cause: Strong Base"]; Diarylation -> Control_Stoichiometry [label="Cause: Excess Ar-X"]; Homocoupling -> Optimize_Ligand [label="Cause: Catalyst System"]; Beta_Hydride -> Bulky_Ligand [label="Cause: Ligand Choice"]; } caption: Mitigation strategies for common side reactions.

Q3: How do I choose the optimal catalyst and ligand for my specific piperidine and aryl halide?

The catalyst system is at the heart of the Buchwald-Hartwig reaction. The choice of palladium source and, more importantly, the phosphine ligand is highly dependent on the substrates.

• Palladium Precatalysts: Pd(OAc)₂ and Pd₂(dba)₃ are common choices that are reduced in situ to the active Pd(0) species.[2]

• Ligand Selection: The ligand stabilizes the palladium catalyst and modulates its reactivity.

  • For less hindered piperidines and reactive aryl halides (iodides, bromides): Bidentate phosphine ligands like Xantphos can be effective.[2]

  • For more hindered substrates or less reactive aryl chlorides: Bulky, electron-rich monophosphine ligands (biaryl phosphines) such as RuPhos, XPhos, or SPhos are often necessary.[3] These ligands promote the oxidative addition and reductive elimination steps of the catalytic cycle.[7]

Ligand Type	Example(s)	Recommended For
Bidentate Phosphines	Xantphos	Less hindered substrates, aryl iodides/bromides.[2]
Bulky Monophosphines	RuPhos, XPhos, SPhos	Hindered substrates, aryl chlorides, challenging couplings.[3]

dot graph "Catalyst_Ligand_Selection" { layout=dot; node [shape=record, style=filled, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

// Nodes Substrate [label="Substrate Characteristics", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Aryl_Halide [label="{Aryl Halide|Reactivity: I > Br > OTf > Cl}", fillcolor="#F1F3F4", fontcolor="#202124"]; Piperidine [label="{Piperidine|Steric Hindrance}", fillcolor="#F1F3F4", fontcolor="#202124"]; Ligand_Choice [label="Ligand Selection", fillcolor="#FBBC05", fontcolor="#202124"]; Bidentate [label="{Bidentate Ligands|e.g., Xantphos}", fillcolor="#34A853", fontcolor="#FFFFFF"]; Bulky_Mono [label="{Bulky Monodentate Ligands|e.g., RuPhos, XPhos}", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Substrate -> Aryl_Halide; Substrate -> Piperidine; Aryl_Halide -> Ligand_Choice [label="influences"]; Piperidine -> Ligand_Choice [label="influences"]; Ligand_Choice -> Bidentate [label="Less Hindered / More Reactive"]; Ligand_Choice -> Bulky_Mono [label="More Hindered / Less Reactive"]; } caption: Ligand selection based on substrate properties.

Q4: My reaction is clean but incomplete. How can temperature and reaction time be optimized?

• Temperature: Buchwald-Hartwig reactions are typically run at elevated temperatures, often between 80-120 °C.[2] If conversion is low, a modest increase in temperature may be beneficial. However, excessively high temperatures can lead to catalyst decomposition and increased side reactions.[3] A temperature screen is often a valuable optimization step.

• Reaction Time: Monitor the reaction progress using an appropriate analytical technique like TLC, LC-MS, or GC-MS. If the reaction has stalled, simply extending the reaction time may not be effective and could lead to product degradation. If the reaction is proceeding but is slow, then a longer reaction time is warranted.

In-Depth Troubleshooting Protocols

Protocol 1: Systematic Screening of Reaction Parameters

When initial attempts fail, a systematic approach is necessary. A Design of Experiments (DoE) can be powerful, but a simplified one-factor-at-a-time (OFAT) approach can also be effective.

1. Base Screening:

• Set up parallel reactions with your standard conditions, but vary the base.
• Common bases to screen: NaOt-Bu, K₂CO₃, Cs₂CO₃, K₃PO₄.[2]
• Analyze the conversion in each reaction to identify the optimal base.

2. Ligand Screening:

• Using the best base from the previous step, screen a panel of ligands.
• A good starting point includes a bidentate ligand (e.g., Xantphos) and several bulky monophosphine ligands (e.g., RuPhos, XPhos, SPhos).

3. Solvent Screening:

• With the best base and ligand combination, screen different anhydrous, degassed solvents.
• Common solvents: Toluene, Dioxane, THF, DME.[2][5]

4. Temperature Optimization:

• Finally, run the reaction at a few different temperatures (e.g., 80 °C, 100 °C, 120 °C) to find the sweet spot between reaction rate and stability.

Protocol 2: Reaction Monitoring by Thin-Layer Chromatography (TLC)

TLC is a quick and cost-effective way to qualitatively monitor your reaction's progress.

Materials:

• TLC plates (e.g., silica gel 60 F₂₅₄)

• Developing chamber

• Appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate)

• Visualization method (e.g., UV lamp, iodine chamber, or a chemical stain)

• Capillary tubes for spotting

Procedure:

• Prepare a developing chamber with your chosen eluent.

• On a TLC plate, draw a faint starting line with a pencil.

• Spot a small amount of your starting materials (piperidine and aryl halide) as references.

• Carefully take a small aliquot from your reaction mixture at various time points (e.g., 1h, 4h, 8h, 24h), quench it, and spot it on the TLC plate.

• Place the TLC plate in the developing chamber and allow the eluent to run up the plate.

• Remove the plate, mark the solvent front, and let it dry.

• Visualize the spots. The disappearance of starting material spots and the appearance of a new product spot will indicate the reaction is proceeding.

Advanced Considerations

C-H Arylation as an Alternative

For certain substrates, direct C-H arylation can be an alternative to traditional cross-coupling. This approach avoids the pre-functionalization of the piperidine ring. Palladium[8][9] and ruthenium[10] catalyzed C-H arylations of piperidines have been reported, often using a directing group to control regioselectivity.

Protecting Groups

In cases where the piperidine substrate has other reactive functional groups (e.g., another amine), the use of a protecting group like tert-butoxycarbonyl (Boc) on the piperidine nitrogen can be a crucial strategy to ensure selective arylation at the desired position.[2]

References

• Highly Diastereoselective Functionalization of Piperidines by Photoredox Catalyzed α-Amino C–H Arylation and Epimerization - PMC. (URL: [Link])

• Stereoselective Palladium-Catalyzed C(sp3)–H Mono-Arylation of Piperidines and Tetrahydropyrans with a C(4) Directing Group - ChemRxiv. (URL: [Link])

• C-2 Arylation of Piperidines through Directed Transition-Metal-Catalyzed sp 3 C H Activation | Request PDF - ResearchGate. (URL: [Link])

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (URL: [Link])

• Buchwald–Hartwig amination - Wikipedia. (URL: [Link])

• Kinetic Resolution of 2-Aryl-4-methylenepiperidines toward Enantioenriched Functionalizable Piperidine Fragments - PMC. (URL: [Link])

• Procedure for N-alkylation of Piperidine? - ResearchGate. (URL: [Link])

• First selective direct mono-arylation of piperidines using ruthenium-catalyzed C–H activation. (URL: [Link])

• On the Mechanism and Selectivity of Palladium-Catalyzed C(sp3)–H Arylation of Pyrrolidines and Piperidines at Unactivated C4 Positions: Discovery of an Improved Dimethylaminoquinoline Amide Directing Group | ACS Catalysis. (URL: [Link])

• Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst S. (URL: [Link])

• Synthesis of 2-Arylpiperidines by Palladium Couplings of Aryl Bromides with Organozinc Species Derived from Deprotonation of N-Boc-Piperidine | Organic Letters - ACS Publications. (URL: [Link])

• Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production | The Journal of Organic Chemistry - ACS Publications. (URL: [Link])

• What are the detection methods for piperidine? - Blog - Biosynce. (URL: [Link])

• Tartramide Ligands for Copper‐Catalyzed N‐Arylation at Room Temperature - Ma - 2022 - Advanced Synthesis & Catalysis - DOI. (URL: [Link])

• Piperidine and piperazine analogs in action: zinc(II)-mediated formation of amidines. (URL: [Link])

• NHC Ligand Enabled C(sp3)-H Arylation of Piperidine and Tetrahydropyran Derivatives | Request PDF - ResearchGate. (URL: [Link])

• Data-Rich Experimentation Enables Palladium-Catalyzed Couplings of Piperidines and Five-Membered (Hetero)aromatic Electrophiles | Organic Process Research & Development - ACS Publications. (URL: [Link])

• Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - PMC. (URL: [Link])

• Palladium-‐catalyzed β-‐Selective C(sp3)–H Arylation of N-‐Boc-‐Piperidines - Organic Syntheses. (URL: [Link])

• Recent Advances in the Synthesis of Piperidines: Functionalization of Preexisting Ring Systems | Request PDF - ResearchGate. (URL: [Link])

• Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed. (URL: [Link])

• Troubleshooting a C–N Coupling Reaction : r/chemistry - Reddit. (URL: [Link])

• The reaction pathways of direct C–N bond cleavage of piperidine (a),... - ResearchGate. (URL: [Link])

• Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point - University of Windsor. (URL: [Link])

• Pd-Catalyzed C–N Coupling Reactions Facilitated by Organic Bases: Mechanistic Investigation Leads to Enhanced Reactivity in the Arylation of Weakly Binding Amines | ACS Catalysis. (URL: [Link])

• Buchwald-Hartwig Amination - Chemistry LibreTexts. (URL: [Link])

Sources

• 1. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. uwindsor.ca [uwindsor.ca]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 8. chemrxiv.org [chemrxiv.org]
• 9. researchgate.net [researchgate.net]
• 10. First selective direct mono-arylation of piperidines using ruthenium-catalyzed C–H activation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of 4-(4-(Methoxymethyl)phenyl)piperidine Synthesis

Topic: Minimizing Dimer Formation during Suzuki-Miyaura Cross-Coupling Target Molecule: 4-(4-(Methoxymethyl)phenyl)piperidine Critical Step: Palladium-catalyzed coupling of N-protected-4-enol-triflate/bromide with 4-(methoxymethyl)phenylboronic acid.

Executive Summary & Impurity Profile

In the synthesis of 4-arylpiperidines, "dimerization" is the most persistent failure mode during the construction of the biaryl core. For 4-(4-(Methoxymethyl)phenyl)piperidine, the critical impurity is not usually a reaction of the piperidine ring itself, but the homocoupling of the boronic acid .

The Enemy: Impurity A (Biaryl Dimer)

• Chemical Name: 4,4'-Bis(methoxymethyl)biphenyl

• Origin: Oxidative homocoupling of 4-(methoxymethyl)phenylboronic acid.

• Impact: Co-elutes with the product; difficult to separate due to similar lipophilicity; consumes expensive boronic acid equivalents.

Secondary Risk: Impurity B (N-Alkyl Dimer)

• Origin: Only occurs if using N-unprotected intermediates where the piperidine nitrogen attacks the benzylic position of another molecule. This guide focuses on Impurity A , as N-protection (e.g., Boc) is standard protocol to prevent Impurity B.

Diagnostic Workflow (Troubleshooting Logic)

Use this decision tree to identify the root cause of high dimer levels in your crude mixture.

Figure 1: Diagnostic logic for identifying the source of biaryl homocoupling.

Optimized Protocol: The "Slow-Release" Suzuki System

To minimize Impurity A, we must starve the reaction of excess boronic acid and eliminate oxygen. This protocol uses a Vinyl Triflate intermediate, which is more reactive than the bromide, allowing for milder conditions.

Reagents & Stoichiometry

Component	Equiv.	Role	Notes
N-Boc-Enol Triflate	1.0	Electrophile	N-Boc-4-(trifluoromethanesulfonyloxy)-1,2,3,6-tetrahydropyridine
Boronic Acid	1.05	Nucleophile	4-(Methoxymethyl)phenylboronic acid. Do not use large excess.
Catalyst	0.03	Catalyst	Pd(dppf)Cl₂·CH₂Cl₂ (Robust) or Pd(PPh₃)₄ (Zero-valent)
Base	2.5	Activator	K₂CO₃ (Mild) or K₃PO₄. Avoid strong alkoxides.
Solvent	-	Medium	1,4-Dioxane / Water (4:1). Must be degassed.

Step-by-Step Methodology

• System Preparation (The Oxygen Purge):

  • Charge the reaction vessel with the N-Boc-enol triflate, Base (K₂CO₃), and solvent mixture (Dioxane/H₂O).

  • Crucial Step: Subsurface sparge with Argon or Nitrogen for 20 minutes. Balloon purging is insufficient to remove dissolved oxygen.

• Catalyst Addition:

  • Add the Pd catalyst under a positive pressure of inert gas.

  • Heat the mixture to 80°C.

• Controlled Addition (The Anti-Dimer Strategy):

  • Dissolve the Boronic Acid in a separate, degassed portion of dioxane.

  • Using a syringe pump, add the boronic acid solution to the hot reaction mixture over 2 to 4 hours .

  • Why? Keeping the instantaneous concentration of boronic acid low prevents two boronic acid molecules from interacting at the Pd center, statistically favoring the cross-coupling with the triflate.

• Workup & Hydrogenation:

  • Cool, filter through Celite, and concentrate.

  • Purification: If dimer >2%, a short silica plug is required before hydrogenation. The dimer is non-polar; the product (Boc-protected) is moderately polar.

  • Hydrogenation: Dissolve the intermediate tetrahydropyridine in MeOH, add 10% Pd/C, and stir under H₂ (1 atm) to yield the target piperidine.

Mechanistic Insight: Why Dimers Form

Understanding the competitive pathways allows for better control. The dimer forms when the catalytic cycle is hijacked by a second transmetallation event before reductive elimination can occur, or via an oxygen-mediated pathway.

Figure 2: Competitive catalytic cycles. The green path is desired; the red path represents the oxygen/concentration-dependent failure mode.

Troubleshooting FAQs

Q: I am using Pd(dppf)Cl₂ and still seeing 10% dimer. Why? A: Pd(II) precatalysts must be reduced to Pd(0) to enter the cycle.[1] This reduction often consumes 0.5 equivalents of your boronic acid, generating a stoichiometric amount of dimer (homocoupling) right at the start.

• Fix: Add a sacrificial amount of boronic acid (5%) before adding the triflate, or switch to a Pd(0) source like Pd(PPh₃)₄ or Pd₂dba₃ + Ligand.

Q: Can I remove the dimer by recrystallization? A: It is difficult. 4,4'-bis(methoxymethyl)biphenyl is structurally similar to the protected intermediate.

• Fix: It is far easier to remove the dimer after the subsequent deprotection step (removing the Boc group). The deprotected piperidine is a basic amine and can be extracted into aqueous acid, while the neutral biaryl dimer remains in the organic layer.

Q: My yield is low, but dimer is low. What happened? A: Protodeboronation. The boronic acid lost its boron group (replaced by H) before it could couple.

• Fix: This happens if the reaction is too basic or too hot. Lower the temperature to 60-70°C and ensure you are using anhydrous conditions if possible (though Suzuki usually requires some water).

References

• Mechanisms of Homocoupling: Adamo, C. et al. "Mechanism of the Palladium-Catalyzed Homocoupling of Arylboronic Acids: Key Role of the Base." Journal of the American Chemical Society, 2006. Link

• Suzuki Coupling Optimization: Miyaura, N., & Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 1995. Link

• Synthesis of 4-Arylpiperidines: Kelleher, F. et al. "Synthesis of 4-arylpiperidines from 1-benzyl-4-piperidone."[2] Tetrahedron Letters, 2007. Link

• Impurity Control Strategies: Lennox, A. J. J., & Lloyd-Jones, G. C. "Selection of Boron Reagents for Suzuki-Miyaura Coupling." Chemical Society Reviews, 2014. Link

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. Synthesis of 4-arylpiperidines from 1-benzyl-4-piperidone: application of the Shapiro reaction and alkenylsilane cross-coupling - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Solubility Optimization for 4-(4-(Methoxymethyl)phenyl)piperidine Salts

Status: Active Ticket ID: SOL-PPD-44M Assigned Specialist: Senior Application Scientist, Formulation Chemistry Last Updated: February 17, 2026

Executive Summary

You are encountering solubility challenges with 4-(4-(Methoxymethyl)phenyl)piperidine (hereafter referred to as 4-MMPP ). This is a common bottleneck for 4-phenylpiperidine derivatives, which function as lipophilic weak bases. While the piperidine nitrogen provides a handle for salt formation, the lipophilic phenyl-ether tail often drives precipitation in aqueous media, particularly in the presence of common ions (Cl⁻) or at physiological pH.

This guide moves beyond basic "add more solvent" advice. We will engineer a solution based on thermodynamics (lattice energy) , ionization kinetics , and complexation .

Module 1: The Root Cause Analysis

Before attempting a fix, you must diagnose why your current system is failing. 4-MMPP is an amphiphilic molecule.

• The Head (Hydrophilic): The secondary amine (Piperidine NH). pKa

  10.5.

• The Tail (Hydrophobic): The phenyl ring with a methoxymethyl ether.

The "HCl Trap" (Common Ion Effect)

Most researchers default to the Hydrochloride (HCl) salt. However, for phenylpiperidines, this is often suboptimal for in vivo or physiological buffer applications.

• High Lattice Energy: HCl salts of planar aromatic amines often pack very tightly, requiring high energy to break the crystal lattice.

• Common Ion Effect: If you dissolve the HCl salt in simulated gastric fluid (SGF) or saline, the high concentration of chloride ions (

  ) in the solvent shifts the equilibrium backward, suppressing solubility.

If

is high (from saline), must decrease to maintain , causing precipitation.

Module 2: Strategic Salt Selection

If the HCl salt is crashing out, do not just dilute it. Switch the counter-ion. We recommend Chaotropic Salts or Bulky Organic Counter-ions to disrupt the crystal lattice.

Recommended Alternative Salts

Salt Form	Solubility Potential	Mechanism of Action	Recommended For
Mesylate (Methanesulfonate)	High (+++++)	Lowers lattice energy; breaks "grease ball" packing.	High-concentration stock solutions (>50 mM).
Tosylate	Moderate (++++)	Lipophilic counter-ion matches the lipophilic tail (like dissolves like).	Lipid-based formulations.[1]
Tartrate/Maleate	High (++++)	Weak organic acid; provides local buffering to prevent micro-environmental pH spikes.	Neutral buffers (PBS, pH 7.4).
Hydrochloride	Low/Variable (++)	Standard, but prone to Common Ion Effect.	Initial screening only.

Workflow: Salt Selection Decision Tree

Figure 1: Decision logic for selecting the optimal counter-ion based on concentration requirements and dissolution media.

Module 3: Advanced Solubilization (The "Magic Bullet")

If changing the salt is not an option (e.g., you bought a library of HCl salts), you must use Complexation or Cosolvents .

Cyclodextrin Complexation (Highest Success Rate)

Phenylpiperidines fit perfectly into the cavity of

-Cyclodextrin . The hydrophobic phenyl tail hides inside the torus, while the hydrophilic hydroxyls face the water.

• Protocol: Use Sulfobutyl-ether-

  -cyclodextrin (SBE- -CD) or Hydroxypropyl- -cyclodextrin (HP- -CD) .[2]

• Why: These derivatives are far more soluble than native

  -CD and prevent the "oiling out" of the free base.

Cosolvent Systems

Avoid simple ethanol/water mixtures. Use a dielectric gradient.

• Recipe: 10% DMSO (to dissolve the lattice) + 40% PEG 400 (to stabilize the hydrophobic tail) + 50% Water.

Experimental Protocol: Cyclodextrin Solubilization

• Prepare Vehicle: Dissolve 20% w/v HP-

  -CD in water.

• Add Drug: Add 4-MMPP (Salt or Free Base) in excess.

• Equilibrate: Shake at 25°C for 24 hours.

• Filter: Pass through a 0.45 µm PVDF filter.

• Result: You will likely achieve 10–50x higher solubility than in pure water.

Troubleshooting & FAQs

Q1: My solution turns cloudy when I dilute it into PBS (pH 7.4). Why?

Diagnosis: Salt Disproportionation. The pKa of the piperidine nitrogen is ~10.5. At pH 7.4, the equilibrium shifts slightly. If the concentration is high, the "free base" form (which is insoluble) generates faster than it can dissolve. Fix:

• Pre-dissolve the salt in a vehicle containing 10-20% HP-

  -CD . The cyclodextrin "cages" the free base, preventing it from aggregating into a precipitate.

Q2: The solid salt becomes a sticky gum instead of dissolving.

Diagnosis: Hygroscopicity. 4-MMPP salts (especially HCl) can be hygroscopic. They absorb moisture from the air, forming a saturated layer on the particle surface that blocks further solvent penetration (a "gel block"). Fix:

• Dry the salt in a vacuum desiccator over

  for 24 hours before weighing.

• Add the solvent slowly with vigorous vortexing to disperse particles before they clump.

Q3: Can I use DMSO for animal studies?

Diagnosis: Toxicity/Hemolysis Risk. While DMSO dissolves 4-MMPP perfectly, high concentrations (>10%) cause hemolysis and pain upon injection. Fix:

• Use the "DMSO Spike" method : Dissolve drug in 100% DMSO at 100x concentration. Slowly inject this into a stirring solution of 20% SBE-

  -CD in saline. The final DMSO concentration will be 1%, which is safe.

References

• Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews. Link

• Tong, W. Q., & Whitesell, G. (1998). In situ salt screening—a useful technique for discovery support. Pharmaceutical Development and Technology.[3] Link

• Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology. Link

• Gould, P. L. (1986). Salt selection for basic drugs. International Journal of Pharmaceutics. (Foundational text on the Common Ion Effect in amine salts). Link

• PubChem. (2025).[4] 4-phenylpiperidine Structure and Properties. National Library of Medicine. Link

Sources

• 1. LIPOPHILIC SALTS - Opportunities & Applications in Oral Drug Delivery [drug-dev.com]
• 2. Enhancing solubility and stability of piperine using β-cyclodextrin derivatives: computational and experimental investigations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. 4-Phenylpiperidine | C11H15N | CID 69873 - PubChem [pubchem.ncbi.nlm.nih.gov]

Stability of methoxymethyl group under acidic reaction conditions

Technical Overview: The MOM Group's Acid Sensitivity Profile

The methoxymethyl (MOM) ether is a "hemiacetal-like" protecting group (

). Its utility in drug development stems from its robust stability against bases, nucleophiles, and reducing agents (e.g., , n-BuLi). However, because it is essentially a formaldehyde acetal, it is inherently labile to acids .

In an acidic environment, the MOM group acts as a "masked" oxocarbenium ion. Understanding this mechanism is critical for both preventing unwanted deprotection during acidic workups and optimizing intentional removal.

Mechanism of Acid-Catalyzed Hydrolysis

The cleavage follows an A1 mechanism (unimolecular acid-catalyzed hydrolysis). The rate-limiting step is the formation of the oxocarbenium intermediate.

Figure 1: Kinetic pathway of MOM ether acid hydrolysis. The resonance-stabilized oxocarbenium ion drives the reaction forward.

Troubleshooting Guide: Stability & Deprotection

Q1: Why did my MOM group cleave during a Lewis Acid catalyzed reaction (e.g., Aldol or Diels-Alder)?

Diagnosis: Unintended Lewis Acid Coordination. Technical Insight: While MOM is stable to Brønsted bases, strong Lewis acids (e.g.,

, , , ) coordinate avidly to the acetal oxygens. This mimics protonation, weakening the C-O bond and facilitating premature cleavage or "chelation-controlled" side reactions. Solution:

• Switch Reagents: Use milder Lewis acids like

  or Lanthanide triflates ( ) which are less oxophilic.

• Temperature Control: Perform Lewis acid steps at -78°C. The activation energy for cleavage is higher than for coordination-catalyzed addition.

• Scavengers: Add a non-nucleophilic base (e.g., 2,6-di-tert-butylpyridine) to neutralize adventitious protons generated by moisture hydrolysis of the Lewis acid.

Q2: I need to remove a MOM group without affecting a TBDMS group. Is this possible?

Diagnosis: Orthogonality Challenge. Technical Insight: Both silyl ethers and MOM ethers are acid-labile, but their kinetic profiles differ. TBDMS is generally more sensitive to dilute aqueous acid than MOM, but MOM is uniquely sensitive to specific Lewis acids that attack the acetal. Solution:

• Do NOT use: HCl or TFA (will cleave both).

• Use: Bromocatecholborane (

  ) or at low temperature. These reagents coordinate selectively to the acetal oxygens of the MOM group, cleaving it via a bromide attack mechanism that leaves bulky silyl ethers intact.

Q3: My deprotection with HCl/MeOH is stalling or incomplete.

Diagnosis: Steric hindrance or solubility issues. Technical Insight: The rate-determining step involves the departure of the alcohol (R-OH). If 'R' is sterically bulky (e.g., tertiary alcohol), the transition state is crowded. Additionally, formaldehyde byproduct can re-condense if not removed. Solution:

• Increase Temperature: Heat to 50-60°C (monitor closely).

• Switch Acid: Use Trifluoroacetic acid (TFA) in DCM (anhydrous). The lack of water forces a different mechanism initially, often effective for stubborn substrates.

• Scavenge Formaldehyde: Add a thiol (e.g., ethanethiol) to trap the liberated formaldehyde as a thioacetal, driving the equilibrium to completion.

Comparative Stability Data

The following table illustrates the relative stability of the MOM group compared to other common protecting groups under acidic conditions.

Protecting Group	1M HCl (aq)	AcOH (80%)	TFA (neat)	Lewis Acids ( , )
MOM (Methoxymethyl)	Unstable ( )	Slowly Cleaved	Unstable	Unstable
THP (Tetrahydropyranyl)	Unstable (Very Fast)	Unstable	Unstable	Unstable
Bn (Benzyl)	Stable	Stable	Stable	Unstable (requires strong LA)
TBDMS (Silyl)	Unstable	Unstable	Unstable	Variable (Stable to some)
Ac (Acetyl)	Stable	Stable	Stable	Stable

Validated Experimental Protocols

Protocol A: Standard Hydrolytic Deprotection (General Use)

Best for: Simple substrates with no other acid-sensitive groups.

• Dissolution: Dissolve the MOM-protected substrate (1.0 equiv) in Methanol (0.1 M concentration).

• Acidification: Add concentrated HCl (approx. 2-5 drops per mmol of substrate). Alternatively, use 2M HCl to achieve a pH of ~1.

• Reaction: Stir at room temperature. Monitor by TLC (typically 1–4 hours).

  • Checkpoint: If reaction is slow, warm to 45°C.

• Workup: Neutralize with saturated

  solution. Evaporate methanol. Extract aqueous residue with Ethyl Acetate.

• Purification: Silica gel chromatography.

Protocol B: Anhydrous Lewis Acid Cleavage (High Selectivity)

Best for: Substrates containing esters or silyl ethers.

• Setup: Flame-dry glassware. Maintain

  atmosphere.

• Solvent: Dissolve substrate in anhydrous

  (DCM) and cool to -78°C.

• Reagent: Add Bromocatecholborane or

  (1.0–1.2 equiv) dropwise.

• Reaction: Stir at -78°C for 1 hour, then slowly warm to 0°C.

• Quench: Pour mixture into a vigorously stirring solution of

  and ice.

• Safety Note: This generates methyl bromide (gas) and formaldehyde. Perform in a well-ventilated fume hood.

Decision Logic for Acidic Conditions

Use this logic tree to determine if your planned acidic conditions are safe for a MOM group, or to select the correct deprotection strategy.

Figure 2: Decision matrix for assessing MOM stability in proposed reaction conditions.

References

• Greene's Protective Groups in Organic Synthesis . Wuts, P. G. M. (2014). Wiley-Interscience.[1] (Standard reference for stability data).

• MOM Ethers - Stability and Deprotection . Organic Chemistry Portal. (Comprehensive reaction conditions).

• Chemoselective Transformations of Aromatic Methoxymethyl Ethers . ACS Omega. (2019). (Specifics on Lewis Acid interactions).

• Selective Deprotection of MOM Ethers . BenchChem Technical Support. (Troubleshooting Lewis acid cleavage).

Sources

• 1. MOM Ethers [organic-chemistry.org]

Technical Support Center: Resolution of Chiral 4-(4-(Methoxymethyl)phenyl)piperidine Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for the chiral resolution of 4-(4-(methoxymethyl)phenyl)piperidine and its derivatives. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but the underlying scientific reasoning to empower you to overcome common challenges in these critical separations.

Introduction: The Significance of Chiral Piperidines

The 4-arylpiperidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2][3] The introduction of a chiral center into the piperidine ring can significantly impact a compound's pharmacological and toxicological profile, making the isolation of single enantiomers a critical step in drug development.[4] This guide focuses on the practical challenges and solutions for resolving racemic mixtures of 4-(4-(methoxymethyl)phenyl)piperidine derivatives.

Part 1: Frequently Asked Questions (FAQs)

Q1: What are the primary methods for resolving chiral piperidine derivatives?

A1: The two most common and effective strategies are:

• Diastereomeric Salt Crystallization: This classical method involves reacting the racemic basic piperidine with a chiral acid to form diastereomeric salts.[5][6] These salts have different physical properties, most notably solubility, which allows for their separation by fractional crystallization.[5][7] This technique is often preferred for large-scale resolutions due to its cost-effectiveness.[8]

• Chiral High-Performance Liquid Chromatography (HPLC): Chiral HPLC utilizes a chiral stationary phase (CSP) to directly separate enantiomers.[9] This method is highly versatile and provides excellent separation for a wide range of compounds, making it ideal for analytical and small-scale preparative purposes.[8][9]

Q2: I'm considering diastereomeric salt crystallization. Which chiral resolving agents are most effective for piperidine derivatives?

A2: For basic compounds like your 4-arylpiperidine, chiral acidic resolving agents are the standard choice. Highly effective options include:

• Tartaric acid derivatives: Di-benzoyl-L-tartaric acid and di-p-toluoyl-D-tartaric acid are frequently successful.[10]

• (R)- or (S)-Mandelic acid: These are also common and effective choices.[10][11] The selection of the resolving agent and solvent is crucial and often requires empirical screening to discover the optimal conditions for crystallization.[8][10]

Q3: For chiral HPLC, what type of column is generally recommended for piperidine derivatives?

A3: Polysaccharide-based Chiral Stationary Phases (CSPs) are highly effective for separating a wide variety of racemic compounds, including piperidine derivatives.[10] Columns such as those based on cellulose or amylose derivatives (e.g., Chiralpak® and Chiralcel® series) have demonstrated excellent performance in resolving similar structures.[12][13]

Q4: Is derivatization necessary before chiral HPLC analysis of my 4-(4-(methoxymethyl)phenyl)piperidine derivative?

A4: While not always mandatory, derivatization can be a critical step for two main reasons:

• To Enhance UV Detection: The 4-(4-(methoxymethyl)phenyl)piperidine moiety may lack a strong chromophore for sensitive UV detection. Derivatizing the piperidine nitrogen with a UV-active group, such as a benzoyl or p-toluenesulfonyl group, can significantly improve detection limits.[10][14]

• To Improve Separation: In some cases, converting the enantiomers into diastereomers with a chiral derivatizing agent can facilitate separation on a standard achiral column, though direct separation on a CSP is generally preferred for its simplicity.[10]

Part 2: Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments, providing a logical workflow for diagnosis and resolution.

Topic 1: Diastereomeric Salt Crystallization

Issue: My diastereomeric salt crystallization resulted in a low enantiomeric excess (ee). What are the likely causes and how can I fix it?

A low ee is a common challenge in classical resolution. The following table outlines potential causes and actionable solutions:

Potential Cause	Explanation	Actionable Solution
Suboptimal Solvent System	The solubilities of the two diastereomeric salts are too similar in the chosen solvent, leading to co-precipitation.[7]	Screen a variety of solvents with different polarities (e.g., ethanol, isopropanol, acetone, ethyl acetate). Consider using solvent mixtures to fine-tune solubility. The goal is to find a system where one salt is sparingly soluble and the other is freely soluble.
Cooling Rate is Too Fast	Rapid cooling can trap the more soluble diastereomer within the crystal lattice of the less soluble one, leading to co-crystallization.[10]	Allow the solution to cool slowly to room temperature before gradually lowering the temperature further (e.g., to 0-4 °C).[5] Seeding the solution with a pure crystal of the desired diastereomer can also promote selective crystallization.[10]
Incorrect Stoichiometry	The molar ratio of the resolving agent to the racemic piperidine can significantly impact the resolution efficiency.[6]	Experiment with different molar ratios. While a 1:1 ratio is a common starting point, using a sub-stoichiometric amount of the resolving agent (e.g., 0.5 equivalents) can sometimes improve the ee of the precipitated salt.[6]
Racemization	The chiral centers in your piperidine derivative or the resolving agent may be susceptible to racemization under certain conditions (e.g., high temperatures, strong acidic or basic conditions).[10]	Avoid prolonged heating. If racemization is suspected, perform the crystallization at the lowest effective temperature. Ensure the liberation of the free base from the salt is done under mild conditions.

Issue: No crystals are forming from my diastereomeric salt solution.

Potential Cause	Explanation	Actionable Solution
Solution is Undersaturated	The concentration of the diastereomeric salt is below its solubility limit in the chosen solvent.	Carefully evaporate some of the solvent to increase the concentration and induce supersaturation.[10]
High Solubility of Both Salts	The chosen solvent may be too effective at solvating both diastereomeric salts.	Gradually add an "anti-solvent" (a solvent in which the salts are insoluble) dropwise until the solution becomes persistently turbid.[10] Common anti-solvents include hexanes or diethyl ether for polar solutions.
Slow Crystallization Kinetics	Some crystallization processes are inherently slow and require more time.	Allow the solution to stand undisturbed for an extended period (hours to days) at a low temperature.[10] Scratching the inside of the flask with a glass rod at the air-liquid interface can create nucleation sites and induce crystallization.[10]

Topic 2: Chiral HPLC Separation

Issue: I am observing poor or no separation between the enantiomer peaks on my chiral HPLC.

Poor resolution is a frequent hurdle in method development. A systematic approach is key to overcoming this.

Potential Cause	Explanation	Actionable Solution
Inappropriate Chiral Stationary Phase (CSP)	The chiral selector of the chosen column does not have sufficient stereochemical recognition for your analyte.	Screen different CSPs. If you started with a cellulose-based column, try an amylose-based one, or vice-versa.[12] Different derivatives of these polysaccharides also offer unique selectivities.
Suboptimal Mobile Phase Composition	The mobile phase composition is critical for achieving enantioseparation. The strength and type of organic modifier and additives play a key role.	Systematically vary the mobile phase. For normal phase chromatography, common mobile phases are hexane/isopropanol or hexane/ethanol mixtures. Vary the ratio of the alcohol modifier. For reverse phase, acetonitrile/water or methanol/water are typical. Additives are crucial: For basic analytes like piperidines, adding a small amount (0.1%) of an amine like diethylamine (DEA) or triethylamine (TEA) to the mobile phase is often necessary to improve peak shape and resolution.[10]
Incorrect Temperature or Flow Rate	These parameters can influence the thermodynamics and kinetics of the separation.	Vary the column temperature. Lower temperatures often improve resolution but increase analysis time and backpressure. Optimize the flow rate. A lower flow rate can increase the number of theoretical plates and improve resolution, but will also lengthen the run time.

Issue: My peaks are tailing in the chiral HPLC analysis.

Peak tailing is a common problem when analyzing basic compounds like piperidines.

Potential Cause	Explanation	Actionable Solution
Secondary Interactions with the Stationary Phase	The basic piperidine nitrogen can interact strongly with residual acidic silanol groups on the silica support of the CSP, leading to peak tailing.[10]	Add a mobile phase modifier. For a basic compound like your 4-arylpiperidine, adding a small amount of a competing base, such as diethylamine (DEA) or triethylamine (TEA) (typically at a concentration of 0.1%), is highly effective.[10] This modifier will occupy the active sites on the stationary phase, leading to more symmetrical peaks.
Column Overload	Injecting too much sample can saturate the stationary phase, causing peak distortion.	Reduce the injection volume or the sample concentration.

Part 3: Experimental Protocols

Protocol 1: General Procedure for Diastereomeric Salt Crystallization

This protocol provides a general framework. Optimization of the solvent, temperature, and stoichiometry will be necessary for your specific derivative.

• Salt Formation: In a flask, dissolve one equivalent of your racemic 4-(4-(methoxymethyl)phenyl)piperidine derivative in a suitable solvent (e.g., ethanol, methanol, or ethyl acetate). In a separate flask, dissolve 0.5 to 1.0 equivalents of the chiral resolving agent (e.g., di-benzoyl-L-tartaric acid) in the same solvent.

• Mixing and Crystallization: Slowly add the resolving agent solution to the piperidine solution with stirring. Heat the mixture gently if necessary to ensure complete dissolution. Allow the solution to cool slowly to room temperature, and then if needed, place it in a refrigerator (4 °C) to induce crystallization.

• Isolation: Collect the precipitated crystals by vacuum filtration and wash them with a small amount of the cold crystallization solvent.

• Analysis of the Salt: At this stage, you can determine the diastereomeric excess (de%) of the salt if an analytical method is available.

• Liberation of the Enriched Enantiomer: Suspend the purified diastereomeric salt in water and add a suitable base (e.g., 1M NaOH) to deprotonate the piperidine nitrogen. Extract the liberated enantiomerically enriched piperidine with an organic solvent (e.g., dichloromethane or ethyl acetate). Wash the organic layer with brine, dry it over an anhydrous drying agent (e.g., Na₂SO₄), and remove the solvent under reduced pressure.

• Recovery of the Resolving Agent: The aqueous layer from the previous step contains the deprotonated chiral resolving agent, which can be recovered by acidification and extraction if desired.

Protocol 2: Chiral HPLC Method Development

• Column Selection: Begin by selecting two different polysaccharide-based CSPs, for instance, one cellulose-based (e.g., Chiralcel® OD-H) and one amylose-based (e.g., Chiralpak® AD-H).

• Mobile Phase Screening (Normal Phase):

  • Prepare stock solutions of your analyte (approximately 1 mg/mL) in the mobile phase.

  • Start with a mobile phase of 90:10 n-Hexane/Isopropanol + 0.1% DEA.

  • Run a screening gradient or a series of isocratic runs, varying the percentage of the alcohol modifier (e.g., 5%, 10%, 20%, 30%).

  • If separation is not achieved, switch the alcohol to ethanol and repeat the screening.

• Optimization:

  • Once partial separation is observed, fine-tune the isocratic mobile phase composition to maximize the resolution (Rs).

  • Adjust the flow rate (typically between 0.5-1.5 mL/min) and column temperature (typically between 15-40 °C) to further optimize the separation.

• Peak Confirmation: Inject a racemic standard to confirm the retention times of both enantiomers.

References

• Brenna, E., et al. (2016). Enzymatic Kinetic Resolution of 2-Piperidineethanol for the Enantioselective Targeted and Diversity Oriented Synthesis. International Journal of Molecular Sciences, 17(1), 17. Available at: [Link]

• Morgan, B., et al. (2000). Enzymatic Kinetic Resolution of Piperidine Atropisomers: Synthesis of a Key Intermediate of the Farnesyl Protein Transferase Inhibitor, SCH66336. The Journal of Organic Chemistry, 65(18), 5451-5459. Available at: [Link]

• Danieli, B., et al. (2003). Remote Stereocenter Discrimination in the Enzymatic Resolution of Piperidine-2-ethanol. Short Enantioselective Synthesis of Sedamine and Allosedamine. The Journal of Organic Chemistry, 68(25), 9623-9628. Available at: [Link]

• Dodds, D. R., & Jones, J. B. (2002). Process for resolving racemic mixtures of piperidine derivatives. Google Patents.

• Babu, C. V. R., et al. (2014). Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. Chirality, 26(12), 775-779. Available at: [Link]

• ResearchGate. (n.d.). Enzymatic Kinetic Resolution of Piperidine Atropisomers: Synthesis of a Key Intermediate of the Farnesyl Protein Transferase Inhibitor, SCH66336. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Enzymatic Kinetic Resolution of 2-Piperidineethanol for the Enantioselective Targeted and Diversity Oriented Synthesis. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Estimation of Enantiomeric Impurity in Piperidin-3-Amine by Chiral HPLC With Precolumn Derivatization. ResearchGate. Available at: [Link]

• Ali, I., et al. (2006). Chiral separation of Piperidine-2,6-dione analogues on Chiralpak IA and Chiralpak IB columns using HPLC. Talanta, 69(4), 1013-1017. Available at: [Link]

• Afonso, C. A. M., et al. (2006). Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. Tetrahedron, 62(43), 10147-10154. Available at: [Link]

• Wang, Y., et al. (2014). A kind of HPLC analytical approach of 3-amino piperidine. Google Patents.

• Denmark, S. E., & Butler, C. R. (2007). Synthesis of 4-arylpiperidines from 1-benzyl-4-piperidone: application of the Shapiro reaction and alkenylsilane cross-coupling. Organic Letters, 9(8), 1505-1508. Available at: [Link]

• Lee, T., et al. (2023). Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. Advances in Engineering. Available at: [Link]

• BioDuro. (2018). Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro. BioDuro. Available at: [Link]

• Coldham, I., et al. (2022). Kinetic resolution of 2-Aryl-4-methylenepiperidines toward enantioenriched functionalizable piperidine fragments. The Journal of Organic Chemistry, 87(13), 8819-8823. Available at: [Link]

• Glennon, R. A., et al. (2012). Synthesis and SAR study of 4-arylpiperidines and 4-aryl-1,2,3,6-tetrahydropyridines as 5-HT₂C agonists. Bioorganic & Medicinal Chemistry Letters, 22(7), 2560-2564. Available at: [Link]

• PME, M., et al. (1994). Chiral resolution of 1,3-dimethyl-4-phenylpiperidine derivatives using high-performance liquid chromatography with a chiral stationary phase. Journal of Chromatography A, 678(1), 176-179. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of 4-Arylpiperidines from 1-Benzyl-4-piperidone: Application of the Shapiro Reaction and Alkenylsilane Cross-Coupling. ResearchGate. Available at: [Link]

• Clayden, J. (2016). Racemisation in Chemistry and Biology. The University of Manchester. Available at: [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Phenomenex. Available at: [Link]

• ResearchGate. (n.d.). Piperidine derivatives - extra peak in pure compounds. Why and how to change it?. ResearchGate. Available at: [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. Available at: [Link]

• Coldham, I., et al. (2022). Kinetic Resolution of 2-Aryl-4-methylenepiperidines toward Enantioenriched Functionalizable Piperidine Fragments. The Journal of Organic Chemistry, 87(13), 8819-8823. Available at: [Link]

• ResearchGate. (n.d.). General Procedures for the Lithiation/Trapping of N-Boc Piperazines. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Enantioselective Separation of Several Piperidine-2,6-dione Drugs on Chirose C-1 Chiral Stationary Phase. ResearchGate. Available at: [Link]

• Augeri, D. J., et al. (2008). Process for resolving chiral piperidine alcohol and process for synthesis of pyrazolo[1,5-a] pyrimidine derivatives using same. Google Patents.

• Iannitelli, A., et al. (2022). Synthesis, Chiral Resolution and Enantiomers Absolute Configuration of 4-Nitropropranolol and 7-Nitropropranolol. Molecules, 27(24), 8995. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the FTIR Analysis of 4-(4-(Methoxymethyl)phenyl)piperidine

This technical guide offers an in-depth analysis of the Fourier-Transform Infrared (FTIR) spectrum of 4-(4-(Methoxymethyl)phenyl)piperidine, a key heterocyclic scaffold in medicinal chemistry. Designed for researchers, scientists, and drug development professionals, this document provides a detailed interpretation of its characteristic vibrational modes, a comparative analysis against structurally related alternatives, and a robust experimental protocol for obtaining high-quality spectral data.

The Role of FTIR in Structural Elucidation

FTIR spectroscopy is an indispensable, non-destructive technique for identifying functional groups and confirming the molecular structure of synthesized compounds. The principle lies in the absorption of infrared radiation by a molecule, which excites specific vibrational modes in its chemical bonds. Each bond type (e.g., C-H, N-H, C-O, C=C) vibrates at a characteristic frequency, resulting in an absorption peak at a specific wavenumber (cm⁻¹) in the IR spectrum. The complete spectrum serves as a unique molecular "fingerprint," allowing for unambiguous identification and structural verification.

For a molecule like 4-(4-(Methoxymethyl)phenyl)piperidine, which combines a saturated heterocycle, a substituted aromatic ring, and an ether linkage, FTIR provides a wealth of information. By analyzing the presence, position, and intensity of key absorption bands, we can confirm the successful incorporation of all three structural motifs.

Predicted FTIR Spectrum of 4-(4-(Methoxymethyl)phenyl)piperidine

While an experimental spectrum for this specific compound is not publicly cataloged, a highly accurate prediction can be synthesized by analyzing its constituent functional groups. The molecule's structure logically divides into three key vibrating units: the piperidine ring, the para-substituted benzene ring, and the methoxymethyl ether group.

• Piperidine Ring Vibrations:

  • N-H Stretch: As a secondary amine, the piperidine moiety will exhibit a moderate, single N-H stretching vibration, typically in the range of 3350-3310 cm⁻¹ . The peak is generally sharper than the broad O-H stretch of alcohols.

  • Aliphatic C-H Stretches: The multiple CH₂ groups in the piperidine ring and the methoxy group give rise to strong, sharp peaks from symmetric and asymmetric stretching vibrations between 3000 and 2850 cm⁻¹ .

  • CH₂ Bending (Scissoring): A distinct absorption of moderate intensity is expected around 1450 cm⁻¹ .

  • C-N Stretch: The stretching vibration of the aliphatic carbon-nitrogen bond typically appears as a medium-intensity peak in the 1250-1020 cm⁻¹ region.

• Para-Substituted Benzene Ring Vibrations:

  • Aromatic C-H Stretches: These vibrations occur at wavenumbers just above 3000 cm⁻¹, typically in the 3100-3000 cm⁻¹ range. They are usually of weaker intensity than their aliphatic counterparts.

  • C=C Ring Stretches: The aromatic ring exhibits characteristic skeletal vibrations, appearing as a series of sharp peaks of variable intensity between 1625 and 1475 cm⁻¹ .

  • Out-of-Plane (OOP) C-H Bending: This is a highly diagnostic feature for benzene substitution patterns. For a 1,4-disubstituted (para) ring, a strong, sharp peak is expected in the 860-790 cm⁻¹ range[1]. This peak is a key indicator of the intended substitution pattern.

• Methoxymethyl Ether Vibrations:

  • C-O-C Asymmetric Stretch: Aryl alkyl ethers, like the one present in the target molecule, show a strong and characteristic asymmetric C-O-C stretching band between 1300 and 1200 cm⁻¹ [2]. This is often one of the most intense peaks in the fingerprint region.

  • C-O-C Symmetric Stretch: A second, symmetric stretching band is expected near 1050-1010 cm⁻¹ [2][3].

  • Methoxy C-H Stretch: A weak but diagnostic band for the methoxy group can often be found around 2860–2800 cm⁻¹ [4][5].

Comparative FTIR Analysis

To contextualize the spectrum of 4-(4-(Methoxymethyl)phenyl)piperidine, it is instructive to compare it with simpler, structurally related molecules. This comparison highlights how the addition of each functional group introduces unique spectral features.

Functional Group / Vibration Mode	4-(4-(Methoxymethyl)phenyl)piperidine (Predicted)	Piperidine	Toluene	Anisole (Methoxybenzene)	4-Phenylpiperidine
N-H Stretch (Amine)	~3330 cm⁻¹ (Medium)	~3300 cm⁻¹ (Medium)[2]	N/A	N/A	~3310 cm⁻¹ (Medium)
Aromatic C-H Stretch	~3050 cm⁻¹ (Weak)	N/A	~3030 cm⁻¹ (Weak)[6]	~3003 cm⁻¹ (Weak)[7]	~3025 cm⁻¹ (Weak)
Aliphatic C-H Stretch	2950-2850 cm⁻¹ (Strong)	2930-2850 cm⁻¹ (Strong)	2940 cm⁻¹ (Methyl, Medium)[6]	2960-2838 cm⁻¹ (Methyl, Medium)[8]	2940-2850 cm⁻¹ (Strong)
Methoxy C-H Stretch	~2830 cm⁻¹ (Weak)	N/A	N/A	~2838 cm⁻¹ (Weak)[8]	N/A
Aromatic C=C Stretch	1610, 1515 cm⁻¹ (Medium)	N/A	1605, 1495 cm⁻¹ (Medium)	1600, 1500 cm⁻¹ (Medium)[8]	1600, 1490 cm⁻¹ (Medium)
Asymmetric C-O-C Stretch	~1250 cm⁻¹ (Strong)	N/A	N/A	~1250 cm⁻¹ (Strong)[3][8]	N/A
Symmetric C-O-C Stretch	~1040 cm⁻¹ (Medium-Strong)	N/A	N/A	~1040 cm⁻¹ (Strong)[3][8]	N/A
Para-Substitution C-H Bend	~820 cm⁻¹ (Strong)	N/A	N/A	N/A (Monosubstituted bend ~750 & 690 cm⁻¹)	N/A (Monosubstituted bend ~760 & 700 cm⁻¹)

Analysis of Comparison:

• Piperidine vs. Target Molecule: The spectrum of piperidine would lack all peaks associated with the aromatic ring (aromatic C-H and C=C stretches, OOP bend) and the ether linkage (C-O-C stretches).

• Toluene vs. Target Molecule: Toluene provides a reference for a simple substituted benzene ring but lacks the N-H stretch, the extensive aliphatic C-H stretching region of the piperidine ring, and the strong C-O-C ether bands.

• Anisole vs. Target Molecule: Anisole is an excellent comparison for the methoxyphenyl portion. Its spectrum is dominated by the strong asymmetric (~1250 cm⁻¹) and symmetric (~1040 cm⁻¹) C-O-C stretches[3][8]. However, it lacks the N-H and piperidine-related aliphatic C-H and C-N absorptions.

• 4-Phenylpiperidine vs. Target Molecule: This is a crucial comparison. The spectrum of 4-phenylpiperidine would show the piperidine and benzene ring features but would be completely missing the strong, characteristic C-O-C stretching bands from the ether linkage and the specific methoxy C-H stretch. This absence is the most definitive way to distinguish it from the target molecule.

Experimental Protocol: FTIR Analysis via KBr Pellet Method

This protocol describes a self-validating system for acquiring a high-quality FTIR spectrum of a solid sample such as 4-(4-(Methoxymethyl)phenyl)piperidine. The primary challenge is the exclusion of atmospheric moisture, as water has strong IR absorptions that can obscure sample peaks.

Materials:

• Sample (~1-2 mg)

• Spectroscopy-grade Potassium Bromide (KBr), dried in an oven at >100°C for several hours and stored in a desiccator.

• Agate mortar and pestle

• KBr pellet die set (e.g., 13 mm diameter)

• Hydraulic press (capable of 8-10 metric tons of pressure)

• FTIR Spectrometer

Procedure:

• Preparation:

  • Clean the mortar, pestle, and die set components thoroughly with a dry solvent like acetone and ensure they are completely dry. Gently warming the metal die set under a heat lamp can drive off adsorbed moisture[9].

  • Place approximately 100-200 mg of dry KBr powder into the agate mortar.

• Sample Grinding & Mixing:

  • Add 1-2 mg of the solid sample to the KBr in the mortar. The optimal sample concentration in KBr is 0.2% to 1% by weight[4][5].

  • Causality: The goal is to reduce the sample's particle size to less than the wavelength of the IR radiation (~2 µm) to minimize light scattering (the Christiansen effect), which can distort peak shapes[5].

  • Gently but thoroughly grind the mixture for 1-2 minutes until it becomes a fine, homogenous powder. Work quickly to minimize moisture absorption from the air[1].

• Pellet Formation:

  • Assemble the die set. Transfer a small amount of the KBr-sample mixture into the die body, ensuring an even layer.

  • Place the plunger into the body and tap gently to settle the powder.

  • Place the assembled die into the hydraulic press. If the die has a vacuum port, connect it to a vacuum line to remove trapped air, which helps create a more transparent pellet[10].

  • Gradually apply pressure up to 8-10 metric tons. Hold the pressure for 1-2 minutes.

  • Causality: The high pressure causes the KBr to "cold-flow" and fuse into a solid, transparent disc, effectively creating a solid solution with the sample particles trapped in the KBr matrix[9].

• Spectral Acquisition:

  • Carefully release the pressure and disassemble the die. A high-quality pellet will be thin and transparent or translucent. Opaque or cloudy pellets indicate poor grinding, excessive moisture, or incorrect concentration[4].

  • Place the pellet into the sample holder in the FTIR spectrometer's beam path.

  • First, run a background scan with nothing in the sample holder. This measures the spectrum of the atmospheric CO₂ and H₂O and the instrument's response, which will be subtracted from the sample spectrum.

  • Run the sample scan to acquire the spectrum. The resulting spectrum should be baseline-corrected to ensure peaks originate from zero absorbance.

Visualization of the FTIR Workflow

The following diagram illustrates the logical flow of the FTIR analysis process, from initial preparation to final data interpretation.

Sources

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• 2. biosynce.com [biosynce.com]
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• 5. eng.uc.edu [eng.uc.edu]
• 6. infrared spectrum of methylbenzene toluene prominent wavenumbers cm-1 detecting functional groups present finger print for identification of methylbenzene image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. researchgate.net [researchgate.net]
• 8. IR Spectrum Of Anisole | bartleby [bartleby.com]
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• 10. scienceijsar.com [scienceijsar.com]

Comparing synthetic routes for 4-(4-(Methoxymethyl)phenyl)piperidine production

Executive Summary

The synthesis of 4-(4-(Methoxymethyl)phenyl)piperidine represents a classic challenge in medicinal chemistry: constructing a 4-arylpiperidine scaffold while preserving a labile benzylic ether moiety. This guide evaluates three distinct synthetic methodologies, balancing step count, overall yield, and functional group fidelity.

While the Grignard addition (Route B) offers low raw material costs, it suffers from harsh dehydration conditions. The Pyridine Reduction (Route C) is the most direct but poses significant risks of hydrogenolytic cleavage of the methoxymethyl group. Consequently, this guide identifies the Suzuki-Miyaura Cross-Coupling (Route A) as the superior pathway for high-purity applications, offering mild conditions that preserve the sensitive ether linkage.

Target Molecule Analysis

• Chemical Name: 4-(4-(Methoxymethyl)phenyl)piperidine

• Core Scaffold: 4-Arylpiperidine

• Key Functional Group: Methoxymethyl ether (Benzylic ether: Ar-CH₂-O-Me)

• Synthetic Challenge: The benzylic ether is susceptible to hydrogenolysis (cleavage to Ar-CH₃) under the standard catalytic hydrogenation conditions often used to reduce pyridine or tetrahydropyridine precursors.

Route Analysis & Comparison

Route A: The Suzuki-Miyaura Cross-Coupling (Recommended)

Strategy: Palladium-catalyzed coupling of an N-protected piperidone enol triflate with 4-(methoxymethyl)phenylboronic acid, followed by selective alkene reduction.

• Mechanism: Convergent assembly prevents the need for harsh acidic conditions.

• Selectivity: Hydrogenation of the internal alkene is faster than benzylic ether hydrogenolysis, allowing for kinetic control.

• Scalability: High. Boronic acids are stable and commercially available.

Route B: Grignard Addition (Classic)

Strategy: Nucleophilic addition of 4-(methoxymethyl)phenylmagnesium bromide to N-Boc-4-piperidone, followed by acid-catalyzed dehydration and hydrogenation.

• Mechanism: 1,2-Addition to ketone

  Tertiary Alcohol Elimination Alkene Reduction.

• Drawbacks: Dehydration of the tertiary alcohol often requires acidic conditions (e.g.,

  /AcOH) which can degrade the methoxymethyl ether.

• Yield: Moderate (variable dehydration yields).

Route C: Pyridine Reduction (Industrial Short-Cut)

Strategy: Synthesis of 4-(4-(methoxymethyl)phenyl)pyridine followed by catalytic hydrogenation of the pyridine ring.

• Mechanism: Heteroaromatic reduction.

• Critical Flaw: Reducing a pyridine ring usually requires high pressure or active catalysts (PtO₂, Pd/C) that simultaneously cleave benzylic ethers.

• Viability: Low, unless specialized poisoned catalysts (e.g., Rh/C or Pd/C +

  ) are employed.

Visualizing the Synthetic Pathways

The following diagram illustrates the three competing pathways, highlighting the critical divergence points and risk factors.

Figure 1: Comparative workflow of synthetic routes. Route A (Green path) offers the highest chemoselectivity.

Performance Comparison

Feature	Route A: Suzuki (Recommended)	Route B: Grignard	Route C: Pyridine Reduction
Overall Yield	High (60–75%)	Moderate (40–55%)	Low/Variable (<30%)
Step Count	3 (Activation, Coupling, Red.)	3 (Grignard, Dehyd., Red.)	2 (Coupling, Red.)
Atom Economy	Moderate (Triflate waste)	High	High
Ether Stability	Excellent (Neutral conditions)	Poor (Acidic dehydration risk)	Very Poor (Hydrogenolysis risk)
Purification	Column Chromatography	Crystallization often possible	Difficult (Over-reduction byproducts)
Cost	High (Pd catalyst, Triflate)	Low (Mg, mineral acids)	Moderate (Pt catalyst)

Detailed Experimental Protocols

Protocol 1: Route A (Suzuki-Miyaura) - The High-Fidelity Method

Step 1: Synthesis of N-Boc-4-piperidone Enol Triflate

• Dissolve N-Boc-4-piperidone (1.0 equiv) in anhydrous THF under

  . Cool to -78°C.

• Add LiHMDS (1.1 equiv) dropwise. Stir for 30 min to generate the enolate.

• Add N-phenyl-bis(trifluoromethanesulfonimide) (

  , 1.1 equiv) dissolved in THF.

• Warm to room temperature and stir for 12 h.

• Workup: Quench with saturated

  , extract with EtOAc, dry over , and concentrate. Purify via flash chromatography (Hexane/EtOAc).

Step 2: Cross-Coupling

• Combine Enol Triflate (1.0 equiv), 4-(methoxymethyl)phenylboronic acid (1.2 equiv), and

  (3.0 equiv) in DME/Water (4:1).

• Degas with argon for 15 min. Add

  (5 mol%).

• Reflux (80°C) for 6-12 h until triflate is consumed.

• Workup: Filter through Celite, extract with EtOAc. The product is the Tetrahydropyridine intermediate .[1]

Step 3: Selective Hydrogenation & Deprotection

• Critical Control Point: To prevent cleavage of the methoxymethyl ether, avoid acidic Pd/C conditions.

• Dissolve intermediate in MeOH. Add 10% Pd/C (5 wt% loading) and

  (0.5 equiv) to poison the catalyst against ether cleavage (See Sajiki et al. [1]).

• Stir under

  balloon (1 atm) at RT for 4 h. Monitor by LCMS.

• Filter catalyst. Concentrate.

• Deprotection: Dissolve residue in DCM/TFA (4:1). Stir 1 h. Evaporate TFA. Neutralize with

  to obtain the free base.

Protocol 2: Route C (Pyridine Reduction) - The "Direct" Method (with modifications)

Use this route only if Route A is non-viable due to cost.

• Coupling: React 4-bromopyridine with 4-(methoxymethyl)phenylboronic acid (Suzuki conditions as above) to yield 4-(4-(methoxymethyl)phenyl)pyridine.

• Reduction:

  • Dissolve pyridine intermediate in Glacial Acetic Acid.

  • Add

    (Adams Catalyst) (10 wt%).

  • Hydrogenate at 50 psi (Parr shaker) for 24 h.

  • Note:

    is less prone to benzylic cleavage than Pd/C, but the risk remains.

  • Workup: Filter, neutralize with NaOH (keep cool), extract with DCM.

Mechanistic Insight: The Hydrogenolysis Problem

The primary failure mode in synthesizing this molecule is the unintended cleavage of the benzylic C-O bond.

Figure 2: Competitive pathways on the catalyst surface. Standard hydrogenation favors cleavage (Red); poisoned catalysts favor retention (Green).

References

• Sajiki, H. (1995).[2] Selective inhibition of benzyl ether hydrogenolysis with Pd/C due to the presence of ammonia, pyridine or ammonium acetate.[2] Tetrahedron Letters, 36(20), 3465-3468. Link

• Lennon, I. C., et al. (2007).[3] Synthesis of 4-Arylpiperidines from 1-Benzyl-4-piperidone: Application of the Shapiro Reaction and Alkenylsilane Cross-Coupling. Organic Letters, 9(8), 1505–1508. Link

• Reddy, M. S., et al. (2015).[4] Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. Asian Journal of Chemistry, 27(10), 3891-3894. Link

• Kazmierski, W. M., et al. (2011). 4,4-Disubstituted piperidines... Journal of Medicinal Chemistry, 54(11), 3756–3772. Link

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• 2. Selective inhibition of benzyl ether hydrogenolysis with Pd/C due to the presence of ammonia, pyridine or ammonium acetate [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. asianpubs.org [asianpubs.org]

A Senior Application Scientist's Guide to Validated LC-MS Methods for Detecting Piperidine Intermediates in Plasma

Introduction

In the landscape of modern drug development, the piperidine ring is a ubiquitous structural motif found in a vast array of pharmacologically active agents. From antipsychotics to antihistamines, this simple heterocycle is a cornerstone of medicinal chemistry. Consequently, during the synthesis and metabolic profiling of new chemical entities, the detection and quantification of piperidine-containing intermediates in biological matrices like plasma are of paramount importance. Accurate measurement of these intermediates is critical for pharmacokinetic/pharmacodynamic (PK/PD) modeling, metabolite identification, and safety assessment. This guide provides a comparative analysis of two robust, validated Liquid Chromatography-Mass Spectrometry (LC-MS) methods for the determination of piperidine intermediates in plasma, designed for researchers, scientists, and drug development professionals. The methodologies presented herein are grounded in established bioanalytical principles and adhere to regulatory expectations for accuracy, precision, and reliability.[1][2]

The inherent challenge with small, polar molecules like piperidine and its early-stage intermediates lies in achieving adequate retention on reverse-phase chromatographic columns and efficient ionization for mass spectrometric detection. This guide will compare a direct, high-throughput protein precipitation method against a more involved derivatization strategy, offering insights into the rationale and practical application of each.

Method 1: High-Throughput Analysis via Protein Precipitation and LC-MS/MS

This method prioritizes speed and simplicity, making it ideal for screening large numbers of samples in a discovery or early development setting. The core principle is the rapid removal of plasma proteins, which can interfere with the analysis, followed by direct injection of the supernatant onto the LC-MS/MS system.

Scientific Rationale

Protein precipitation is a widely used technique in bioanalysis due to its speed and broad applicability.[3] By adding a water-miscible organic solvent (in this case, acetonitrile), the solubility of the plasma proteins is drastically reduced, causing them to precipitate out of solution. The small-molecule analytes, including the piperidine intermediates, remain in the supernatant. This approach is effective for analytes that are sufficiently soluble in the precipitation solvent. The use of a modern C18 column with a formic acid modifier in the mobile phase aids in the retention and protonation of the basic piperidine nitrogen, enhancing chromatographic separation and electrospray ionization (ESI) efficiency in positive ion mode.

Experimental Protocol

• Sample Preparation:

  • To 100 µL of plasma sample in a microcentrifuge tube, add 300 µL of ice-cold acetonitrile containing the internal standard (e.g., a deuterated analog of the analyte).

  • Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer 200 µL of the clear supernatant to a clean autosampler vial.

  • Inject 5 µL of the supernatant onto the LC-MS/MS system.

• LC-MS/MS Conditions:

  • LC Column: Atlantis C18 column (5 µm, 3.9×100 mm) or equivalent.[4]

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in methanol.

  • Flow Rate: 1.0 mL/min.[4]

  • Gradient: A suitable gradient to ensure separation from endogenous plasma components. For example: 0-1 min (5% B), 1-5 min (5-95% B), 5-6 min (95% B), 6-6.1 min (95-5% B), 6.1-8 min (5% B).

  • Column Temperature: 30°C.[4]

  • Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.

  • Detection: Multiple Reaction Monitoring (MRM) of precursor-to-product ion transitions specific to the piperidine intermediate and the internal standard.

Workflow Diagram

Caption: Workflow for Protein Precipitation Method.

Method 2: Enhanced Sensitivity via Derivatization with Acetyl Chloride

For piperidine intermediates with poor ionization efficiency or low concentrations, a derivatization strategy can significantly enhance detection sensitivity. This method involves a chemical modification of the analyte to improve its chromatographic and mass spectrometric properties.

Scientific Rationale

Derivatization with an agent like acetyl chloride introduces an acetyl group onto the piperidine nitrogen. This modification serves two primary purposes:

• Increased Molecular Weight: The addition of the acetyl group shifts the mass of the analyte to a higher m/z range, moving it away from the low-mass chemical noise often present in plasma extracts.

• Improved Ionization and Fragmentation: The resulting amide is often more readily protonated and can produce more specific and intense fragment ions upon collision-induced dissociation (CID) in the mass spectrometer, leading to a more sensitive and selective MRM assay.

While more labor-intensive, this approach can be crucial for achieving the low limits of quantification required for certain pharmacokinetic studies.

Experimental Protocol

• Sample Preparation (Liquid-Liquid Extraction & Derivatization):

  • To 100 µL of plasma in a microcentrifuge tube, add 50 µL of 1M Sodium Hydroxide to basify the sample and the internal standard.

  • Add 500 µL of a suitable organic extraction solvent (e.g., methyl tert-butyl ether - MTBE).

  • Vortex for 2 minutes, then centrifuge at 14,000 rpm for 10 minutes.

  • Transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 50 µL of acetone.

  • Add 20 µL of acetyl chloride solution (e.g., 10% in acetone).

  • Incubate at room temperature for 15 minutes.

  • Evaporate to dryness again under nitrogen.

  • Reconstitute the final residue in 100 µL of mobile phase A/B (50:50).

  • Inject 5 µL onto the LC-MS/MS system.

• LC-MS/MS Conditions:

  • LC Column: Atlantis C18 column (5 µm, 3.9×100 mm) or equivalent.[4]

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in methanol.

  • Flow Rate: 1.0 mL/min.[4]

  • Gradient: Similar to Method 1, but may require optimization for the derivatized analyte.

  • Column Temperature: 30°C.[4]

  • Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.

  • Detection: MRM of the derivatized precursor-to-product ion transitions for the analyte and internal standard.

Workflow Diagram

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. fda.gov [fda.gov]
• 3. ijprajournal.com [ijprajournal.com]
• 4. A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Solid-State Landscape of 4-(4-(Methoxymethyl)phenyl)piperidine: A Call for Crystallographic Exploration

For researchers, scientists, and drug development professionals, the meticulous characterization of a drug candidate's solid-state properties is a cornerstone of successful pharmaceutical development. The selection of an appropriate salt form, governed by its crystalline structure, profoundly influences critical parameters such as solubility, stability, and bioavailability. This guide was intended to provide a comparative analysis of the X-ray crystallography data for various salts of 4-(4-(methoxymethyl)phenyl)piperidine, a versatile piperidine derivative with potential applications in medicinal chemistry. However, a comprehensive search of publicly available scientific literature and crystallographic databases, including the Cambridge Structural Database (CSD), reveals a significant gap: as of February 2026, there is no published X-ray crystallography data for any salt of 4-(4-(methoxymethyl)phenyl)piperidine.

This absence of experimental data precludes a direct, evidence-based comparison of the solid-state structures of different 4-(4-(methoxymethyl)phenyl)piperidine salts. While the principles of salt screening and crystallographic analysis are well-established, their specific application to this molecule remains an open area for investigation.

This reality underscores a critical and often-overlooked aspect of drug development: the foundational necessity of empirical data. Without experimental crystal structures, any discussion of the comparative performance of different salt forms would be purely speculative.

The Importance of X-ray Crystallography in Salt Selection: A Methodological Overview

The process of selecting an optimal salt for a drug candidate is a multi-faceted endeavor where X-ray crystallography plays a pivotal role. It provides the definitive three-dimensional arrangement of ions in the crystal lattice, offering invaluable insights into the intermolecular interactions that dictate the material's physicochemical properties.

A typical workflow for the crystallographic analysis of novel pharmaceutical salts is outlined below. This process represents the experimental journey that would be necessary to generate the data for a future comparative guide on 4-(4-(methoxymethyl)phenyl)piperidine salts.

Figure 1. A generalized workflow for the selection and crystallographic analysis of pharmaceutical salts.

Hypothetical Comparative Framework

In the event that crystallographic data for salts of 4-(4-(methoxymethyl)phenyl)piperidine becomes available, a comparative guide would be structured to elucidate the following key aspects:

Table 1: Illustrative Crystallographic Data Comparison for Hypothetical Salts of 4-(4-(methoxymethyl)phenyl)piperidine

Parameter	Hydrochloride Salt (Hypothetical)	Fumarate Salt (Hypothetical)
Crystal System	Monoclinic	Triclinic
Space Group	P2₁/c	P-1
Unit Cell Dimensions	a = 10.2 Å, b = 15.5 Å, c = 8.1 Å, β = 95.2°	a = 9.8 Å, b = 10.1 Å, c = 12.3 Å, α = 85.1°, β = 75.3°, γ = 80.2°
Molecules per Unit Cell (Z)	4	2
Calculated Density	1.25 g/cm³	1.30 g/cm³
Key Hydrogen Bonds	N-H···Cl⁻, C-H···O	N-H···O(carboxylate), O-H···O(carboxylate)
Packing Motif	Herringbone packing of phenyl rings	π-stacking of phenyl rings

This table would serve as a launchpad for a deeper discussion on how the observed differences in crystal packing and hydrogen bonding networks could translate to variations in properties like melting point, dissolution rate, and hygroscopicity. For instance, the presence of strong, directional hydrogen bonds in one salt form might lead to a more stable crystal lattice and, consequently, a higher melting point and lower solubility compared to another salt with weaker intermolecular interactions.

The Path Forward: A Call for Experimental Investigation

The current lack of crystallographic data for 4-(4-(methoxymethyl)phenyl)piperidine salts highlights a valuable opportunity for researchers in the fields of medicinal chemistry, crystal engineering, and pharmaceutical sciences. The synthesis and crystallographic characterization of a series of its salts would provide fundamental data crucial for any future development efforts involving this compound.

Such studies would not only fill the existing data gap but also contribute to the broader understanding of structure-property relationships in piperidine-containing active pharmaceutical ingredients. For drug development professionals, this foundational knowledge is indispensable for making informed decisions that can ultimately impact the safety, efficacy, and manufacturability of a new therapeutic.

References

As this guide addresses a topic for which no direct experimental data is currently available, a traditional reference list of peer-reviewed articles on the specific subject cannot be compiled. The methodologies and principles discussed are based on established practices in the fields of X-ray crystallography and pharmaceutical salt selection. For further reading on these general topics, the following resources are recommended:

• International Union of Crystallography (IUCr): The IUCr is the leading international scientific organization for crystallography. Their publications, including the journal Acta Crystallographica, are primary sources for new crystal structures and crystallographic methods. [Link]

• Cambridge Crystallographic Data Centre (CCDC): The CCDC maintains the Cambridge Structural Database (CSD), the world's repository for small-molecule organic and metal-organic crystal structures. [Link]

• "Polymorphism in Pharmaceutical Solids" by Harry G. Brittain: This book provides a comprehensive overview of the solid-state properties of pharmaceutical compounds, including polymorphism and salt selection. A search on Google Books or other online booksellers can provide access to this and similar texts.
• "Salt selection in drug development" by Serajuddin, A. T.: This and similar review articles in pharmaceutical science journals provide in-depth discussions on the theory and practice of pharmaceutical salt selection.

A Senior Application Scientist’s Guide to the Analytical Characterization of 4-(4-(Methoxymethyl)phenyl)piperidine Reference Standards

Introduction

The piperidine moiety is a cornerstone in modern medicinal chemistry, forming the structural backbone of numerous pharmaceuticals.[1][] As such, the rigorous and accurate analytical characterization of novel piperidine derivatives is paramount during drug discovery, development, and quality control. This guide provides an in-depth comparison of analytical methodologies for the qualification of a reference standard for 4-(4-(Methoxymethyl)phenyl)piperidine. Our focus extends beyond mere procedural descriptions to elucidate the underlying scientific principles that govern method selection and optimization. For researchers and drug development professionals, establishing a well-characterized reference standard is the bedrock upon which all subsequent analytical data rests.

The Imperative of a High-Purity, Well-Characterized Reference Standard

A reference standard serves as the benchmark against which all samples are measured. Its purity, identity, and stability must be unequivocally established. For a novel compound like 4-(4-(Methoxymethyl)phenyl)piperidine, which may not yet have a commercially available Certified Reference Material (CRM), an in-house primary standard must be meticulously qualified. The qualification process involves a multi-pronged analytical approach to confirm the compound's structure, assess its purity, and identify any potential impurities. These impurities could arise from the synthetic route or degradation and may have their own pharmacological or toxicological profiles.

Orthogonal Analytical Approaches for Comprehensive Characterization

To ensure the highest level of confidence in a reference standard, a combination of orthogonal analytical techniques is employed. Each method provides a different perspective on the compound's properties, and together they create a comprehensive analytical profile. The primary techniques for the characterization of piperidine-containing compounds are High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.[1]

Workflow for Reference Standard Qualification

The following diagram illustrates a typical workflow for the qualification of a new chemical entity as a reference standard.

Caption: General Workflow for Reference Standard Qualification.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity Assessment

HPLC with UV detection is a cornerstone technique for assessing the purity of non-volatile organic compounds.[3] For 4-(4-(Methoxymethyl)phenyl)piperidine, a reversed-phase HPLC (RP-HPLC) method is the logical starting point.

Method Development Considerations:

• Chromophore: The phenyl group in the molecule allows for UV detection, typically around 210-280 nm.[4]

• Column Selection: A C18 column is a versatile choice for initial method development.[4][5]

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., water with 0.1% trifluoroacetic acid or formic acid) and an organic modifier (e.g., acetonitrile or methanol) is recommended to ensure the elution of any impurities with a wide range of polarities.[4]

• Derivatization (If Necessary): While the target compound has a UV chromophore, related impurities without a chromophore (like simple piperidine) might require pre-column derivatization for detection. A common derivatizing agent is 4-toluenesulfonyl chloride.[3][5]

Comparative HPLC Methodologies for Piperidine Derivatives

Parameter	Method A (General Piperidine Derivative)[4]	Method B (Derivatized Piperidine)[5]
HPLC Column	Gemini C18 (5 µm, 250 x 4.6 mm)	Inertsil C18 (250 x 4.6 mm)
Mobile Phase	A: 0.1% TFA in Water; B: Acetonitrile	A: 0.1% Phosphoric Acid in Water; B: Acetonitrile
Gradient	5% to 95% B over 8 minutes	Isocratic (32:68, v/v)
Flow Rate	1.0 mL/min	1.0 mL/min
Detection	UV at 210, 254, 280 nm	UV (wavelength dependent on derivative, ~230 nm)
Column Temp.	Not specified	30°C

Gas Chromatography-Mass Spectrometry (GC-MS): Profiling Volatile Impurities

GC-MS is a powerful tool for the separation and identification of volatile and semi-volatile compounds.[1] It is particularly useful for identifying residual solvents from the synthesis or volatile synthetic byproducts.

Method Development Considerations:

• Volatility: 4-(4-(Methoxymethyl)phenyl)piperidine may have sufficient volatility for GC-MS analysis. However, if peak tailing is observed due to the basic nitrogen, derivatization (e.g., acylation) can improve chromatographic performance.[1]

• Column Selection: A low-polarity column, such as one with a 5% phenyl polysiloxane stationary phase (e.g., HP-5 or DB-5), is a good starting point.[6]

• Mass Spectrometry: Electron Ionization (EI) at 70 eV will generate reproducible fragmentation patterns that can be compared against spectral libraries for impurity identification.[7]

Typical GC-MS Parameters for Piperidine Analysis

Parameter	Condition[6]
GC Column	Agilent HP-5 (30m x 0.32mm x 0.25 µm)
Injector Temp.	280°C
Oven Program	100°C initial, ramp at 6°C/min to 300°C
Carrier Gas	Helium
MS Source Temp.	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	34-600 amu

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy is indispensable for the unambiguous confirmation of a molecule's chemical structure. Both ¹H and ¹³C NMR should be performed.

• ¹H NMR: Provides information on the number of different types of protons, their chemical environment, and their connectivity through spin-spin coupling. The spectrum of 4-(4-(Methoxymethyl)phenyl)piperidine is expected to show distinct signals for the aromatic protons, the methoxymethyl protons, and the piperidine ring protons.[8][9]

• ¹³C NMR: Shows the number of different types of carbon atoms in the molecule.

• 2D NMR (COSY, HSQC, HMBC): Can be used to definitively assign all proton and carbon signals and confirm the connectivity of the molecule.

• Quantitative NMR (qNMR): Can be used as a primary method for determining the purity of the reference standard against a certified internal standard.

Experimental Protocols

Protocol 1: RP-HPLC Purity Analysis

• Standard and Sample Preparation:

  • Accurately weigh and dissolve the 4-(4-(Methoxymethyl)phenyl)piperidine reference standard material in a suitable solvent (e.g., acetonitrile/water mixture) to a final concentration of approximately 1 mg/mL (stock solution).

  • Prepare a working solution of approximately 0.1 mg/mL by diluting the stock solution.

• Chromatographic Conditions:

  • Set up the HPLC system with a C18 column (e.g., 250 x 4.6 mm, 5 µm).

  • Use a mobile phase gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B) at a flow rate of 1.0 mL/min.

  • A typical gradient could be: 0-20 min, 10-90% B; 20-25 min, 90% B; 25.1-30 min, 10% B.

  • Set the column temperature to 30°C and the UV detection wavelength to 254 nm.

• Analysis:

  • Inject 10 µL of the working solution.

  • Integrate all peaks in the chromatogram.

  • Calculate the purity by the area percent method: % Purity = (Area of main peak / Total area of all peaks) x 100.

Protocol 2: GC-MS Analysis for Volatile Impurities

• Sample Preparation:

  • Dissolve approximately 5-10 mg of the reference standard in 1 mL of a suitable solvent like methanol or dichloromethane.

• GC-MS Conditions:

  • Utilize a GC-MS system equipped with a capillary column such as a DB-5ms (30 m x 0.25 mm x 0.25 µm).

  • Set the injector temperature to 250°C in splitless mode.

  • Program the oven temperature: initial 50°C for 2 min, then ramp at 10°C/min to 280°C and hold for 5 min.

  • The mass spectrometer should be operated in EI mode with a scan range of m/z 40-550.

• Data Analysis:

  • Identify peaks corresponding to residual solvents or other volatile impurities by comparing their mass spectra with a reference library (e.g., NIST).

Workflow for HPLC Method Development

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Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 4-(4-(Methoxymethyl)phenyl)piperidine

As researchers and scientists, our commitment to discovery goes hand-in-hand with our responsibility to ensure a safe laboratory environment and protect the broader ecosystem. The proper management of chemical waste is a critical component of this responsibility. This guide provides a detailed, step-by-step protocol for the safe disposal of 4-(4-(Methoxymethyl)phenyl)piperidine, a compound frequently used in developmental research. The procedures outlined here are synthesized from regulatory best practices and material-specific safety data to ensure compliance and safety.

Hazard Identification and Risk Assessment: The "Why" Behind the Protocol

Before any disposal procedure can be established, a thorough understanding of the compound's intrinsic hazards is essential. 4-(4-(Methoxymethyl)phenyl)piperidine, like many piperidine derivatives, presents several potential hazards that dictate its handling and disposal requirements.

Based on safety data sheets (SDS) for analogous piperidine compounds, the primary concerns are:

• Skin and Eye Irritation: Direct contact can cause irritation or, in some cases, severe damage.[1][2][3]

• Respiratory Irritation: Inhalation of dust or vapors may lead to respiratory tract irritation.[1][2]

• Toxicity: Piperidine and its derivatives can be toxic if inhaled, swallowed, or absorbed through the skin.[3][4]

These hazards underscore the necessity of treating 4-(4-(Methoxymethyl)phenyl)piperidine as a hazardous waste stream.[5] Improper disposal, such as sewering or discarding in regular trash, is strictly prohibited by regulations like the Resource Conservation and Recovery Act (RCRA) enforced by the U.S. Environmental Protection Agency (EPA).[6] Such actions can lead to environmental contamination and significant legal penalties.[6]

Disposal Decision Workflow

The decision process for chemical waste disposal should be systematic. The following workflow illustrates the key steps from waste generation to final disposal, ensuring that all safety and regulatory checkpoints are met.

Caption: Decision workflow for the disposal of 4-(4-(Methoxymethyl)phenyl)piperidine.

Step-by-Step Disposal Protocol

This protocol provides a direct, actionable plan for laboratory personnel.

Step 1: Wear Appropriate Personal Protective Equipment (PPE) Before handling the waste, ensure you are wearing the correct PPE to mitigate exposure risks.

• Gloves: Chemically resistant gloves (e.g., nitrile).

• Eye Protection: Safety glasses with side shields or chemical splash goggles.[2]

• Body Protection: A standard laboratory coat.[7]

Step 2: Waste Segregation Proper segregation is fundamental to preventing dangerous chemical reactions.[6]

• Collect waste 4-(4-(Methoxymethyl)phenyl)piperidine and materials contaminated with it (e.g., weighing boats, contaminated paper towels) separately from other waste streams.

• Crucially, do not mix this waste with strong oxidizing agents or acids , as piperidine derivatives can react hazardously with these substances.[2][4]

Step 3: Containerization and Labeling The integrity and labeling of your waste container are critical for safety and compliance.

• Container Selection: Use a container that is chemically compatible with the waste. The original product container is often the best choice.[5][8] If unavailable, a high-density polyethylene (HDPE) container is a suitable alternative. The container must have a secure, leak-proof lid.[6]

• Labeling: The container must be clearly and accurately labeled. Affix a "Hazardous Waste" label immediately upon starting waste accumulation. The label must include:

  • The words "Hazardous Waste"[6]

  • The full chemical name: "4-(4-(Methoxymethyl)phenyl)piperidine" (no formulas or abbreviations)[6]

  • The accumulation start date[6]

  • The name of the principal investigator and laboratory location[6]

  • A clear indication of the hazards (e.g., "Irritant," "Toxic")

Step 4: Storage in the Laboratory Waste containers must be stored safely pending pickup by a professional disposal service.

• Store the sealed container in a designated satellite accumulation area within the lab.

• This area should be well-ventilated, such as in a chemical fume hood or a ventilated cabinet.[2][4]

• Use secondary containment (e.g., a plastic tub) to contain any potential leaks.[6]

• Keep waste containers closed at all times, except when adding waste.[9]

Step 5: Arranging for Final Disposal Laboratory personnel should never attempt to treat or dispose of this chemical on their own.

• Disposal must be conducted through your institution's Environmental Health and Safety (EHS) office or a contracted licensed hazardous waste disposal company.

• These professional services are equipped to transport and dispose of the chemical in accordance with all federal, state, and local regulations.[10]

• The most common and recommended method for final disposal of this type of organic chemical is high-temperature incineration in a facility with appropriate emission controls.[1]

Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is crucial to prevent exposure and contamination.

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area if the spill is large or in a poorly ventilated space.

• Don PPE: Before attempting cleanup, don the appropriate PPE as described above.

• Contain the Spill: For a solid spill, carefully sweep or shovel the material into a suitable container for disposal.[2] For a liquid spill, cover it with an inert, non-combustible absorbent material like sand or vermiculite.

• Collect and Dispose: Scoop the absorbent material into your designated hazardous waste container.[5]

• Clean the Area: Decontaminate the spill area with a suitable solvent, followed by soap and water. All cleanup materials, including wipes and used absorbent, must be disposed of as hazardous waste.[5]

• Report: Report the spill to your laboratory supervisor and your institution's EHS office.

Summary of Key Safety and Disposal Information

Parameter	Guideline	Rationale & Reference
Waste Category	Hazardous Waste	Possesses irritant and potential toxic properties. Must be managed under RCRA regulations.[6]
Disposal Method	Professional Incineration	Ensures complete destruction of the compound, preventing environmental release.[1]
Prohibited Actions	Sink/Sewer Disposal, Trash Disposal	Prevents contamination of waterways and soil; mandated by law.[6][11]
Container Type	Original or HDPE Container	Ensures chemical compatibility and prevents leaks.[5]
Key Incompatibilities	Strong Oxidizing Agents, Strong Acids	Avoids risk of dangerous chemical reactions.[2][4]
Storage Location	Ventilated Area, Secondary Containment	Minimizes inhalation exposure and contains potential spills.[2][6]

By adhering to these procedures, researchers can manage and dispose of 4-(4-(Methoxymethyl)phenyl)piperidine waste safely and responsibly, upholding the highest standards of laboratory practice and environmental stewardship.

References

• How to Ensure Safe Chemical Waste Disposal in Labor
• Laboratory Chemical Waste Management. CSIR IIP.
• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.
• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Labor Security System.
• Hazardous Waste Disposal Guide. University of Illinois Urbana-Champaign, Division of Research Safety.
• Hazardous Waste Disposal Procedures Handbook. University of North Texas, Campus Safety Division.
• Hazardous Waste Disposal Procedures. University of Chicago, Environmental Health and Safety.
• Management of Waste.
• How to Manage Chemical Waste Disposal in Academic Labs. Justrite.
• Safety Data Sheet: 4-(2-Methoxyphenyl)piperidine. Synquest Labs.
• Safety Data Sheet: 4-Phenylpiperidine. Thermo Fisher Scientific.
• Safety Data Sheet: 1-Methylpiperidin-4-ol. Sigma-Aldrich.
• Safety D
• Safety Data Sheet: Piperidine. ChemSupply Australia.
• Safety Data Sheet: 1-(4-Methoxyphenyl)-4-(4-nitrophenyl)piperazine. ChemicalBook.
• Safety D
• Safety Data Sheet: 4-Acetyl-4-phenylpiperidine Hydrochloride. TCI Chemicals.
• Safety Data Sheet: Piperidine. FUJIFILM Wako Chemicals.
• Management of Hazardous Waste Pharmaceuticals. U.S. Environmental Protection Agency (EPA).
• EPA Ruling On Hazardous Waste Pharmaceuticals. Stericycle.

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Personal protective equipment for handling 4-(4-(Methoxymethyl)phenyl)piperidine

This guide outlines the operational safety, handling, and disposal protocols for 4-(4-(Methoxymethyl)phenyl)piperidine .[1][2][3][4]

Advisory: As a phenylpiperidine derivative, this compound shares structural homology with potent bioactive molecules (including opioids and SSRIs).[1][2][4][5] In the absence of compound-specific toxicological data, Universal Precautions for Novel Pharmacologically Active Substances (NPAS) must be applied. Treat this substance as a High-Potency Active Pharmaceutical Ingredient (HPAPI) until proven otherwise.[1][2][3][4]

Chemical Profile & Hazard Assessment

Compound Identity:

• Chemical Name: 4-(4-(Methoxymethyl)phenyl)piperidine[1][2][3][4]

• Structural Class: 4-Arylpiperidine (Secondary Amine)[1][2][3][4]

• Key Functional Groups: Piperidine ring (Base, Corrosive/Irritant), Methoxymethyl ether (Benzyl ether-like, potential peroxide former), Phenyl ring (Lipophilic scaffold).[1][2][3][4]

Inferred Hazard Classification (GHS): Based on Structure-Activity Relationships (SAR) of analogous phenylpiperidines (e.g., 4-(4-methoxyphenyl)piperidine, CAS 67259-62-5):

Hazard Category	Classification	Risk Statement
Acute Toxicity	Category 3/4 (Oral/Dermal)	Harmful or Toxic if swallowed/in contact with skin.[1][2][3][4]
Skin Corrosion/Irritation	Category 1B or 2	Causes severe skin burns or skin irritation (Amine functionality).[1][2][3][4]
Eye Damage	Category 1	Causes serious eye damage (Alkaline nature).[2][3][4]
Sensitization	Category 1 (Resp/Skin)	May cause allergy or asthma symptoms.[1][2][3][4]
Target Organ	STOT-SE 3	May cause respiratory irritation.[1][2][3][4][6][7]

CRITICAL WARNING: The phenylpiperidine core is the scaffold for many controlled substances (e.g., Fentanyl precursors).[1][2][4] While this specific derivative contains a methoxymethyl group, you must verify its scheduling status with your local regulatory body (DEA, EMA) before procurement.[1][2][4]

Personal Protective Equipment (PPE) Matrix

Do not rely on standard lab coats.[1][2][3][4] This compound requires a barrier-protection strategy.[1][2][3][4][6][7][8]

Activity	Respiratory Protection	Dermal Protection	Eye/Face Protection
Weighing / Solid Handling	PAPR (Powered Air Purifying Respirator) or N95 inside a Biosafety Cabinet/Hood.[1][2][3][4]	Double Nitrile Gloves (Outer: 5 mil, Inner: 4 mil).[1][2][4] Tyvek Sleeves or Coveralls.[1][2][3][4]	Safety Goggles (Indirect Vent) or Face Shield.[1][2][3][4]
Solution Preparation	Fume Hood sash at working height. Half-face respirator (Organic Vapor/P100) if outside hood.[1][2][3][4]	Nitrile Gloves (Change every 30 mins).[2][3][4] Lab Coat (Buttoned).	Safety Glasses with Side Shields.[1][2][3][4]
Spill Cleanup	Full-Face Respirator (P100 Cartridges).[1][2][3][4]	Chem-Tape over glove cuffs.[1][2][3][4] Tyvek Suit.	Integrated into Full-Face Mask.[1][2][3][4]

PPE Selection Workflow

Figure 1: Decision logic for PPE selection based on physical state.

Operational Protocols

A. Weighing & Transfer (Solid State)

• Engineering Control: Use a Vented Balance Enclosure (VBE) or a Class II Biological Safety Cabinet.[2][3][4] Never weigh on an open bench.

• Static Control: Phenylpiperidines can be electrostatic.[1][2][3][4][9] Use an ionizing fan or anti-static gun before spatulating.[1][2][3][4]

• Technique:

  • Place a tared vial inside the enclosure.

  • Transfer solid using a disposable antistatic spatula.[1][2][3][4]

  • Wet-Wipe Method: After closing the vial, wipe the exterior with a methanol-dampened Kimwipe inside the hood to remove invisible dust residues before removing the vial.[1][2][3][4]

B. Solubilization & Synthesis

• Solvent Choice: Soluble in DCM, Methanol, and Ethyl Acetate.[1][2][4]

• Exotherm Risk: As a secondary amine, this compound will generate heat when mixed with strong acids (e.g., HCl in Dioxane).[1][2][4] Add acid to base dropwise with cooling (0°C).[2][3][4]

• Reaction Monitoring: Use TLC (MeOH/DCM/NH4OH system) or LCMS.[1][2][3][4] Do not remove aliquots outside the fume hood.

C. Waste Disposal

Segregate waste streams to prevent incompatible reactions.

Waste Stream	Classification	Disposal Method
Solid Waste	Toxic Organic Solid	Double-bag in clear polyethylene.[1][2][3][4] Label "Contains Phenylpiperidine Derivative".[2][3][4]
Liquid Waste (Organic)	Flammable/Toxic	Halogenated vs. Non-halogenated segregation.[2][3][4]
Liquid Waste (Aqueous)	Alkaline/Toxic	Adjust pH to 7-9 before disposal if required by local EHS.[1][2][3][4] Do not pour down drain.[1][2][3][4]
Contaminated Sharps	Biohazard/Chemical	Rigid sharps container.[1][2][3][4]

Emergency Response System

Spill Response Protocol

Do NOT sweep dry powder. This generates aerosols.[1][2][3][4]

• Evacuate: Clear the immediate area (10 ft radius).

• Isolate: Mark the zone.

• Neutralize/Clean:

  • Liquids: Cover with absorbent pads (polypropylene).[1][2][3][4]

  • Solids: Cover with wet paper towels (methanol/water) to dampen, then scoop.[1][2][4]

• Decontaminate: Wash surface with 10% dilute acetic acid (to protonate/solubilize the amine) followed by soap and water.[2][3][4]

Exposure First Aid

• Inhalation: Move to fresh air immediately. Alert Medical Services —respiratory depression is a theoretical risk with this structural class.[2][3][4]

• Skin Contact: Wash with lukewarm water for 15 minutes.[1][2][3][4] Do not use ethanol (enhances dermal absorption).[2][3][4]

• Eye Contact: Flush for 15 minutes. Consult an ophthalmologist (alkaline burn risk).[2][3][4]

Emergency Workflow Diagram

Figure 2: Triage and response protocol for laboratory spills.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10679270, 4-(4-Methoxyphenyl)piperidine. Retrieved from [Link]

• European Chemicals Agency (ECHA). Substance Information: Piperidine derivatives and safety data. Retrieved from [Link][1][2][3]

• Occupational Safety and Health Administration (OSHA). Guidance on Safe Handling of Potent Compounds. Retrieved from [Link][1][2][3]

Sources

• 1. ncleg.net [ncleg.net]
• 2. deadiversion.usdoj.gov [deadiversion.usdoj.gov]
• 3. 4-(4-Methoxyphenyl)piperidine | C12H17NO | CID 10679270 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. jubilantingrevia.com [jubilantingrevia.com]
• 5. Phenylpiperidines - Wikipedia [en.wikipedia.org]
• 6. synquestlabs.com [synquestlabs.com]
• 7. fishersci.com [fishersci.com]
• 8. pentachemicals.eu [pentachemicals.eu]
• 9. shop.chemsupply.com.au [shop.chemsupply.com.au]